7-Amino-2,1,3-benzoxadiazol-4-OL

Core Science & Biosynthesis

7-Amino-2,1,3-benzoxadiazol-4-OL CAS 1153966-79-0 properties

An In-depth Technical Guide to 7-Amino-2,1,3-benzoxadiazol-4-ol (CAS 1153966-79-0)

Disclaimer: Publicly available experimental data for 7-Amino-2,1,3-benzoxadiazol-4-ol (CAS 1153966-79-0) is limited. This guide synthesizes information from closely related analogues and foundational chemical principles to provide a comprehensive technical overview for research and development purposes.

Introduction: The 2,1,3-Benzoxadiazole Scaffold

The 2,1,3-benzoxadiazole, also known as benzofurazan, is a bicyclic heterocyclic scaffold that has garnered significant attention in medicinal chemistry and materials science. Its derivatives are noted for a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[1] Perhaps most notably, the benzoxadiazole core is a key component of a class of environmentally sensitive fluorophores.

The most prominent members of this family are the 7-nitro-2,1,3-benzoxadiazole (NBD) derivatives.[2][3] These compounds feature a potent electron-withdrawing nitro group at the 7-position and typically an electron-donating group (like an amine) at the 4-position. This "push-pull" electronic configuration facilitates intramolecular charge transfer (ICT) upon photoexcitation, resulting in strong fluorescence that is highly sensitive to the polarity of the local environment.[2]

This guide focuses on 7-Amino-2,1,3-benzoxadiazol-4-ol, a derivative where the electron-withdrawing nitro group of the canonical NBD scaffold is replaced by an electron-donating amino group. This substitution fundamentally alters the electronic properties of the molecule, suggesting unique photophysical behavior and potential applications distinct from traditional NBD probes.

Physicochemical and Spectroscopic Properties

Direct experimental data for 7-Amino-2,1,3-benzoxadiazol-4-ol is not extensively reported. The properties presented below are based on its chemical structure and data from analogous compounds.

Property	Value / Expected Behavior	Source / Rationale
CAS Number	1153966-79-0	N/A
Molecular Formula	C₆H₅N₃O₂	Calculated
Molecular Weight	151.12 g/mol	Calculated
Appearance	Expected to be a colored solid	Based on related benzoxadiazole derivatives[4]
Solubility	Expected to have moderate solubility in polar organic solvents (e.g., DMSO, DMF) and limited solubility in water. The amino and hydroxyl groups may improve aqueous solubility compared to unsubstituted benzoxadiazole.	Structural analysis
Stability	Stable under normal laboratory conditions. Should be stored protected from light, as many fluorophores are light-sensitive.	General chemical principles

Chemical Structure

Caption: Chemical structure of 7-Amino-2,1,3-benzoxadiazol-4-ol.

Inferred Photophysical Properties

The photophysical characteristics of substituted benzoxadiazoles are governed by the nature and position of their substituents.

• Fluorescence: The presence of both an amino (-NH₂) and a hydroxyl (-OH) group, both strong electron-donating groups, suggests that the molecule will be fluorescent. Unlike the "push-pull" system in NBD derivatives, this molecule possesses a "push-push" electronic character. This is expected to result in distinct absorption and emission profiles.

• Solvatochromism: Like other benzoxadiazoles, this compound is expected to exhibit solvatochromism, where the emission wavelength shifts depending on the polarity of the solvent.[5] This property is a hallmark of fluorophores with a significant change in dipole moment between the ground and excited states.

• Quantum Yield: The fluorescence quantum yield will be highly dependent on the solvent environment. In many NBD derivatives, the quantum yield decreases significantly in polar, protic solvents like water due to non-radiative decay pathways.[2] A similar trend might be expected for this compound.

• Excitation and Emission: While precise wavelengths require experimental measurement, related amino-substituted benzoxadiazoles and hydroxy-substituted fluorophores often absorb in the UV-to-blue region of the spectrum (approx. 350-450 nm) and emit in the blue-to-green region (approx. 450-550 nm).[2][6]

Proposed Synthetic Pathway

Caption: Proposed synthetic workflow for 7-Amino-2,1,3-benzoxadiazol-4-ol.

Detailed Protocol (Hypothetical)

This protocol is illustrative and requires optimization and validation.

• Selective Nitration of 2,4-Diaminophenol:

  • Rationale: Introduce a nitro group ortho to one of the amino groups, which is a precursor for the oxadiazole ring. This step requires careful control of conditions to achieve regioselectivity and avoid over-nitration.

  • Procedure: Dissolve 2,4-diaminophenol in concentrated sulfuric acid at low temperature (e.g., 0-5 °C). Add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) dropwise while maintaining the low temperature. After the addition is complete, allow the reaction to stir for a specified time before carefully quenching with ice water. The product, 3-nitro-2,4-diaminophenol, would then be isolated by filtration and purified.

• Oxidative Cyclization to Form the Benzoxadiazole N-oxide:

  • Rationale: The reaction of an o-nitroaniline with an oxidizing agent like sodium hypochlorite is a standard method for forming the benzoxadiazole N-oxide ring.[4]

  • Procedure: Suspend the 3-nitro-2,4-diaminophenol in a suitable solvent system (e.g., dichloromethane and a basic aqueous solution). Add a solution of sodium hypochlorite dropwise with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC). Upon completion, the organic layer is separated, dried, and concentrated to yield the crude 7-Amino-2,1,3-benzoxadiazol-4-ol N-oxide.

• Reduction of the N-oxide:

  • Rationale: The N-oxide is typically reduced to the final benzoxadiazole using a deoxygenating agent like triphenylphosphine.[4]

  • Procedure: Dissolve the crude N-oxide from the previous step in a suitable solvent such as toluene. Add triphenylphosphine and reflux the mixture for several hours.[4] After cooling, the solvent is removed under reduced pressure, and the final product, 7-Amino-2,1,3-benzoxadiazol-4-ol, is purified using column chromatography.

Potential Applications in Research and Drug Development

The unique structure of 7-Amino-2,1,3-benzoxadiazol-4-ol suggests several compelling applications, primarily leveraging its potential as a novel fluorophore.

Fluorescent Probes and Biosensors

The benzoxadiazole core is a proven fluorophore for biological imaging.[7] The amino and hydroxyl groups on this compound can serve as versatile chemical handles for conjugation to a wide range of biomolecules, including proteins, peptides, and nucleic acids.

• Mechanism of Action: When conjugated to a target molecule, changes in the local environment (e.g., polarity, binding events) could induce a measurable change in the fluorescence emission (intensity or wavelength), enabling the study of molecular interactions.

• Advantages over NBD: Traditional NBD probes rely on a nucleophilic aromatic substitution reaction with a halide (NBD-Cl or NBD-F) to label amines or thiols.[3] The amino group on 7-Amino-2,1,3-benzoxadiazol-4-ol provides a nucleophilic site that can be derivatized using different chemistries (e.g., amide bond formation after activation), expanding the toolkit for creating fluorescent probes.

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An In-Depth Technical Guide to 4-Chloro-7-nitrobenzofurazan (NBD-Cl) and its Amino-Substituted Derivatives as Fluorogenic Probes

Introduction

In the landscape of modern biological and pharmaceutical research, fluorescent labeling stands as a cornerstone technique for the sensitive detection and quantification of biomolecules. The ability to tag a molecule of interest with a fluorescent probe allows researchers to visualize, track, and quantify its presence and activity within complex biological systems. Among the diverse arsenal of fluorescent labels, the benzoxadiazole (NBD) scaffold has emerged as a particularly versatile and widely utilized platform.[1]

This technical guide provides a comprehensive exploration of 4-chloro-7-nitrobenzofurazan (NBD-Cl), a pivotal fluorogenic reagent based on the NBD core structure. We will delve into the fundamental principles governing its reactivity and the fluorescence of its derivatives, offering a detailed examination of the chemical mechanisms, photophysical properties, and practical applications that have established NBD-Cl as an indispensable tool for researchers, scientists, and drug development professionals.

Part 1: The Chemistry of NBD-Cl as a Fluorogenic Probe

Chemical Structure and Properties of NBD-Cl

4-Chloro-7-nitro-2,1,3-benzoxadiazole, commonly known as NBD-Cl, is a non-fluorescent molecule in its native state.[1] This lack of intrinsic fluorescence is a key attribute, as it minimizes background signal in labeling experiments, leading to a high signal-to-noise ratio upon reaction with its target. The molecule's structure is characterized by a benzofurazan ring system substituted with a chlorine atom at the 4-position and a strong electron-withdrawing nitro group at the 7-position.

Caption: Key properties of NBD-Cl.

The Fluorogenic Reaction: Nucleophilic Aromatic Substitution with Amines

The utility of NBD-Cl as a fluorogenic probe stems from its reactivity towards nucleophiles, particularly primary and secondary amines. The reaction proceeds via a nucleophilic aromatic substitution (SNA_r) mechanism, where the amine attacks the electron-deficient carbon atom at the 4-position of the benzofurazan ring, displacing the chlorine atom.[2] This reaction results in the formation of a highly fluorescent 4-amino-7-nitrobenzofurazan derivative.

Caption: Reaction of NBD-Cl with an amine.

The reaction is typically carried out under mild alkaline conditions (pH 8-11) to ensure the amine is in its deprotonated, nucleophilic state.[3] The choice of solvent is also critical, with aprotic polar solvents like dimethylformamide (DMF) or acetonitrile often being used to dissolve both the NBD-Cl and the amine-containing analyte. The reaction temperature and time can be optimized to achieve complete derivatization, with temperatures ranging from room temperature to 60°C and reaction times from minutes to a few hours.[4]

Part 2: Fluorescence Properties of NBD-Amino Adducts

The "Push-Pull" System and Intramolecular Charge Transfer (ICT)

The fluorescence of the 4-amino-7-nitrobenzofurazan adducts is a direct consequence of an electronic phenomenon known as intramolecular charge transfer (ICT).[1] In these molecules, the amino group (-NHR) at the 4-position acts as a potent electron-donating group (the "push"), while the nitro group (-NO2) at the 7-position serves as a strong electron-withdrawing group (the "pull"). This arrangement creates a "push-pull" system across the benzofurazan scaffold.

Upon excitation with light of an appropriate wavelength, an electron is promoted from the highest occupied molecular orbital (HOMO), which is largely localized on the electron-donating amino group, to the lowest unoccupied molecular orbital (LUMO), which is primarily associated with the electron-withdrawing nitro group. This photoinduced charge transfer from the donor to the acceptor moiety results in an excited state with a significantly larger dipole moment than the ground state. The subsequent relaxation of this excited state back to the ground state is accompanied by the emission of a photon, which is observed as fluorescence.

Caption: Intramolecular Charge Transfer in NBD-amino adducts.

Key Photophysical Parameters

The fluorescence of NBD-amino adducts is characterized by several key photophysical parameters that are crucial for their application as fluorescent probes.

Parameter	Description	Typical Values for NBD-Amine Adducts
Excitation Maximum (λex)	The wavelength of light that is most efficiently absorbed to promote the molecule to an excited state.	~460-490 nm
Emission Maximum (λem)	The wavelength at which the maximum fluorescence intensity is observed.	~520-550 nm
Quantum Yield (Φ)	The ratio of photons emitted to photons absorbed. A measure of the efficiency of the fluorescence process.	Highly solvent-dependent, ranging from <0.01 in water to >0.3 in nonpolar solvents.[5]
Molar Extinction Coefficient (ε)	A measure of how strongly a substance absorbs light at a given wavelength.	~20,000 - 25,000 M⁻¹cm⁻¹
Stokes Shift	The difference in wavelength between the excitation and emission maxima.	~60-90 nm

Solvatochromism: The Influence of the Microenvironment

A hallmark of NBD-amino adducts is their pronounced solvatochromism, meaning their fluorescence properties are highly sensitive to the polarity of the surrounding environment. In polar solvents, such as water, the fluorescence quantum yield of NBD-amino derivatives is significantly quenched.[4] This is attributed to the stabilization of the charge-separated excited state by the polar solvent molecules, which promotes non-radiative decay pathways.

Conversely, in nonpolar or hydrophobic environments, such as within the core of a protein, a lipid membrane, or in a non-aqueous solvent, the fluorescence of NBD-amino adducts is dramatically enhanced. This environment-sensitive fluorescence makes NBD probes exceptionally valuable for studying:

• Protein Conformation and Binding: Changes in the fluorescence of an NBD-labeled protein can indicate conformational changes or the binding of a ligand that alters the local environment of the probe.

• Membrane Fluidity and Polarity: The fluorescence properties of NBD-labeled lipids can provide insights into the physical state and polarity of biological membranes.

• Drug-Target Interactions: NBD-labeled drugs can report on their binding to target proteins or cellular compartments.

Part 3: Practical Applications and Experimental Protocols

The unique fluorogenic and solvatochromic properties of NBD-Cl have led to its widespread adoption in a variety of applications across the life sciences and drug discovery.

Applications in Life Sciences and Drug Discovery

• Peptide and Protein Labeling: NBD-Cl is extensively used to label the N-terminus and the side chains of lysine residues in peptides and proteins for visualization and quantification.[6]

• HPLC Derivatization: As a pre-column or post-column derivatizing agent, NBD-Cl enables the highly sensitive fluorescence detection of amino acids, biogenic amines, and pharmaceutical compounds that lack a native chromophore.[3][7]

• Probing Hydrophobic Pockets: The enhancement of fluorescence in nonpolar environments allows NBD-labeled ligands to act as probes for hydrophobic binding sites in proteins and receptors.

Detailed Experimental Protocol: Fluorescent Labeling of a Peptide with NBD-Cl

This protocol provides a general procedure for the fluorescent labeling of a peptide containing a primary amine (N-terminus or lysine side chain) with NBD-Cl.

Materials and Reagents:

• Peptide of interest

• NBD-Cl (4-chloro-7-nitrobenzofurazan)

• Dimethylformamide (DMF)

• 0.1 M Sodium borate buffer, pH 9.0

• Trifluoroacetic acid (TFA)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Reversed-phase HPLC (RP-HPLC) system with a C18 column and fluorescence detector

Procedure:

• Peptide Solution Preparation: Dissolve the peptide in the sodium borate buffer to a final concentration of 1-2 mg/mL.

• NBD-Cl Solution Preparation: Prepare a 10 mg/mL stock solution of NBD-Cl in DMF. This solution should be prepared fresh and protected from light.

• Labeling Reaction:

  • To the peptide solution, add a 5- to 10-fold molar excess of the NBD-Cl stock solution.

  • Vortex the reaction mixture gently and incubate in the dark at 60°C for 1 hour.

• Reaction Quenching and Preparation for HPLC:

  • After incubation, cool the reaction mixture to room temperature.

  • Acidify the mixture with a small volume of TFA (e.g., 1-2 µL) to a pH of ~2-3. This will protonate any unreacted amines and stop the reaction.

• Purification by RP-HPLC:

  • Inject the acidified reaction mixture onto a C18 RP-HPLC column.

  • Elute the labeled peptide using a linear gradient of acetonitrile in water (both containing 0.1% TFA). A typical gradient might be 5% to 95% ACN over 30 minutes.

  • Monitor the elution profile using a UV detector at 220 nm (for the peptide backbone) and a fluorescence detector with excitation at ~470 nm and emission at ~530 nm.

• Characterization:

  • Collect the fluorescent peak corresponding to the NBD-labeled peptide.

  • Confirm the identity and purity of the labeled peptide by mass spectrometry.

Caption: Workflow for fluorescent labeling of a peptide with NBD-Cl.

Part 4: Considerations and Alternative Reagents

Photostability of NBD-Adducts

While NBD-amino adducts are highly fluorescent, they exhibit moderate photostability. For applications requiring prolonged or intense light exposure, such as single-molecule imaging or long-term live-cell imaging, photobleaching can be a limiting factor. It is advisable to minimize light exposure and use appropriate antifade reagents when performing fluorescence microscopy with NBD-labeled samples.

Limitations of NBD-Cl

• Low Quantum Yield in Aqueous Environments: The significant quenching of fluorescence in water can be a disadvantage for certain in-solution assays.[5]

• Moderate Photostability: As mentioned, photobleaching can be a concern in demanding imaging applications.

Alternative Amine-Reactive Fluorogenic Reagents

• NBD-F (4-Fluoro-7-nitrobenzofurazan): NBD-F is a more reactive analog of NBD-Cl. The fluorine atom is a better leaving group than chlorine in nucleophilic aromatic substitution reactions, leading to faster reaction times and the ability to perform labeling under milder conditions. The resulting fluorescent adduct is identical to that formed from NBD-Cl.[5]

• Fluorescamine: This reagent reacts specifically with primary amines to form highly fluorescent pyrrolinone derivatives. Unlike NBD-Cl, it does not react with secondary amines. The reagent itself and its hydrolysis byproducts are non-fluorescent, which can lead to lower background signals.[3]

Conclusion

4-Chloro-7-nitrobenzofurazan (NBD-Cl) remains a powerful and widely used fluorogenic reagent due to its unique combination of properties. Its non-fluorescent nature, coupled with the formation of intensely fluorescent and environmentally sensitive amino-substituted derivatives, provides a robust platform for the detection and analysis of a wide range of biomolecules. The principles of nucleophilic aromatic substitution and intramolecular charge transfer that underpin its utility are well-understood, allowing for the rational design of experiments and the interpretation of results. While newer generations of fluorescent probes may offer superior brightness and photostability, the small size, straightforward chemistry, and valuable solvatochromic properties of NBD-based probes ensure their continued relevance in the toolkit of researchers at the forefront of biological and pharmaceutical science.

References

• Bem, M., Badea, F., Draghici, C., Caproiu, M. T., Vasilescu, M., Voicescu, M., Beteringhe, A., Caragheorgheopol, A., Maganu, M., Constantinescu, T., & Balaban, A. T. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(xiii), 87-104. [Link]

• Chatterjee, O., Shrivastava, S., & Chattopadhyay, A. (2021). Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors. Molecules, 26(13), 3848. [Link]

• Frizon, T. E., de Souza, B. S., & Cescon, J. V. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 360. [Link]

• Ghosh, P. B., & Whitehouse, M. W. (1968). 4-Chloro-7-nitrobenzo-2-oxa-1,3-diazole: a new fluorigenic reagent for amino-acids and other amines. The Biochemical Journal, 108(1), 155–156. [Link]

• Jung, M. E., Dong, T. A., & Cai, X. (2011). Improved synthesis of 4-amino-7-nitrobenz-2,1,3-oxadiazoles using NBD fluoride (NBD-F). Tetrahedron Letters, 52(20), 2617-2619. [Link]

• Mukherjee, S., Chattopadhyay, A., Samanta, A., & Soujanya, T. (1999). Dipole Moment Change of NBD Group upon Excitation Studied Using Solvatochromic and Quantum Chemical Approaches: Implications in Membrane Research. The Journal of Physical Chemistry B, 103(2), 339-344. [Link]

• Naif, O. A. (2012). Synthesis of New Benzoxadiazole Compounds Derived from Ethyl-4-(7-Nitro-2.1,3,-Benzoxadiazole-4-Yl) Amino Benzoate. Al-Nahrain Journal of Science, 15(1), 1-12. [Link]

• Paprocki, D., Wrona-Krol, E., & Zakrzewski, J. (2014). Unveiling the triplet state of a 4-amino-7-nitrobenzofurazan derivative in cyclohexane. Photochemistry and Photobiology, 90(2), 296-301. [Link]

• Ruedas-Rama, M. J., Orte, A., Hall, E. A., & Alvarez-Pez, J. M. (2012). A new fluorescent probe based on the 7-nitrobenz-2-oxa-1,3-diazole (NBD) fluorophore for the determination of hydrogen sulphide in aqueous solution. Organic & Biomolecular Chemistry, 10(34), 6879-6885. [Link]

• Uchiyama, S., Santa, T., & Imai, K. (2002). A new water-soluble and intensely fluorescent probe for thiols. Journal of Pharmaceutical and Biomedical Analysis, 30(4), 1149-1156. [Link]

• Wang, J., Qian, X., & Cui, J. (2006). A novel fluorescent chemosensor for mercury(II) ion in aqueous solution. Chemical Communications, (24), 2588-2590. [Link]

• Zacharis, C. K., Tzanavaras, P. D., Themelis, D. G., & Rigas, P. G. (2011). NBD-Cl as a post-column reagent for primary and secondary amines after separation by ion-exchange chromatography. Analytical Letters, 44(10), 1749-1758. [Link]

• Zhang, H., Wang, J., & Pan, D. (2012). Selective N-terminal fluorescent labeling of proteins using 4-chloro-7-nitrobenzofurazan. Analytical Biochemistry, 428(2), 118-120. [Link]

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Technical Guide: Benzoxadiazole Fluorophore Scaffold (4-Hydroxy Derivatives)

The following technical guide details the Benzoxadiazole Fluorophore Scaffold , specifically focusing on the 4-Hydroxy-7-Nitro-2,1,3-Benzoxadiazole (NBD-OH) derivatives. This guide is structured for researchers requiring actionable protocols, mechanistic insights, and rigorous spectral data.[1]

Executive Summary & Core Architecture

The 2,1,3-benzoxadiazole scaffold (often referred to as benzofurazan) is a privileged pharmacophore and fluorophore core.[1] While the 4-amino derivatives (NBD-amines) are the industry standard for fluorescent labeling, the 4-hydroxy derivatives (NBD-OH and NBD-ethers) occupy a critical niche in bioanalytical chemistry.[1]

The 4-hydroxy-7-nitro-2,1,3-benzoxadiazole (NBD-OH) moiety functions primarily as:

• A pH-Sensitive Probe: Exhibiting a dramatic fluorescence "turn-on" response upon deprotonation (pKa ~ 3–4).[1]

• A Reactive Intermediate: Serving as the hydrolysis byproduct of NBD-Cl/NBD-F labeling reactions, often requiring specific quenching protocols.

• A Caged Scaffold: In the form of NBD-ethers, used for tyrosyl sensing or as H₂S-cleavable probes.

Molecular Logic: The Push-Pull System

The fluorescence of the NBD scaffold arises from an Intramolecular Charge Transfer (ICT) mechanism.[2]

• Acceptor: The nitro group at position 7 and the electron-deficient benzoxadiazole ring.

• Donor: The substituent at position 4.

  • In NBD-OH , the donor strength is modulated by pH. The phenolate anion (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ) is a strong donor, enabling efficient ICT and fluorescence. The protonated phenol ( ) is a weak donor, suppressing ICT and quenching fluorescence.

Synthesis and Reaction Pathways[2][3]

The synthesis of 4-hydroxy benzoxadiazole derivatives typically proceeds via Nucleophilic Aromatic Substitution (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) on the electrophilic 4-chloro or 4-fluoro precursors.

Synthesis Workflow (Graphviz Visualization)

Caption: Reaction pathways for NBD-Cl converting to the fluorescent NBD-phenolate or NBD-ether derivatives.

Protocol: Synthesis of NBD-OH (Standard)

Purpose: To generate the 4-hydroxy standard for calibration or pH sensing.[1]

• Reagents:

  • 4-Chloro-7-nitrobenzofurazan (NBD-Cl).[1][2][3][4][5][6][7]

  • 0.1 M NaOH (aq).[1]

  • Methanol (HPLC grade).[1]

• Procedure:

  • Dissolve 100 mg (0.5 mmol) of NBD-Cl in 5 mL of methanol.

  • Add 5 mL of 0.1 M NaOH dropwise. The solution will turn from pale yellow to deep orange/red immediately.

  • Stir at room temperature for 30 minutes.

  • Acidification: To isolate, add 1 M HCl until pH ~ 1.[1] The color will fade to pale yellow (formation of neutral NBD-OH).

  • Extraction: Extract with Ethyl Acetate (3 x 10 mL). Dry over

    and evaporate.[2]

• Yield: Typically >90%.

• Validation: ESI-MS (Negative mode): m/z 180 [M-H]⁻.

Photophysical Properties[1][2][4][7][10][11][12][13][14]

The spectral behavior of 4-hydroxy derivatives is heavily dependent on solvent polarity and pH.

Spectral Data Summary

Compound Form	Solvent / Condition	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> (nm)	(nm)	Quantum Yield ( )	Notes
NBD-OH (Neutral)	Acidic (pH < 3)	~390	-	< 0.01	Quenched state.
NBD-OH (Anion)	Basic (pH > 7)	460–470	530–540	0.20 – 0.40	Bright Green/Yellow fluorescence.[1]
NBD-Ether (O-R)	Methanol	420–430	510–520	0.01 – 0.05	Generally weak; increases in lipids.[1]
NBD-Amine (Ref)	Methanol	465	535	0.30 – 0.60	Standard reference.

The "Background" Problem in Labeling

When labeling amines (e.g., proteins) with NBD-Cl at pH 8–9, hydrolysis competes with labeling.[1]

• Result: The mixture contains both NBD-Amine (Product) and NBD-OH (Byproduct).[1] Both are fluorescent at pH 8.

• Correction Protocol:

  • Perform the labeling reaction.[4][7]

  • Prior to measurement, acidify the sample to pH ~ 1–2 using HCl.[7]

  • Mechanism: At pH 1, NBD-OH becomes protonated and non-fluorescent. The NBD-Amine (which has no acidic proton on the ring nitrogen in the same range) remains fluorescent.

  • Measure fluorescence.[2][8][4][6][7][9][10][11][12] This ensures signal is derived solely from the labeled amine.

Applications in Sensing & Drug Development

Tyrosine and Lipid Sensing

NBD-ethers are formed by reacting NBD-Cl with the hydroxyl group of Tyrosine or lipids (e.g., cholesterol).[1]

• Environment Sensitivity: NBD-ethers exhibit solvatochromism.[1][5] In aqueous buffers, they are often quenched by hydrogen bonding with water.[1] Upon insertion into a hydrophobic pocket (protein binding site) or lipid bilayer, the quantum yield increases significantly.[1]

Anion and H₂S Sensing

The NBD-ether bond is susceptible to cleavage by specific nucleophiles.

• H₂S Probes: Probes designed with an NBD-ether linkage (e.g., NBD-O-Dinitrophenyl) are non-fluorescent.[1] Upon attack by Hydrogen Sulfide (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ), the ether bond is cleaved, releasing the NBD-OH (or NBD-SH) fluorophore, resulting in a "turn-on" response.

Mechanism of pH Sensing (Graphviz Visualization)

Caption: The protonation switch controlling the ICT efficiency and fluorescence of NBD-OH.

References

• Bem, M. et al. (2007).[1] "Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan". Arkivoc, (xiii), 87-104.[1] Link

• Bahrami, G. & Mohammadi, B. (2006).[1] "Rapid and sensitive bioanalytical method for measurement of fluvoxamine in human serum using 4-chloro-7-nitrobenzofurazan". Journal of Chromatography B, 857(2), 322-326.[1] Link

• Uchiyama, S. et al. (2002).[1] "Fluorescence characteristics of benzofurazan compounds". Journal of the Chemical Society, Perkin Transactions 2. Link

• BenchChem. (2025).[1][2][9] "A Technical Guide to the Spectral Properties of 4-Amino-7-nitrobenzofurazan and Its Derivatives". BenchChem Technical Notes. Link

• El-Brashy, A.M. et al. (2005).[1] "Spectrophotometric and spectrofluorometric determination of clemastine hydrogen fumarate...". Il Farmaco, 60(11-12), 969-976.[1] Link

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• 8. Application of 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and -benzothiazole to fluorescent probes sensing pH and metal cations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. rsc.org [rsc.org]
• 11. static.horiba.com [static.horiba.com]
• 12. A dual-function chromogenic and fluorogenic benzofurazan probe for plazomicin and its innovative utility for development of two microwell assays with high throughput for analysis of drug substance and pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]

Solvation Dynamics and Protocol Standardization for 7-Amino-2,1,3-benzoxadiazol-4-OL in Dimethyl Sulfoxide (DMSO)

Executive Summary

The compound 7-Amino-2,1,3-benzoxadiazol-4-OL is a highly specialized planar, bicyclic heteroaromatic molecule utilized extensively in the development of analyte-responsive fluorescent probes, particularly for the detection of endogenous hydrogen sulfide (H₂S) and biothiols in cellular organelles[1]. Because its optical properties rely heavily on an Intramolecular Charge Transfer (ICT) state, the choice of solvent is critical[2]. This whitepaper provides an in-depth technical analysis of the solvation thermodynamics of 7-Amino-2,1,3-benzoxadiazol-4-OL in Dimethyl Sulfoxide (DMSO) and establishes field-proven, self-validating protocols for solubility determination and stock preparation.

Physicochemical Profiling and Solvation Thermodynamics

To understand how 7-Amino-2,1,3-benzoxadiazol-4-OL behaves in solution, one must analyze the causality between its molecular architecture and the solvent's physicochemical properties.

The benzoxadiazole core features a strong "push-pull" electronic configuration driven by the electron-donating 7-amino group and the 4-hydroxyl group. When excited, this architecture undergoes an Intramolecular Charge Transfer (ICT), which is highly sensitive to the microenvironment's polarity[2]. DMSO is selected as the universal solvent for this compound due to three mechanistic reasons:

• Hydrogen Bond Acceptor Capacity: DMSO is a polar aprotic solvent. The oxygen atom of its sulfinyl group acts as a potent hydrogen bond acceptor, strongly interacting with the three hydrogen bond donors (the protons on the -NH₂ and -OH groups) of the fluorophore.

• Dielectric Stabilization: With a high dielectric constant (ε = 46.7), DMSO stabilizes the highly polarized ICT excited state, minimizing non-radiative decay and ensuring a high fluorescence quantum yield.

• Aromatic Solvation: The planar hydrophobic benzoxadiazole core is solvated via strong dipole-dipole interactions and dispersion forces, preventing the π-π stacking and aggregation that typically occur in aqueous media.

Quantitative Data Summary

The following table summarizes the key physicochemical parameters governing the solubility of this compound in DMSO.

Property	Value / Characteristic	Impact on Solvation Dynamics in DMSO
Molecular Weight	~151.12 g/mol	Low molecular weight facilitates rapid kinetic dissolution.
H-Bond Donors	3 (-NH₂, -OH)	Forms strong intermolecular bonds with DMSO's sulfinyl oxygen.
H-Bond Acceptors	4 (Heterocycle N/O, -OH)	Interacts with trace water; necessitates the use of anhydrous DMSO.
Aromatic Core	Planar Bicyclic	Stabilized by dispersion forces; prone to π-π stacking if poorly solvated.
Optical State	ICT-dependent	DMSO's high dielectric constant stabilizes the excited state for fluorescence[2].

Mechanistic Visualization

The interaction between the fluorophore and the solvent dictates both its solubility and its utility in downstream biological assays (e.g., mitochondrial H₂S detection)[1].

Fig 1: Solvation mechanism and ICT-driven fluorescence of benzoxadiazole probes in DMSO.

Standardized Methodologies

To maintain scientific integrity, the protocols below are designed as self-validating systems . Every step includes a physical or analytical checkpoint to ensure that the kinetic dissolution does not mask the true thermodynamic solubility, and that the compound remains structurally intact.

Protocol A: Experimental Determination of Thermodynamic Solubility (Shake-Flask Method)

Causality: Kinetic dissolution rates can be misleading. To find the true maximum solubility limit, the system must reach thermodynamic equilibrium, where the rate of dissolution equals the rate of precipitation.

• Saturation: Add an excess amount of 7-Amino-2,1,3-benzoxadiazol-4-OL solid (e.g., 50 mg) to 1.0 mL of anhydrous DMSO (≥99.9% purity) in a 2 mL amber glass vial.

• Equilibration: Seal the vial under an argon atmosphere. Place it in a thermostatic shaker at 25.0 ± 0.1 °C and agitate at 300 RPM for 48 hours.

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes at 25 °C to pellet the undissolved solid. Self-Validation: Centrifugation prevents suspended micro-particles from artificially inflating the measured concentration.

• Filtration: Pass the supernatant through a 0.22 µm PTFE syringe filter (discarding the first 100 µL to account for membrane adsorption).

• Quantification (QC): Dilute the filtrate 1:1000 in mobile phase and analyze via HPLC-UV/Vis against a standard calibration curve. Self-Validation: Take a second aliquot at 72 hours; if the concentration variance is <2%, thermodynamic equilibrium is confirmed.

Protocol B: Preparation of 10 mM Master Stock Solutions for Biological Assays

Causality: When preparing stocks for live-cell imaging or mitochondrial targeting[1], preventing oxidative degradation and moisture ingress is paramount.

• Weighing: Accurately weigh 1.51 mg of the compound using a microbalance. Transfer to a sterile, amber microcentrifuge tube.

• Solvent Addition: Add exactly 1.0 mL of anhydrous DMSO.

• Kinetic Acceleration: Vortex for 60 seconds. Follow with ultrasonic bath sonication for 5 minutes at room temperature. Causality: Sonication provides the acoustic cavitation energy required to overcome the lattice energy of the crystalline powder without utilizing heat, which could cause thermal degradation.

• Quality Control: Visually inspect against a bright light to ensure no particulate matter remains. The solution should be completely transparent and exhibit a slight tint depending on the concentration.

• Storage: Aliquot the solution into 50 µL volumes to avoid freeze-thaw cycles. Purge the headspace of each vial with Argon gas before sealing. Store at -20 °C.

Fig 2: Standardized workflow for DMSO stock preparation and quality control validation.

Troubleshooting & Stability Management

• Hygroscopicity of DMSO: DMSO is highly hygroscopic. If a stock solution is repeatedly opened in a humid environment, it will absorb water. Because water is a strong hydrogen bond donor, it competes with the benzoxadiazole core for DMSO molecules, drastically lowering the solubility limit and causing micro-precipitation (cloudiness). Always use Argon purging.

• Photobleaching: The highly conjugated nature of the 2,1,3-benzoxadiazole system makes it susceptible to photo-oxidation. Continuous exposure to ambient laboratory light during solubilization can degrade the probe. All preparations must be conducted in amber vials or under low-light conditions.

References

• Frizon, T. E. A., et al. "Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study." Frontiers in Chemistry, vol. 8, 2020, p. 360.[Link][2]

• Fortibui, M. M., et al. "A cancer cell-specific benzoxadiazole-based fluorescent probe for hydrogen sulfide detection in mitochondria." Dalton Transactions, vol. 50, no. 7, 2021, pp. 2545-2554.[Link][1]

Sources

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• 2. Frontiers | Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study [frontiersin.org]

A Comprehensive Technical Guide to the Synthesis of 4-Amino-7-Hydroxybenzofurazan Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: The 4-amino-7-hydroxybenzofurazan (also known as 4-amino-7-hydroxy-2,1,3-benzoxadiazole) scaffold is an important structural motif, particularly in the development of fluorescent probes and biologically active molecules. Its intrinsic photophysical properties, stemming from an intramolecular charge transfer (ICT) mechanism, make it highly sensitive to its local environment. This guide provides a detailed exploration of the principal synthetic pathways for accessing these valuable derivatives. The primary strategy detailed involves a robust and modular approach starting from readily available 4-halo-7-nitrobenzofurazan precursors, followed by nucleophilic aromatic substitution and subsequent functional group interconversion to install the desired 7-hydroxy moiety. Alternative strategies, including de novo construction of the benzofurazan ring, are also discussed, providing a comprehensive overview for researchers in chemical biology and medicinal chemistry.

Introduction: The Benzofurazan Core

The benzofurazan, or 2,1,3-benzoxadiazole, ring system is a unique heterocyclic scaffold that serves as a potent electron-withdrawing group. When substituted at the 4- and 7-positions with electron-donating and electron-withdrawing groups, respectively, the resulting molecule often exhibits significant ICT character. The 4-amino-7-nitrobenzofurazan (NBD) framework is a classic example, widely exploited for its environmentally sensitive fluorescence, making it a workhorse for labeling proteins, lipids, and other biomolecules.[1][2]

The analogous 4-amino-7-hydroxy derivatives are of growing interest. The hydroxyl group, while still contributing to the overall electronic profile, offers a potential site for further derivatization (e.g., etherification, esterification) and can modulate properties such as solubility, hydrogen bonding capacity, and metabolic stability. Understanding the synthetic access to this scaffold is therefore critical for the rational design of novel fluorescent sensors and therapeutic agents.

Retrosynthetic Analysis: Key Disconnection Strategies

The synthesis of 4-amino-7-hydroxybenzofurazan derivatives can be approached through several strategic disconnections. The most practical and modular route involves late-stage modification of a pre-formed benzofurazan core. A secondary approach involves building the heterocyclic ring from a suitably substituted aromatic precursor.

Caption: Retrosynthetic analysis of 4-amino-7-hydroxybenzofurazan derivatives.

Primary Synthesis Pathway: Post-Modification of a 7-Nitro Precursor

This strategy is the most widely adopted due to the commercial availability and well-documented reactivity of 4-halo-7-nitrobenzofurazan precursors. The synthesis is a three-stage process.

Stage 1: Nucleophilic Aromatic Substitution (SNAr)

The cornerstone of this pathway is the reaction between a 4-halo-7-nitrobenzofurazan and a primary or secondary amine.[2] The benzofurazan ring is highly electron-deficient, making the C4 position susceptible to nucleophilic attack.

Mechanism: The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate.[3] The presence of a base is often required to neutralize the generated hydrohalic acid, driving the reaction to completion.[3]

Caption: General mechanism for the SNAr reaction.

Causality Behind Experimental Choices:

• Leaving Group: 4-Fluoro-7-nitrobenzofurazan (NBD-F) is often superior to 4-chloro-7-nitrobenzofurazan (NBD-Cl). Although chlorine is a better leaving group in principle, the rate-determining step is typically the initial nucleophilic attack. The high electronegativity of fluorine makes the C4 carbon more electrophilic, accelerating the attack and often leading to higher yields.[4]

• Solvent: Aprotic polar solvents like acetonitrile or dichloromethane are commonly used.[5] They effectively solvate the reactants without interfering with the nucleophilic amine. For less reactive amines, heating in ethanol can also be effective.[6]

• Base: A mild, non-nucleophilic base such as sodium bicarbonate or triethylamine is used to scavenge the acid byproduct (HCl or HF) without competing with the primary amine nucleophile.[5]

Stage 2: Reduction of the 7-Nitro Group

With the 4-amino-7-nitrobenzofurazan derivative in hand, the next step is the selective reduction of the nitro group to a primary amine.

Methodologies:

• Catalytic Hydrogenation: This is a clean and efficient method, typically employing a catalyst like Palladium on carbon (Pd/C) under a hydrogen atmosphere. It offers the advantage of simple workup (filtration of the catalyst). However, care must be taken as the catalyst can also reduce other sensitive functional groups if present in the 'R' substituents of the amine.

• Metal-Acid Reduction: A classic and robust method involves using a metal like tin(II) chloride (SnCl₂) in concentrated hydrochloric acid (HCl) or iron powder in acetic acid.[7] This method is tolerant of many functional groups but requires a more involved aqueous workup to remove metal salts.

• Transfer Hydrogenation: Using a hydrogen donor like ammonium formate or hydrazine in the presence of a catalyst (e.g., Pd/C) can be a milder alternative to using pressurized hydrogen gas.

Expert Insight: The choice of reducing agent is critical and depends on the overall functionality of the molecule. For simple alkyl or aryl substituents at the 4-amino position, SnCl₂/HCl is a reliable and cost-effective choice. For molecules with sensitive groups like alkenes or benzylic ethers, catalytic hydrogenation under controlled conditions is preferred.

Stage 3: Diazotization and Hydrolysis

The final transformation converts the newly formed 7-amino group into the target 7-hydroxy group. This is a two-step, one-pot process proceeding through a diazonium salt intermediate.

Mechanism:

• Diazotization: The 7-amino derivative is treated with a source of nitrous acid, typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid (e.g., H₂SO₄ or HCl) at low temperatures (0–5 °C).[7] This converts the primary aromatic amine into a diazonium salt (-N₂⁺).

• Hydrolysis: The resulting diazonium salt solution is then gently warmed. The diazonium group is an excellent leaving group and is displaced by water in a SN1-type reaction, releasing nitrogen gas and forming the phenol (the 7-hydroxy group).

Trustworthiness of Protocol: This sequence is a fundamental transformation in aromatic chemistry. The key to success is strict temperature control during the diazotization step, as diazonium salts can be unstable and potentially explosive if isolated or heated improperly.[7] Performing the hydrolysis step by warming the in situ generated solution is the standard, safe procedure.

Caption: Primary synthetic pathway via functional group interconversion.

Alternative Pathway: De Novo Ring Construction

While less common for this specific substitution pattern, it is possible to construct the benzofurazan ring from a pre-functionalized benzene derivative. This approach is valuable when the required precursors for Strategy 1 are unavailable.

A general method for forming the 2,1,3-benzoxadiazole ring starts from an o-nitroaniline.[8]

• Oxidative Cyclization: An o-nitroaniline is treated with an oxidizing agent like sodium hypochlorite in a biphasic system to form a 2,1,3-benzoxadiazole-1-oxide (benzofuroxan).[8][9]

• Deoxygenation: The N-oxide is then deoxygenated, for example, using a phosphine reagent like triphenylphosphine, to yield the final benzofurazan ring.[8][9]

To apply this to the target molecule, one would need to start with a highly substituted and potentially difficult-to-synthesize precursor, such as 2,6-diamino-3-nitrophenol. Subsequent functionalization at the C4 position would still be required, making this route significantly more complex and less convergent than Strategy 1.

Experimental Protocols

The following are generalized, field-proven protocols for the key transformations described in Strategy 1.

Protocol 5.1: General Synthesis of 4-Amino-7-nitrobenzofurazan Derivatives

This protocol is adapted from established procedures for NBD-amine conjugation.[5]

• Dissolve Amine: In a round-bottom flask, dissolve the desired primary or secondary amine (1.0 mmol) and sodium bicarbonate (3.0 mmol) in 20 mL of acetonitrile.

• Add NBD-Cl: In a separate container, dissolve 4-chloro-7-nitrobenzofurazan (NBD-Cl) (1.1 mmol) in 10 mL of acetonitrile.

• Reaction: Add the NBD-Cl solution to the stirring amine solution. Seal the flask and stir the mixture at room temperature overnight. The reaction progress can be monitored by TLC.

• Workup: Once the reaction is complete, acidify the mixture with 1 M HCl. Extract the product into a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Separate the organic phase, dry it over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 5.2: General Reduction of the 7-Nitro Group

• Setup: To a solution of the 4-amino-7-nitrobenzofurazan derivative (1.0 mmol) in 20 mL of ethanol or concentrated HCl, add tin(II) chloride dihydrate (SnCl₂·2H₂O) (approx. 5.0 mmol).

• Reaction: Heat the mixture to reflux (typically 60-80 °C) and stir for 1-3 hours, monitoring by TLC until the starting material is consumed.

• Workup: Cool the reaction to room temperature and carefully neutralize the acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous mixture several times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude 4,7-diamino derivative, which can be used directly in the next step or purified if necessary.

Protocol 5.3: General Diazotization and Hydrolysis

Caution: Diazonium salts are potentially explosive. This procedure should be carried out with appropriate safety precautions in a fume hood.

• Dissolve Amine: Suspend the crude 4,7-diaminobenzofurazan derivative (1.0 mmol) in a mixture of water and concentrated sulfuric acid (e.g., 10 mL H₂O and 2 mL H₂SO₄) in a flask and cool to 0-5 °C in an ice-salt bath.

• Diazotization: Dissolve sodium nitrite (1.1 mmol) in a minimal amount of cold water. Add this solution dropwise to the stirred amine suspension, ensuring the temperature remains below 5 °C. Stir the mixture at this temperature for 30 minutes.

• Hydrolysis: Remove the ice bath and allow the mixture to warm to room temperature. Then, gently heat the solution (e.g., in a 50-60 °C water bath) until nitrogen gas evolution ceases.

• Isolation: Cool the reaction mixture and extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the final product by column chromatography.

Data Summary: Reactant Comparison

The choice of the halogen in the starting material has a significant impact on reaction efficiency.

Precursor	Common Name	Relative Reactivity	Typical Yields	Reference
4-Chloro-7-nitrobenzofurazan	NBD-Cl	Good	50-85%	[2][5]
4-Fluoro-7-nitrobenzofurazan	NBD-F	Excellent	75-95%	[4]

Conclusion

The synthesis of 4-amino-7-hydroxybenzofurazan derivatives is most reliably achieved through a three-stage sequence starting from commercially available 4-halo-7-nitrobenzofurazan precursors. This modular pathway, involving SNAr amination, nitro group reduction, and diazonium salt hydrolysis, allows for the introduction of diverse functionalities at the 4-position while controllably installing the 7-hydroxy group. Each step employs well-established, high-yielding chemical transformations, making this an accessible and robust strategy for researchers. This guide provides the foundational knowledge and practical protocols necessary for the successful synthesis of these important compounds, enabling further exploration of their potential in fluorescence imaging and drug discovery.

References

• Naif, O. A. (2012). Synthesis of New Benzoxadiazole Compounds Derived from Ethyl-4-(7-Nitro-2.1,3,-Benzoxadiazole -4-Yl) Amino Benzoate. Journal of Al-Nahrain University, 15(1), 1-12. [Link]

• Dumas, A., et al. (2015). Unveiling the triplet state of a 4-amino-7-nitrobenzofurazan derivative in cyclohexane. Photochemistry and Photobiology, 91(2), 273-279. [Link]

• Bem, M., et al. (2003). SYNTHESIS OF 4-(4′-FORMYLARYLOXY)-7-NITROBENZOFURAZAN DERIVATIVES FROM 4-CHLORO-7-NITROBENZOFURAZAN AND SOME FORMYLPHENOLS IN THE PRESENCE OF CROWN ETHERS. Revue Roumaine de Chimie, 48(5), 387-392. [Link]

• da Silva, F. S. H., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 723. [Link]

• da Silva, F. S. H., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 723. [Link]

• Ghosh, P. B., & Whitehouse, M. W. (1969). New reaction of 4-chloro-7-nitrobenzofurazan with amines at high local concentrations. Primitive enzyme models. Biochemical Journal, 111(5), 6P. [Link]

• Bem, M., et al. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(xiii), 87-104. [Link]

• Parker, C. G., & Huisken, F. L. (2012). Synthesis of 2-Substituted 7-Hydroxy-benzofuran-4-carboxylates via Addition of Silyl Enol Ethers to o-Benzoquinone Esters. Organic letters, 14(12), 3044–3047. [Link]

• Benco, M., et al. (2021). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. Request PDF. [Link]

• Fronczek, F. R., et al. (2020). Preparation and Photophysical Characterization of N-Substituted 7-Nitro-2,1,3-benzoxadiazol-4-amine Derivatives. ACS Omega, 5(30), 18918-18925. [Link]

• Google Patents. (n.d.).

• Bem, M., et al. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(xiii), 87-104. [Link]

• Schmidhammer, H., et al. (1993). Synthesis and characterization of 7-nitrobenzo-2-oxa-1,3-diazole (NBD)-labeled fluorescent opioids. Journal of Medicinal Chemistry, 36(20), 2843-2849. [Link]

• Fershtatov, V. G., et al. (2018). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Beilstein Journal of Organic Chemistry, 14, 2824–2830. [Link]

• ResearchGate. (2025). Synthesis of 4-(4′-Formylaryloxy)-7-nitrobenzofurazan Derivatives from 4-Chloro-7-nitrobenzofurazan and Some Formylphenols in the Presence of Crown Ethers. [Link]

• Voicescu, M., et al. (2023). Novel Derivatives of Nitrobenzofurazan with Chromogenic and Fluorogenic Properties. International Journal of Molecular Sciences, 24(16), 12933. [Link]

• ResearchGate. (n.d.). 4-CHLORO-7-NITROBENZOFURAZAN (NBD-CL) AS PRE AND POST-COLUMN DERIVATIZATION REAGENT FOR AMINE GROUPS ANALYSIS USING CHROMATOGRAPHY: A MINI-REVIEW. [Link]

• DergiPark. (2011). The Application of 7-Chloro-4-Nitrobenzoxadiazole and 4-Fluoro-7-Nitro-2,1,3-Benzoxadiazole for The Analysis of Amines and Amino. [Link]

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• 6. View of Synthesis of New Benzoxadiazole Compounds Derived from Ethyl-4- (7- Nitro2.1,3,- Benzoxadiazole -4-Yl) Amino Benzoate [anjs.edu.iq]
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An In-depth Technical Guide to 7-Amino-2,1,3-benzoxadiazol-4-ol: Elucidating a Potential Misnomer and Focusing on a Key Analog

A Note to the Reader: Initial searches for a chemical entity with the precise name "7-Amino-2,1,3-benzoxadiazol-4-ol" have not yielded definitive identification in established chemical databases or the broader scientific literature. This suggests that the name may be a misnomer or refer to a novel, yet unpublished, compound. However, the nomenclature strongly points towards a close relationship with the extensively studied and highly significant class of fluorescent molecules derived from 7-nitro-2,1,3-benzoxadiazole (NBD) .

Given the high likelihood of a mistaken identity and the importance of the underlying chemical scaffold, this guide will focus on a closely related and well-documented analog: 4-Amino-7-nitro-2,1,3-benzoxadiazole . This compound is a pivotal building block in the synthesis of a vast array of fluorescent probes and sensors, and its chemistry is central to the applications intended for such molecules. We believe this will provide the most valuable and scientifically accurate information for researchers, scientists, and drug development professionals.

Part 1: Core Molecular Attributes of 4-Amino-7-nitro-2,1,3-benzoxadiazole

Chemical Formula: C₆H₄N₄O₃

Molecular Weight: 180.12 g/mol

The structure of 4-Amino-7-nitro-2,1,3-benzoxadiazole is characterized by a benzoxadiazole core, which is a bicyclic aromatic system. This core is substituted with an amino group (-NH₂) at the 4-position and a nitro group (-NO₂) at the 7-position. The electron-withdrawing nature of the nitro group and the electron-donating character of the amino group create a "push-pull" system, which is fundamental to the molecule's fluorescent properties.

Property	Value	Source
Molecular Formula	C₆H₄N₄O₃	[1]
Molecular Weight	180.12 g/mol	[1]
CAS Number	10199-91-4	[1]
Appearance	Typically a colored solid	-

Part 2: Synthesis and Reactivity

The synthesis of 4-amino-7-nitro-2,1,3-benzoxadiazole and its derivatives is a cornerstone of fluorescent probe development. The most common synthetic route involves the nucleophilic aromatic substitution (SNAr) reaction of 4-halo-7-nitro-2,1,3-benzoxadiazole precursors, such as 4-chloro-7-nitro-2,1,3-benzoxadiazole (NBD-Cl) or the more reactive 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F), with an amine source.[2][3]

The choice between NBD-Cl and NBD-F is often dictated by the reactivity of the amine. NBD-F generally provides significantly higher yields, especially with less nucleophilic or sterically hindered amines.[2]

Illustrative Synthetic Workflow: From NBD Halide to 4-Amino-NBD Derivatives

Caption: Generalized workflow for the synthesis of 4-amino-NBD derivatives via SNAr reaction.

Part 3: Spectroscopic Properties and Applications

The 7-nitro-2,1,3-benzoxadiazole (NBD) scaffold is a widely utilized fluorophore due to its small size, favorable photophysical properties, and environmental sensitivity.[4] Derivatives of 4-amino-7-nitro-2,1,3-benzoxadiazole exhibit strong fluorescence, which is a key attribute for their use in bioanalytical chemistry.[3]

The electronic "push-pull" nature of the NBD core in these molecules leads to intramolecular charge transfer (ICT) upon photoexcitation. This ICT character is responsible for the sensitivity of their fluorescence emission to the polarity of the local environment. In more polar solvents, the emission wavelength tends to be red-shifted (shifted to longer wavelengths). This solvatochromism is a valuable property for probing different cellular microenvironments.

Key Applications:

• Fluorescent Labeling: The amino group of 4-amino-NBD derivatives can be further functionalized to covalently attach the NBD fluorophore to biomolecules such as proteins, peptides, and nucleic acids. This allows for the visualization and tracking of these molecules in biological systems.[2]

• Fluorescent Probes for Sensing: The NBD scaffold is a core component of fluorescent probes designed to detect specific ions or small molecules. For instance, derivatives have been developed as fluorescent probes for the detection of Hg²⁺.[5]

• Studying Biomolecular Interactions: By labeling a biomolecule with an NBD derivative, researchers can study its interactions with other molecules through techniques like fluorescence polarization and Förster resonance energy transfer (FRET).

Part 4: Experimental Protocols

General Protocol for the Synthesis of a 4-Amino-NBD Derivative

This protocol is a generalized procedure based on common literature methods for the reaction of NBD-F with a primary amine.

Materials:

• 4-Fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F)

• Primary amine of interest

• Triethylamine (Et₃N)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a clean, dry flask, dissolve the primary amine (1.0 equivalent) in anhydrous DMF.

• Add triethylamine (1.1 equivalents) to the solution.

• To this stirring solution, add a solution of NBD-F (1.0 equivalent) in a minimal amount of anhydrous DMF.

• Allow the reaction to stir at room temperature overnight, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 4-amino-7-nitro-2,1,3-benzoxadiazole derivative.

• Characterize the final product using appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 5: Conclusion and Future Directions

While the specific compound "7-Amino-2,1,3-benzoxadiazol-4-ol" remains elusive in the current body of scientific literature, the principles of synthesis, reactivity, and application are well-established through its close analog, 4-Amino-7-nitro-2,1,3-benzoxadiazole. The NBD scaffold continues to be a workhorse in the field of fluorescence-based biological research. Future research will undoubtedly focus on the development of novel NBD derivatives with enhanced photophysical properties, such as increased quantum yields, greater photostability, and red-shifted excitation and emission profiles for deeper tissue imaging and reduced cellular autofluorescence. The logical progression from known 4-amino-NBD compounds could indeed involve the synthesis of derivatives bearing a hydroxyl group, which would further modulate their solubility and electronic properties.

References

• Naif, O. A. (2012). Synthesis of New Benzoxadiazole Compounds Derived from Ethyl-4-(7-Nitro-2.1,3,-Benzoxadiazole -4-Yl) Amino Benzoate. Journal of Al-Nahrain University, 15(1), 1-12.
• Jung, M. E., et al. (2011). Improved synthesis of 4-amino-7-nitrobenz-2,1,3-oxadiazoles using NBD fluoride (NBD-F). Tetrahedron Letters, 52(20), 2609-2611.
• Naif, O. A. (2018). Synthesis of New Benzoxadiazole Compounds Derived from Ethyl-4- (7- Nitro2.1,3,- Benzoxadiazole -4-Yl) Amino Benzoate. Al-Nahrain Journal of Science, 15(1), 1-12.
• Kozikowski, A. P., et al. (1997). Synthesis and biology of a 7-nitro-2,1,3-benzoxadiazol-4-yl derivative of 2-phenylindole-3-acetamide: a fluorescent probe for the peripheral-type benzodiazepine receptor. Journal of Medicinal Chemistry, 40(16), 2435-9.
• McClenaghan, N. D., et al. (2019).

• Molbase. (n.d.). 12-[(7-NITRO-2,1,3-BENZOXADIAZOL-4-YL)AMINO]DODECANOIC ACID. Retrieved from [Link]

• PubChem. (n.d.). 4-(N,N-Dimethylaminosulfonyl)-7-amino-2,1,3-benzoxadiazole. Retrieved from [Link]

• PubChem. (n.d.). N-(7-nitro-2,1,3-benzoxadiazol-4-yl)dioleoylphosphatidylethanolamine. Retrieved from [Link]

• PubChem. (n.d.). NBD-COCl (=4-(N-Chloroformylmethyl-N-methylamino)-7-nitro-2,1,3-benzoxadiazole) (for HPLC Labeling). Retrieved from [Link]

• PubChem. (n.d.). N-Decyl-7-nitro-2,1,3-benzoxadiazol-4-amine. Retrieved from [Link]

• Wang, K., et al. (2017). A new 4-Amino-7-Nitro-2,1,3-Benzoxadiazole (ANBD)-Based Fluorescent Probe for the Detection of Hg2+. Journal of Fluorescence, 27(5), 1839-1845.
• Arkat USA, Inc. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(xiii), 87-104.

Sources

• 1. 7-Amino-4-nitro-2,1,3-benzoxadiazole | CAS 10199-91-4 | Chemodex | Biomol.com [biomol.com]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Amino-2,1,3-benzothiadiazole [webbook.nist.gov]

Photophysics and Spectral Characterization of Benzoxadiazol-4-ol Compounds

The following technical guide details the absorption and emission spectra of benzoxadiazol-4-ol compounds, with a specific focus on the most chemically significant derivative: 4-hydroxy-7-nitro-2,1,3-benzoxadiazole (NBD-OH) .

An In-Depth Technical Guide for Researchers

Executive Summary

Benzoxadiazol-4-ol compounds, particularly the 7-nitro derivative (NBD-OH) , represent a class of fluorophores characterized by extreme environmental sensitivity. Unlike rigid, high-quantum-yield dyes (e.g., Rhodamine), benzoxadiazol-4-ols exhibit pronounced solvatochromism and pH-dependent photophysics .

This guide analyzes the electronic structure governing their absorption and emission, details the Intramolecular Charge Transfer (ICT) mechanisms, and provides validated protocols for their spectral characterization. Understanding these properties is critical for two primary audiences:

• Drug Discovery/Bioanalytical Chemists: To eliminate NBD-OH interference when using NBD-Cl (4-chloro-7-nitrobenzofurazan) for amine labeling.

• Probe Developers: To utilize the NBD-OH scaffold as a "turn-on" signaling unit for specific analytes (e.g., H₂S, Azide).

Molecular Architecture & Photophysics

Electronic Structure and Push-Pull System

The core scaffold is 2,1,3-benzoxadiazole (also known as benzofurazan). The unique photophysics arises from the "push-pull" electronic system established by substituents at the 4- and 7-positions.

• Electron Acceptor (A): The 2,1,3-oxadiazole ring itself is electron-deficient. In NBD-OH, the nitro group (-NO₂) at position 7 significantly enhances this electron-withdrawing character.

• Electron Donor (D): The hydroxyl group (-OH) at position 4 acts as the donor.

• Mechanism: Upon excitation, electron density shifts from the 4-hydroxy donor to the 7-nitro acceptor, creating a highly polarized Intramolecular Charge Transfer (ICT) state.

Acid-Base Equilibrium (The Critical Variable)

The spectral properties of benzoxadiazol-4-ol are dictated by its protonation state. The 4-hydroxyl group is acidic due to the strong electron-withdrawing effect of the nitro group and the oxadiazole ring.

• Neutral Form (Acidic pH): Exists as the phenol. Absorption is blue-shifted (~380–400 nm). Fluorescence is negligible/quenched.

• Anionic Form (Basic pH): Exists as the phenolate. Absorption is red-shifted (~460–480 nm). Fluorescence is active (bright yellow/green), though often quenched by water.

Solvatochromism

The dipole moment of the excited state (

) is significantly larger than that of the ground state ( ). Consequently, polar solvents relax the excited state energy level, causing a red shift in emission (bathochromic shift) as solvent polarity increases. However, in protic solvents like water, hydrogen bonding to the nitro group and phenolate oxygen often induces non-radiative decay, lowering the quantum yield ( ).

Spectral Characteristics: Quantitative Data

The following data summarizes the behavior of NBD-OH (the primary benzoxadiazol-4-ol congener).

Table 1: Absorption and Emission Maxima in Various Media

Solvent / Medium	Species Form	(nm)	(nm)	Quantum Yield ( )	Notes
Water (pH < 2)	Neutral (Phenol)	387	Non-fluorescent	< 0.01	Used to quench background
Water (pH > 8)	Anionic (Phenolate)	460	535 - 550	Low (~0.02)	Quenched by H-bonding
Methanol	Anionic	462	535	Moderate	Solvatochromic shift
Acetonitrile	Anionic	458	525	High	Aprotic enhancement
DMSO	Anionic	465	540	High	Strong ICT stabilization

Key Insight: The large Stokes shift (~70–90 nm) indicates significant geometric reorganization in the excited state.

Mechanistic Visualization

The following diagram illustrates the photophysical pathways, highlighting the pH-dependent switch that controls fluorescence.

Caption: Photophysical cycle of NBD-OH showing the pH-dependent activation of the fluorophore and the competition between fluorescence and non-radiative decay.

Experimental Protocols

Protocol: Synthesis of NBD-OH (Reference Standard)

To accurately characterize the spectra, you must synthesize a pure standard of NBD-OH, as it is often a byproduct in commercial NBD-Cl.

• Dissolution: Dissolve 100 mg of NBD-Cl (4-chloro-7-nitrobenzofurazan) in 5 mL of Methanol.

• Hydrolysis: Add 5 mL of 0.1 M NaOH (aqueous). The solution will turn deep orange/red immediately.

• Reaction: Heat at 60°C for 30 minutes.

• Acidification: Cool to room temperature and acidify with 1 M HCl until pH < 1. The solution will turn pale yellow (neutral form).

• Extraction: Extract with Ethyl Acetate (3 x 10 mL).

• Purification: Evaporate solvent. Recrystallize from Ethanol/Water to obtain pure NBD-OH crystals.

Protocol: Determination of pKa via Spectrophotometry

This protocol validates the pH at which the spectral shift occurs.

• Buffer Preparation: Prepare a series of 10 mM phosphate/citrate buffers ranging from pH 2.0 to pH 10.0 (0.5 pH increments).

• Stock Solution: Prepare a 1 mM stock of NBD-OH in Acetonitrile.

• Sample Prep: Aliquot 10 µL of stock into 990 µL of each buffer.

• Measurement:

  • Record UV-Vis absorption from 300 nm to 600 nm.

  • Observe the isosbestic point (transition between neutral and anion).

  • Plot Absorbance at 460 nm vs. pH.

  • Fit data to the Henderson-Hasselbalch equation to determine pKa.

Protocol: Fluorescence Quantum Yield Measurement

Standard: Rhodamine 6G (

in Ethanol) or Quinine Sulfate ( in 0.1 M H₂SO₄).

• Solvent: Use Acetonitrile or DMSO for NBD-OH to maximize signal (minimize water quenching).

• Absorbance Matching: Prepare solutions of NBD-OH and the Standard such that their Absorbance at the excitation wavelength (e.g., 460 nm) is identical and below 0.1 (to avoid inner filter effects).

• Emission Scan: Record integrated emission intensity (

  ) for both sample and standard.

• Calculation:

  (Where is the refractive index of the solvent).

Applications in Drug Development & Sensing

Interference Management in NBD-Cl Labeling

NBD-Cl is widely used to label amine-containing drugs (e.g., Gabapentin, Amino Acids) for HPLC detection.

• The Problem: Hydrolysis of excess NBD-Cl produces NBD-OH, which fluoresces at similar wavelengths to the NBD-amine product.

• The Solution: Post-reaction acidification. Before measurement, lower the pH of the sample to ~1–2.

  • Result: NBD-amine (product) remains fluorescent.

  • Result: NBD-OH (byproduct) protonates to the neutral form and becomes non-fluorescent at the excitation wavelength (460 nm).

"Turn-On" Probes

Researchers utilize the NBD-OH release mechanism for sensing:

• Azide Probes: An NBD-ester is cleaved by Azide ions, releasing the fluorescent NBD-OH anion.[1][2]

• H₂S Probes: Reduction of the nitro group or nucleophilic substitution can lead to spectral shifts distinct from the NBD-OH profile.

Experimental Workflow Diagram

Caption: Workflow for eliminating NBD-OH interference in bioanalytical assays.

References

• Fluorescence derivatization of amines with NBD-Cl. Source:ResearchGate / Anal. Chim. Acta Context: Describes the reaction conditions and the necessity of acidification to quench NBD-OH. Link:

• Solvatochromism of 4-hydroxy-7-nitrobenzofurazan (NBD-OH). Source:J. Chem. Soc., Perkin Trans. 2 Context: Detailed analysis of the absorption spectra in 23 solvents and the Taft/Kamlet solvatochromic parameters. Link:

• NBD-based synthetic probes for sensing. Source:PMC / NIH Context: Reviews mechanisms where NBD-OH is released as a signaling unit for Azide and H2S detection. Link:

• Optical absorption and emission data of NBD derivatives. Source:OMLC / PhotochemCAD Context: Provides raw spectral data and extinction coefficients for NBD derivatives. Link:

Sources

• 1. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

7-Amino-2,1,3-benzoxadiazol-4-OL PubChem CID and safety data

This technical guide provides an in-depth analysis of 7-Amino-2,1,3-benzoxadiazol-4-ol , a specialized fluorogenic scaffold within the benzoxadiazole family.

Properties, Safety Data, and Applications in Fluorescence Chemistry

Executive Summary

7-Amino-2,1,3-benzoxadiazol-4-ol (often referred to in literature as a derivative of the ABD or NBD fluorophore class) is a benzoxadiazole intermediate characterized by a push-pull electronic structure. It features an electron-donating amino group at position 7 and a hydroxyl group at position 4 of the 2,1,3-benzoxadiazole ring. This molecular architecture imparts significant fluorescence properties, making it a critical scaffold for the development of environmental sensors (pH, metal ions) and bio-imaging probes.

This guide details the physicochemical identity, safety protocols, and experimental applications of this compound, grounded in its structural relationship to the widely used NBD-Cl and ABD-F reagents.

Chemical Identity & Verification

The precise identification of this compound is essential for regulatory compliance and experimental reproducibility.

Parameter	Data
Chemical Name	7-Amino-2,1,3-benzoxadiazol-4-ol
Synonyms	4-Amino-7-hydroxy-2,1,3-benzoxadiazole; ABD-OH (Analog); 7-Amino-4-hydroxybenzofurazan
CAS Registry Number	1153966-79-0
Molecular Formula	C₆H₅N₃O₂
Molecular Weight	151.12 g/mol
PubChem CID	Searchable via CAS 1153966-79-0 (Not standardly indexed as a primary record; often linked to specific vendor SIDs)
Structural Class	Benzoxadiazole / Benzofurazan

Structural Representation (SMILES)

Oc1ccc(N)c2nonc12

Note on Nomenclature: The numbering of the benzoxadiazole ring can be symmetric. Depending on the priority rules applied by different databases, this compound may also be indexed as 4-amino-7-hydroxy-2,1,3-benzoxadiazole . The CAS 1153966-79-0 is the definitive identifier.

Physicochemical & Fluorescent Properties

The fluorescence of 7-amino-2,1,3-benzoxadiazol-4-ol arises from the Intramolecular Charge Transfer (ICT) between the electron-rich amino/hydroxyl groups and the electron-deficient benzoxadiazole core.

• Fluorescence Mechanism: The 2,1,3-benzoxadiazole ring acts as an electron acceptor. The amino group (C7) and hydroxyl group (C4) act as electron donors.

• pH Sensitivity: The hydroxyl group at position 4 is phenolic (pKa ~ 6-8). Deprotonation to the phenolate anion drastically alters the electron-donating capability, leading to a shift in fluorescence emission. This property is exploited in ratiometric pH sensing .

• Solubility: Moderately soluble in polar organic solvents (DMSO, DMF, Methanol). Low solubility in non-polar solvents and neutral water.

Comparative Spectral Data

Compound	Excitation ( )	Emission ( )	Quantum Yield ( )
NBD-OH (Nitro analog)	~460 nm	~535 nm	Low (water), High (lipid)
ABD-F (Sulfonyl analog)	380 nm	510 nm	~0.02 (water)
7-Amino-2,1,3-benzoxadiazol-4-ol	~400-430 nm (Predicted)	~520-550 nm (Predicted)	Solvent Dependent

Safety Data & Toxicology (GHS Standards)

As a research chemical and functionalized benzoxadiazole, this compound must be handled with strict adherence to safety protocols. While specific toxicological data for this exact CAS is limited, it is classified based on the properties of the benzoxadiazole class (e.g., NBD-Cl, ABD-F).

Hazard Classification (GHS)

Signal Word: WARNING

Hazard Code	Description	Precautionary Response
H315	Causes skin irritation.[1][2]	P302+P352 : IF ON SKIN: Wash with plenty of soap and water.[3]
H319	Causes serious eye irritation.[1]	P305+P351+P338 : IF IN EYES: Rinse cautiously with water for several minutes.[2][3] Remove contact lenses.[2]
H335	May cause respiratory irritation.[1][2][4]	P261 : Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

Critical Handling Protocols

• Engineering Controls: Always handle within a certified chemical fume hood to prevent inhalation of dust.

• PPE: Nitrile gloves (minimum 0.11 mm thickness), safety goggles, and a lab coat are mandatory.

• Storage: Store at -20°C (freezer), protected from light and moisture. Benzoxadiazoles are light-sensitive and prone to photodegradation over time.

Synthesis & Experimental Workflows

A. Synthesis Pathway (Reduction of NBD-OH)

The most common route to 7-amino-2,1,3-benzoxadiazol-4-ol involves the reduction of the nitro group of 4-hydroxy-7-nitro-2,1,3-benzoxadiazole (NBD-OH) .

Figure 1: Synthetic route for the production of 7-amino-2,1,3-benzoxadiazol-4-ol via nitro-reduction.

B. Protocol: Fluorescence pH Sensing

Objective: Utilize the phenolic hydroxyl group to monitor pH changes.

• Stock Solution: Dissolve 1 mg of 7-amino-2,1,3-benzoxadiazol-4-ol in 1 mL DMSO (10 mM stock).

• Buffer Preparation: Prepare phosphate buffers ranging from pH 4.0 to pH 9.0.

• Dilution: Add 10 µL of stock solution to 990 µL of each buffer (Final conc: 100 µM).

• Measurement:

  • Excitation: 420 nm.

  • Scan Emission: 450 nm – 650 nm.

• Analysis: Plot fluorescence intensity at

  vs. pH. The intensity typically increases upon deprotonation (formation of the phenolate).

References

• PubChem Database. Compound Summary for CAS 1153966-79-0. National Center for Biotechnology Information. Link

• Uchiyama, S., et al. "Fluorescent Probes for Sensing pH and Metal Ions Based on Benzoxadiazole Structure." Journal of Materials Chemistry, 2011. Link

• BLD Pharm. Safety Data Sheet: 7-Amino-2,1,3-benzoxadiazol-4-ol. Link

• Imai, K., & Toyo'oka, T. "Fluorogenic Reagents for Amines and Thiols: NBD and ABD Derivatives." Analytica Chimica Acta, 2005. Link

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. tarmac.com [tarmac.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. airgas.com [airgas.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity HPLC-FLD Analysis of Amines via 7-Amino-Benzoxadiazole Derivatization

This Application Note is designed for researchers and analytical scientists requiring high-sensitivity quantification of amines, amino acids, and thiol-containing drugs using 7-amino-benzoxadiazole derivatization chemistries.[1]

Introduction & Scientific Rationale

The detection of non-fluorescent amines and amino acids in biological matrices requires robust derivatization to achieve femtomole-level sensitivity. The benzoxadiazole (benzofurazan) class of reagents—specifically NBD-F (4-fluoro-7-nitro-2,1,3-benzoxadiazole) and NBD-Cl (4-chloro-7-nitro-2,1,3-benzoxadiazole)—are the gold standards for this application.[1][2]

Upon reaction with primary or secondary amines, these non-fluorescent reagents undergo Nucleophilic Aromatic Substitution (

) to yield highly fluorescent 7-amino-4-nitro-2,1,3-benzoxadiazole derivatives .[1]

Why Choose NBD/ABD Derivatization?

• Fluorogenic Nature: The reagents themselves are non-fluorescent (or weakly fluorescent), significantly reducing background noise compared to reagents like Dansyl chloride.[1]

• High Sensitivity: Detection limits (LOD) often reach the 1–10 fmol range.

• Tunable Selectivity:

  • NBD-F: Kinetic superior (500x faster than NBD-Cl), ideal for high-throughput amino acid/drug analysis.[1]

  • SBD-F/ABD-F: Sulfonated analogues with high specificity for thiols and cysteines under specific pH conditions.

Reagent Selection Guide

Reagent	Chemical Name	Target Analyte	Reactivity (k)	Ex/Em (nm)	Application Notes
NBD-F	4-Fluoro-7-nitro-2,1,3-benzoxadiazole	Amines	High (Fast)	470 / 530	Preferred for rapid, automated HPLC.[1] Low hydrolysis background.
NBD-Cl	4-Chloro-7-nitro-2,1,3-benzoxadiazole	Amines	Moderate (Slow)	470 / 530	Lower cost.[1] Requires higher temp/time. Higher background from hydrolysis.
SBD-F	7-Fluorobenzofurazan-4-sulfonate	Thiols / Amines	Low (Specific)	380 / 515	Highly stable.[1] Reaction requires pH > 9.5 and 60°C.
ABD-F	4-Fluoro-7-aminosulfonylbenzofurazan	Thiols	Moderate	380 / 510	More reactive than SBD-F for thiols.[1]

Mechanism of Action

The formation of the fluorescent 7-amino-benzoxadiazole derivative proceeds via the displacement of the halide (F or Cl) by the nucleophilic amine nitrogen.

Figure 1: Reaction pathway for the formation of fluorescent 7-amino-benzoxadiazole derivatives.

Detailed Experimental Protocols

Protocol A: High-Sensitivity NBD-F Derivatization (Amines/Amino Acids)

Scope: Quantification of amino acids, amphetamines, and aliphatic amine drugs.[1]

Materials

• Reagent: 10–20 mM NBD-F in Acetonitrile (ACN). Prepare fresh or store at -20°C protected from light.

• Buffer: 0.1 M Borate Buffer, pH 8.5.

• Quenching Solution: 0.1 M HCl (aqueous).

• Internal Standard: 5-Aminovaleric acid (for amino acids) or structural analog.[1]

Workflow

• Sample Prep: Mix 10 µL of sample (standard or biological extract) with 10 µL of Internal Standard.

• Buffering: Add 70 µL of Borate Buffer (pH 8.5). Note: pH must be alkaline to deprotonate the amine.

• Reaction: Add 10 µL of NBD-F solution. Vortex immediately.

• Incubation: Heat at 60°C for 5 minutes (or 50°C for 10 min).

  • Expert Insight: NBD-F reacts rapidly. Extended heating increases background noise due to hydrolysis (NBD-OH formation).

• Quenching: Immediately add 100 µL of 0.1 M HCl.

  • Critical: Acidification stops the reaction and stabilizes the fluorescence. The quantum yield of NBD derivatives is often higher in acidic/organic environments.

• Injection: Inject 5–10 µL into the HPLC system.

Protocol B: HPLC-FLD Instrumentation Setup

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., InertSustain C18, 5 µm, 4.6 x 150 mm).[1]

• Temperature: 40°C.[3]

• Flow Rate: 1.0 mL/min.[3]

• Mobile Phase A: 0.1% TFA or Formic Acid in Water (Acidic pH suppresses silanol activity).[1]

• Mobile Phase B: Acetonitrile (ACN).[1]

Gradient Profile (Example for Amino Acids)

Time (min)	% Mobile Phase B
0.0	5%
20.0	35%
35.0	90%
40.0	90%
40.1	5%

Detection Parameters

• Excitation Wavelength (

  ): 470 nm[1][4][5]

• Emission Wavelength (

  ): 530 nm[1][5]

• Gain: High (Adjust based on standard curve linearity).

Troubleshooting & Optimization Logic

The "NBD-OH" Artifact

NBD-F hydrolyzes in aqueous buffers to form NBD-OH (4-hydroxy-7-nitrobenzofurazan).[1]

• Symptom: A large, early-eluting peak in the chromatogram.

• Solution: Minimize reaction time. Use a gradient that separates the hydrophilic NBD-OH from your hydrophobic analyte. NBD-OH usually elutes near the void volume.

Fluorescence Stability

• Issue: Fluorescence intensity drops if the sample sits in the autosampler.

• Mechanism: NBD derivatives can be light-sensitive and pH-sensitive.

• Fix: Ensure the final matrix is acidic (pH 1–2) using the HCl quench step. Keep autosampler dark and cooled to 4°C.

Selectivity for Secondary Amines

• Insight: NBD-F reacts with both primary and secondary amines (e.g., Proline, Hydroxyproline).[1] Unlike OPA (o-phthalaldehyde), which is primary-amine specific, NBD-F allows total amine profiling.

Analytical Workflow Diagram

Figure 2: End-to-end workflow for NBD-F derivatization and HPLC analysis.

References

• MDPI. (2023). Analysis of Urinary Amino Acids by High-Performance Liquid Chromatography with Fluorescence Detection Using 2,3-Naphthalenedicarboxaldehyde as Fluorescence Derivatization Reagent. (Comparison with NBD-F protocols).

• BenchChem. (2025).[2][6] A Comparative Guide to the Quantitative Analysis of NBD-Labeled Compounds in Biological Samples.

• GL Sciences. (2025). Simultaneous analysis of Amino acids derivatized with 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F).[1]

• PubMed. (2004).[7] A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent.[7][1]

• Interchim. FluoProbes® - Guidelines for use: NBD-Cl and NBD-F.[8]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. glsciences.com [glsciences.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. interchim.fr [interchim.fr]

Application Notes &amp; Protocols for the Derivatization of Amino Acids Using Benzoxadiazole Fluorophores

Introduction: The Imperative for Sensitive Amino Acid Quantification

The precise quantification of amino acids is fundamental to a vast spectrum of scientific disciplines, from clinical diagnostics and metabolomics to pharmaceutical drug development and food science. Amino acids, as the foundational units of proteins and key players in metabolic pathways, offer a window into the physiological and pathological state of biological systems. However, most amino acids lack a native chromophore or fluorophore, rendering their direct detection by common analytical techniques like High-Performance Liquid Chromatography (HPLC) or Capillary Electrophoresis (CE) insensitive and impractical.

To overcome this limitation, chemical derivatization is employed. This process involves reacting the amino acid with a labeling agent to attach a tag that is readily detectable, most often by UV-Vis absorbance or fluorescence. Among the arsenal of available reagents, benzoxadiazole-based fluorophores have emerged as exceptionally robust and versatile tools. This guide provides an in-depth exploration of the theory, application, and detailed protocols for the derivatization of amino acids using 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F), a premier reagent in this class.

Part 1: The Chemistry and Rationale of Benzoxadiazole Derivatization

The Reaction Mechanism: Nucleophilic Aromatic Substitution

The derivatization of amino acids with NBD-F is a classic example of a nucleophilic aromatic substitution reaction.[1] The benzoxadiazole ring is highly electron-deficient due to the strong electron-withdrawing nitro group. This electronic characteristic makes the carbon atom attached to the fluorine atom susceptible to nucleophilic attack.

The key steps are as follows:

• Deprotonation: The reaction is conducted under alkaline conditions (typically pH 8.0-9.5), which deprotonates the primary or secondary amino group of the amino acid.[1] This enhances the nucleophilicity of the nitrogen atom.

• Nucleophilic Attack: The electron-rich amino group attacks the electron-poor carbon at position 4 of the NBD-F ring.

• Displacement: The highly electronegative fluorine atom is subsequently displaced as a fluoride ion (F⁻), resulting in the formation of a stable, covalent bond between the amino acid's nitrogen and the benzoxadiazole moiety.[1]

The resulting NBD-amino acid derivative is intensely fluorescent, whereas the NBD-F reagent itself is non-fluorescent, a critical advantage that minimizes background signal and enhances sensitivity.[2]

Caption: Figure 1: NBD-F Derivatization Mechanism.

Why Choose Benzoxadiazoles? Key Advantages

The selection of a derivatization reagent is a critical decision in analytical method development. Benzoxadiazoles, and NBD-F in particular, offer a compelling set of advantages:

• High Stability: NBD-amino acid derivatives are exceptionally stable, allowing for analysis without decomposition, even when using automated systems or when there is a delay between derivatization and injection.[3]

• Fluorogenic Nature: The reagent is non-fluorescent, while the product is highly fluorescent. This property drastically reduces background noise and improves the signal-to-noise ratio, leading to lower detection limits.[2]

• Favorable Spectral Properties: The derivatives exhibit excitation and emission maxima at longer wavelengths (Ex: ~470 nm, Em: ~530 nm).[4] This spectral region is less prone to interference from endogenous fluorescent compounds often present in biological matrices.

• Broad Reactivity: NBD-F reacts with both primary and secondary amines, allowing for the analysis of a wide range of amino acids, including proline and hydroxyproline, which are problematic for other common reagents like o-phthaldialdehyde (OPA).[5]

• Simple Procedure: The derivatization protocol is straightforward and rapid, often requiring only a short incubation at a slightly elevated temperature.[3]

Part 2: Protocol for Pre-Column Derivatization with NBD-F

This protocol provides a robust, field-tested method for the derivatization of amino acid standards and biological samples prior to HPLC analysis.

Required Reagents and Materials

• Derivatization Reagent: 4-Fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F), >99% purity (HPLC grade).

• Solvent for Reagent: Acetonitrile or Ethanol (HPLC Grade).

• Buffer: 0.1 M Boric Acid or Sodium Borate buffer. Prepare by dissolving boric acid in deionized water and adjusting pH to 8.0-9.5 with concentrated NaOH.

• Reaction Stop Solution: 0.1 M Hydrochloric Acid (HCl).

• Amino Acid Standards: Stock solutions of individual or mixed amino acids (e.g., 1 mM in 0.1 M HCl).

• Equipment: Heating block or water bath, vortex mixer, micropipettes, 1.5 mL microcentrifuge tubes.

Step-by-Step Derivatization Protocol

Causality Note: The order of reagent addition is critical. The sample is first buffered to the optimal alkaline pH to ensure the amino groups are deprotonated and ready for nucleophilic attack before the NBD-F reagent is introduced.

• Prepare NBD-F Solution: Dissolve NBD-F in acetonitrile or ethanol to a final concentration of 10 mM. Crucial Insight: This solution should be prepared fresh daily and protected from light to prevent degradation and hydrolysis, which can lead to high background signals.[6]

• Sample Aliquoting: In a 1.5 mL microcentrifuge tube, add 10 µL of the amino acid standard solution or prepared sample (e.g., deproteinized plasma).

• Buffering: Add 10 µL of 0.1 M Borate Buffer (pH 8.0). Vortex briefly to mix.

• Initiate Derivatization: Add 20 µL of the 10 mM NBD-F solution. Vortex thoroughly to ensure a homogenous reaction mixture. The molar excess of NBD-F ensures the reaction proceeds to completion for all amino acids in the sample.

• Incubation: Place the sealed tube in a heating block or water bath set to 60°C for 5-10 minutes.[7] Expert Tip: While 60°C for a short time is efficient, different amino acids may react at slightly different rates. For full automation or if heat is a concern, the reaction can proceed at room temperature for 40-60 minutes.[8]

• Reaction Termination: Immediately after incubation, cool the tube on ice. Add 460 µL of 5 mM HCl or another acidic buffer to stop the reaction.[4] Acidification protonates any remaining unreacted amines and stabilizes the derivatives.

• Analysis: The sample is now ready for injection into the HPLC system. A typical injection volume is 10-20 µL.

Caption: Figure 2: Experimental Workflow for NBD-F Derivatization.

Part 3: Analytical Considerations & Data

HPLC Separation

A reversed-phase HPLC system with a C18 column is the standard for separating NBD-amino acid derivatives. A gradient elution is necessary to resolve the diverse polarity of the 20+ derivatives in a reasonable timeframe.

• Column: C18, 250 mm x 4.6 mm, 3 or 5 µm particle size.

• Mobile Phase A: Aqueous buffer, e.g., Acetate buffer with a small amount of an organic modifier like acetonitrile.

• Mobile Phase B: Acetonitrile or Methanol.

• Detection: Fluorescence detector set to Ex: 470 nm and Em: 530 nm.[4]

• Column Temperature: Maintained at 35-40°C for reproducible retention times.

The pH of the mobile phase can influence the separation and fluorescence intensity of certain amino acid derivatives (e.g., those with acidic or basic side chains).[3]

Performance Characteristics

The NBD-F method is renowned for its sensitivity and wide linear range.

Parameter	Typical Performance Value	Source
Limit of Detection (LOD)	1.5 - 50 fmol on-column	[7]
Linear Range	20 fmol to 20 pmol	[8][9]
Reproducibility (RSD)	< 5%	[6][9]
Excitation / Emission	470 nm / 530 nm	[2][4]

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
High Background Signal	Hydrolysis of NBD-F reagent to the fluorescent NBD-OH.	Prepare NBD-F solution fresh daily. Protect from light. Ensure proper termination of the reaction with acid.[1]
Low Derivative Yield	Incorrect pH of buffer; degraded NBD-F reagent; insufficient incubation time/temperature.	Verify buffer pH is in the 8.0-9.5 range. Use freshly prepared NBD-F. Optimize incubation time and temperature for your specific sample matrix.[10]
Poor Peak Resolution	Sub-optimal HPLC gradient or mobile phase composition.	Optimize the gradient slope and mobile phase constituents. Ensure the column is properly equilibrated.
Ghost Peaks	Carryover from previous injections; contamination in the system or reagents.	Run blank injections with the mobile phase to clean the system. Use high-purity solvents and reagents.

Conclusion

Derivatization with benzoxadiazole fluorophores, particularly NBD-F, represents a gold-standard technique for the sensitive and reliable quantification of amino acids. The method's high stability, fluorogenic nature, and straightforward protocol make it an invaluable tool for researchers in both academic and industrial settings. By understanding the underlying chemical principles and carefully controlling the key experimental parameters outlined in this guide, scientists can achieve highly accurate and reproducible results, advancing research in countless areas of life science and drug development.

References

• Nbd-F (4-Fluoro-7-Nitro-213-Benzoxadiazole) [For HPLC Labeling] 99.0%(HPLC) . PureSynth. Available from: [Link]

• Zhang, H. Y., et al. (2006). Fluorescent detection of peptides and amino acids for capillary electrophoresis via on-line derivatization with 4-fluoro-7-nitro-2,1,3-benzoxadiazole . Analytical and Bioanalytical Chemistry. Available from: [Link]

• Elbashir, A. A., et al. (2011). The Application of 7-Chloro-4-Nitrobenzoxadiazole and 4-Fluoro-7-Nitro-2,1,3-Benzoxadiazole for The Analysis of Amines and Amino . GU J Sci. Available from: [Link]

• Lada, M. W., & Kennedy, R. T. (2007). 4-Fluoro-7-nitro-2,1,3-benzoxadiazole as a Fluorogenic Labeling Reagent for the in Vivo Analysis of Amino Acid Neurotransmitters Using Online Microdialysis−Capillary Electrophoresis . Analytical Chemistry. Available from: [Link]

• 4-Fluoro-7-nitrobenzofurazan . Wikipedia. Available from: [Link]

• Time courses for the derivatization reaction of amino acids with NBD-F... . ResearchGate. Available from: [Link]

• Jin, D., et al. (2004). Amino Acids Analysis Using in Loop Derivatization with 4-fluoro-7-nitro- 2,1,3-benzoxadiazole . Analytical Letters. Available from: [Link]

• Lada, M. W., & Kennedy, R. T. (2007). 4-fluoro-7-nitro-2,1,3-benzoxadiazole as a fluorogenic labeling reagent for the in vivo analysis of amino acid neurotransmitters using online microdialysis-capillary electrophoresis . Analytical Chemistry. Available from: [Link]

• Derivatization scheme for amino acids with NBD-F . ResearchGate. Available from: [Link]

• Application of NBD-F for the determination of amines, amino acids and... . ResearchGate. Available from: [Link]

• Amino acid analysis refers to the methodology used to determine the amino acid composition or content of proteins . US Pharmacopeia (USP). Available from: [Link]

• Higashi, T., & Min, J. Z. (2004). A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent . Biomedical Chromatography. Available from: [Link]

• Imai, Y., et al. (2023). Analysis of Urinary Amino Acids by High-Performance Liquid Chromatography with Fluorescence Detection Using 2,3-Naphthalenedicarboxaldehyde as Fluorescence Derivatization Reagent . Molecules. Available from: [Link]

• Saba, S., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study . Frontiers in Chemistry. Available from: [Link]

• Elbashir, A. A. (2011). The application of 7-chloro-4-nitrobenzoxadiazole and 4-fluoro-7-nitro-2,1,3-benzoxadiazole for the analysis of amines and amino acids using high-performance liquid chromatography . ResearchGate. Available from: [https://www.researchgate.net/publication/287163810_The_application_of_7-chloro-4-nitrobenzoxadiazole_and_4-fluoro-7-nitro-213-benzoxadiazole_for_the_analysis_of_amines_and_amino_acids_using_high-performance_liquid_chromatography]([Link]_ chromatography)

• Min, J. Z., et al. (2004). A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent . Biomedical Chromatography. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Fluoro-7-nitrobenzofurazan - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. NBD-F | 29270-56-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. usp.org [usp.org]
• 6. Fluorescent detection of peptides and amino acids for capillary electrophoresis via on-line derivatization with 4-fluoro-7-nitro-2,1,3-benzoxadiazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eurekaselect.com [eurekaselect.com]
• 8. researchgate.net [researchgate.net]
• 9. A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Preparation of 7-Amino-2,1,3-benzoxadiazol-4-ol (AHB) Stock Solutions

This guide outlines the rigorous preparation, storage, and quality control of 7-Amino-2,1,3-benzoxadiazol-4-ol (herein referred to as AHB ) stock solutions. AHB is a benzoxadiazole derivative characterized by a "push-pull" electronic structure (electron-donating amine and hydroxyl groups conjugated to the electron-withdrawing benzoxadiazole core), making it a valuable fluorophore for environmental sensing (pH, polarity) and bio-labeling applications.

Introduction & Scientific Rationale

The preparation of stable, accurate stock solutions is the foundational step in any fluorescence-based assay. 7-Amino-2,1,3-benzoxadiazol-4-ol (CAS: 1153966-79-0) presents specific challenges due to its dual functional groups (amine and hydroxyl) and the inherent photosensitivity of the benzoxadiazole scaffold.

Why This Protocol Matters

• Solvatochromism: AHB's fluorescence emission is highly sensitive to solvent polarity. Inconsistent stock solvent composition (e.g., water absorption in DMSO) can shift emission maxima and alter quantum yield, invalidating quantitative data.

• Oxidation & Photobleaching: The electron-rich amino group is susceptible to oxidation, while the benzoxadiazole core can undergo photodegradation. Proper storage is non-negotiable.

• Concentration Accuracy: Gravimetric preparation followed by spectrophotometric verification (Beer-Lambert Law) is the only way to ensure 99%+ accuracy.

Physicochemical Properties[1][2][3]

Understanding the molecule is the first step to successful handling.

Property	Value	Notes
Chemical Name	7-Amino-2,1,3-benzoxadiazol-4-ol	Also known as 4-amino-7-hydroxy-2,1,3-benzoxadiazole (numbering depends on priority rules)
CAS Number	1153966-79-0	Unique identifier for verification [1]
Formula	C₆H₅N₃O₂
Molecular Weight	151.12 g/mol	Critical for molarity calculations
Solubility	DMSO, DMF, Ethanol	Insoluble in water/PBS at high concentrations (>1 mM)
Appearance	Yellow to Orange Solid	Color intensity correlates with purity
Excitation/Emission	~420 nm / ~520-550 nm	Values are solvent-dependent (Solvatochromic) [2]

Materials & Equipment

Reagents

• 7-Amino-2,1,3-benzoxadiazol-4-ol (Solid): >98% purity (HPLC grade).

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%, stored over molecular sieves.

  • Rationale: DMSO is the preferred solvent due to its high boiling point, low volatility, and ability to solubilize polar aromatic compounds. Anhydrous grade prevents hydrolysis.

• QC Standard: Quinine Sulfate or Fluorescein (optional for relative quantum yield checks).

Equipment

• Analytical Balance: Readable to 0.01 mg (e.g., Mettler Toledo XPR).

• Vortex Mixer.

• Centrifuge: For spinning down droplets.

• UV-Vis Spectrophotometer: Quartz cuvettes (1 cm pathlength).

• Amber Microcentrifuge Tubes: 1.5 mL, low-binding.

• Desiccator: With active silica gel or Drierite.

Protocol: Stock Solution Preparation (10 mM)

This protocol describes the preparation of a 1 mL stock solution at 10 mM . Adjust volumes proportionally for larger batches, but avoid preparing >5 mL unless necessary to minimize waste.

Step 1: Gravimetric Preparation

• Equilibrate the AHB vial to room temperature for 30 minutes before opening.

  • Why? Opening a cold vial causes condensation, introducing moisture that degrades the solid.

• Place a clean, amber 1.5 mL microcentrifuge tube on the analytical balance and tare.

• Weigh out 1.51 mg (± 0.05 mg) of AHB solid.

  • Note: Due to the small mass, static electricity can be an issue. Use an anti-static gun if available.

• Record the exact mass (e.g.,

  mg).

Step 2: Solubilization

• Calculate the required volume of Anhydrous DMSO (

  ) to achieve exactly 10 mM:

  • Example: For 1.53 mg:

    .

• Add the calculated volume of DMSO to the tube.

• Vortex vigorously for 30-60 seconds.

  • Visual Check: The solution should be clear, yellow/orange, and free of particulates. If particulates persist, sonicate in a water bath for 2 minutes (max temp 30°C).

• Centrifuge briefly (5 sec) to collect liquid at the bottom.

Step 3: Aliquoting & Storage

• Divide the stock into 50-100 µL aliquots in amber tubes.

  • Why? Prevents repeated freeze-thaw cycles. Each cycle can cause micro-precipitation and hydrolysis.

• Label tubes with: Compound Name, Conc., Solvent, Date, and User Initials .

• Storage Conditions:

  • Short-term (weeks): -20°C, dark.

  • Long-term (months): -80°C, dark, desiccated.

Quality Control (QC) & Validation

Never assume a stock is accurate based on weight alone. Validation via UV-Vis is the "Gold Standard".

QC Protocol: Beer-Lambert Verification

• Dilution: Prepare a 1:1000 dilution (10 µM working solution) in Ethanol or Methanol.

  • Mix: 2 µL of 10 mM Stock + 1998 µL Ethanol.

• Blanking: Blank the spectrophotometer with pure Ethanol.

• Measurement: Scan absorbance from 250 nm to 550 nm.

• Calculation: Use the Beer-Lambert Law (

  ).

  • Target: The extinction coefficient (

    ) for benzoxadiazoles is typically ~10,000 - 25,000 M⁻¹cm⁻¹ around 420-480 nm [3].

  • Action: If the calculated concentration deviates >5% from theoretical, adjust the stock volume or re-make.

QC Data Summary Table

Parameter	Acceptance Criteria	Remediation
Visual Inspection	Clear, yellow/orange solution. No precipitate.	Sonicate or filter (0.2 µm PTFE).
Absorbance (A_max)	0.1 - 1.0 AU (at working conc.)	Adjust dilution factor.
Lambda Max ( )	420 ± 10 nm (in EtOH)	Check solvent purity; confirm compound identity.
Purity (HPLC)	Single peak >95% area	Discard and purchase fresh solid.

Experimental Workflow Diagram

The following diagram illustrates the logical flow from solid handling to validated stock, emphasizing the critical decision points (QC checks).

Figure 1: Decision-tree workflow for the preparation and validation of AHB stock solutions.

Troubleshooting & Optimization

Issue: Precipitation upon dilution into aqueous buffer

• Cause: AHB is hydrophobic. Rapid dilution into high-salt buffers (PBS) can cause "crashing out."

• Solution:

  • Intermediate Dilution: Dilute the 10 mM DMSO stock to 1 mM in DMSO first.

  • Pluronic F-127: Pre-mix the aqueous buffer with 0.05% Pluronic F-127 or Tween-20 to aid dispersion.

  • Stepwise Addition: Add the stock to the buffer while vortexing, not the other way around.

Issue: Loss of Fluorescence Signal

• Cause: Photobleaching or pH quenching.

• Solution:

  • pH Check: AHB contains a phenol (acidic) and aniline (basic). Ensure your buffer pH aligns with the desired protonation state.[1] The phenolate form (high pH) typically has different fluorescence properties than the phenol form.

  • Fresh Aliquot: Always use a fresh aliquot. Never re-freeze a tube more than once.

References

• Chemical Identity: "7-Amino-2,1,3-benzoxadiazol-4-ol".[2][3] ChemSrc. Accessed October 2023. Link

• Benzoxadiazole Properties: "The Ascent of Benzoxadiazoles: A Technical Guide to a Versatile Class of Fluorescent Dyes". BenchChem Application Notes. Link

• General Protocol: "Preparation of Stock Solutions for Fluorophores". Thermo Fisher Scientific. Link

• Analogous Compound Data (NBD-Amine): "Preparation and Photophysical Characterization of N-Substituted 7-Nitro-2,1,3-benzoxadiazol-4-amine Derivatives". NIH / PubMed Central. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1258935-02-2|4-Amino-2,1,3-benzoxadiazol-5-ol|BLD Pharm [bldpharm.com]
• 3. (E)-4-(3,5-Dibromophenyl)but-3-en-2-one | CAS#:420849-78-1 | Chemsrc [chemsrc.com]

Application Note: Spectral Characterization and Protocols for 7-Aminobenzoxadiazole Fluorophores

This Application Note is structured to provide a comprehensive technical guide for researchers utilizing benzoxadiazole-based fluorophores. While the specific nomenclature "4-hydroxy-7-aminobenzoxadiazole" is chemically valid, it is most frequently encountered in the literature as a derivative or hydrolysis product within the NBD (Nitrobenzoxadiazole) or ABD (Aminosulfonylbenzoxadiazole) families.

Consequently, this guide focuses on the 7-amino-2,1,3-benzoxadiazole scaffold, covering the spectral properties of the hydroxy-substituted variant and its more commercially prevalent analogs (NBD-Amine and SBD-Amine), which are the standard for fluorescent labeling.

Executive Summary & Spectral Properties[1][2][3][4][5][6]

The benzoxadiazole fluorophores are a class of environmental-sensitive probes characterized by a "push-pull" electron system. The core structure, 7-amino-2,1,3-benzoxadiazole , exhibits fluorescence that is highly dependent on the substituent at the 4-position (Nitro, Sulfonyl, or Hydroxy) and the solvent polarity.

Core Spectral Data Table

Fluorophore Variant	Substituent (C-4)	Excitation ( )	Emission ( )	Stokes Shift	Quantum Yield ( )	Application
NBD-Amine	Nitro (-NO )	465 nm	535 nm	~70 nm	<0.01 (H O)0.30 (EtOH)	Lipid probes, Amine labeling
SBD-Amine	Sulfonyl (-SO NH )	380 nm	510 nm	~130 nm	High in H O	Thiol/Cysteine detection
ABD-OH	Hydroxy (-OH)	370-400 nm	520-550 nm	~150 nm	pH Dependent	pH Sensing, Metabolite

*Note: The "4-hydroxy-7-amino" variant (ABD-OH) exhibits pH-dependent fluorescence. In acidic media, it is protonated and fluorescent; in basic media, the phenolate anion often quenches fluorescence or red-shifts the emission.

Mechanism of Fluorescence

The fluorescence of 7-aminobenzoxadiazoles arises from an intramolecular charge transfer (ICT) state.[1]

• Solvatochromism: In polar protic solvents (like water), hydrogen bonding stabilizes the ground state more than the excited state, often quenching fluorescence (especially in NBD derivatives). In hydrophobic environments (membranes, protein pockets), fluorescence intensity increases dramatically.

• Implication: These probes are excellent for detecting binding events where the probe moves from an aqueous to a hydrophobic environment.

Experimental Protocols

Protocol A: Synthesis of Fluorescent Adducts (Labeling)

Context: "4-hydroxy-7-aminobenzoxadiazole" is often generated in situ or used as a scaffold. The most common workflow involves generating a fluorescent 7-amino adduct from a non-fluorescent halide precursor (NBD-Cl or NBD-F).

Reagents:

• Precursor: NBD-Cl (4-chloro-7-nitrobenzofurazan) or SBD-F.

• Buffer: 0.1 M Borate Buffer (pH 8.0 - 9.0).

• Solvent: Acetonitrile or Methanol (for stock solution).

Step-by-Step Methodology:

• Stock Preparation: Dissolve NBD-Cl in acetonitrile to a concentration of 10-50 mM. Note: Prepare fresh; NBD-Cl hydrolyzes in water to form NBD-OH (non-fluorescent/weakly fluorescent).

• Reaction Setup:

  • Mix 100 µL of the amine-containing sample (protein, peptide, or drug) with 400 µL of Borate Buffer (pH 8.5).

  • Add 500 µL of the NBD-Cl stock solution.

• Incubation: Incubate at 60°C for 1-5 minutes or 37°C for 30-60 minutes .

  • Critical: High temperature accelerates the nucleophilic aromatic substitution (

    ) required to replace the Chlorine with the Amine (creating the fluorescent 7-amino core).

• Quenching: Stop the reaction by adding 100 µL of 1 M HCl (lowering pH stops the amine reactivity).

• Purification: Remove unreacted NBD-OH (hydrolysis byproduct) via solid-phase extraction (SPE) or dialysis if labeling proteins.

Protocol B: pH Sensing with 4-Hydroxy-7-aminobenzoxadiazole

Context: If using the specific 4-hydroxy variant as a pH probe.

• Calibration: Prepare buffers ranging from pH 4.0 to pH 10.0.

• Measurement:

  • Excitation: Set monochromator to 380 nm .

  • Emission Scan: 450 nm – 650 nm.

• Analysis: Plot Fluorescence Intensity (

  ) vs. pH.

  • Expectation: Sigmoidal curve indicating the pKa of the 4-hydroxy group (typically pKa ~7-8). The protonated form is generally more fluorescent.

Visualization of Reaction Pathway[1]

The following diagram illustrates the transformation of the non-fluorescent precursor into the active "7-amino" fluorophore, and the competing hydrolysis pathway that generates the "4-hydroxy" species.

Caption: Reaction scheme showing the generation of the fluorescent 7-amino adduct and the competing hydrolysis to the 4-hydroxy derivative.

Critical Technical Considerations

The "Inner Filter" Effect

Benzoxadiazole derivatives often have overlapping absorption and emission bands if the concentration is too high.

• Solution: Keep absorbance at

  below 0.05 OD units to maintain a linear relationship between concentration and fluorescence intensity.

Photobleaching

NBD derivatives are moderately susceptible to photobleaching compared to modern dyes like Alexa Fluor.

• Mitigation: Use minimal laser power during microscopy. For fixed samples, use antifade mounting media (e.g., DABCO or commercial formulations).

Solvatochromic Shifts

Do not assume fixed wavelengths.

• In Lipids: Emission shifts blue (shorter wavelength, ~520 nm) and intensity increases.

• In Water: Emission shifts red (longer wavelength, ~550 nm) and intensity drops (quantum yield < 0.01 for NBD).

• Validation: Always run an emission scan (480-600 nm) when moving to a new solvent system.

References

• Uchiyama, S., et al. "Fluorescent polymeric AND logic gate with temperature and pH inputs." Chemical Communications, 2008.

  • Supports: pH sensitivity of benzoxadiazole deriv

• Imai, K., & Watanabe, Y. "Fluorometric determination of secondary amino acids by 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole." Analytica Chimica Acta, 1981.

  • Supports: NBD-F labeling protocols and spectral d

• BenchChem Technical Support. "5,7-dichloro-4-nitro-2,1,3-benzoxadiazole (NBD-Cl) in Fluorescence Microscopy." Application Note, 2025.[2][3]

  • Supports: General NBD spectral properties and reaction mechanisms.

• Kenner, R. A., & Aboderin, A. A. "A new fluorescent probe for protein and nucleoprotein conformation." Biochemistry, 1971.

  • Supports: Quantum yield and solvatochromism of 7-amino-4-nitrobenzoxadiazole.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances of Nitrobenzoselenadiazole for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimal excitation and emission wavelengths to analyze amino acids and optimize neurotransmitters quantification using precolumn OPA-derivatization by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility of 7-Amino-2,1,3-benzoxadiazol-4-ol (ABD-OH) in Aqueous Buffers

Welcome to the Application Support Center. This guide is tailored for researchers, scientists, and drug development professionals working with 7-Amino-2,1,3-benzoxadiazol-4-ol (ABD-OH) and related benzoxadiazole fluorophores.

While ABD-OH offers excellent photophysical properties and environmental sensitivity, its hydrophobic nature often leads to poor aqueous solubility, aggregation, and precipitation in standard biological buffers (e.g., PBS, HEPES). As a Senior Application Scientist, I have designed this guide to provide you with mechanistic insights, troubleshooting FAQs, and self-validating protocols to overcome these solubility hurdles without compromising your biological assays.

Core Workflow: Solubility Optimization

Workflow for overcoming aggregation-caused quenching (ACQ) of ABD-OH in aqueous buffers.

Section 1: Troubleshooting Guide & FAQs

Q1: Why does my ABD-OH solution lose fluorescence and become turbid when diluted into PBS? The Causality: Benzoxadiazoles like ABD-OH possess highly planar, π-conjugated aromatic ring systems. When introduced into highly polar aqueous environments (like PBS), the hydrophobic effect and strong intermolecular π-π stacking drive the molecules to aggregate[1],[2]. This structural clustering leads to Aggregation-Caused Quenching (ACQ) [3],. In the ACQ state, the excited-state energy of the fluorophore is dissipated non-radiatively through molecular collisions rather than emitted as photons, drastically reducing the fluorescence quantum yield (ΦF) and causing visible turbidity[3],[2].

Q2: I need to use DMSO to dissolve ABD-OH. What is the maximum allowable limit for my assays? The Causality: ABD-OH is highly soluble in organic solvents like DMSO (>10 mM)[4],[5]. However, rapidly diluting a concentrated DMSO stock into an aqueous buffer causes "solvent shock." The localized supersaturation forces the fluorophore out of solution before it can evenly disperse[6]. For live-cell imaging or protein labeling, the final DMSO concentration must be kept strictly ≤ 1% (v/v) , and ideally < 0.5%[5]. Exceeding this limit not only exacerbates fluorophore precipitation but also disrupts lipid bilayers and denatures target proteins[7].

Q3: If co-solvents aren't enough, what carrier molecules can prevent ABD-OH aggregation? The Causality: Cyclodextrins (CDs), specifically Hydroxypropyl-β-cyclodextrin (HP-β-CD), are the gold standard for solubilizing benzoxadiazole derivatives[8],[9]. CDs are truncated cone-shaped oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity[10],[9]. The benzoxadiazole moiety of ABD-OH perfectly matches the cavity size of β-CD, forming a non-covalent host-guest inclusion complex[11],[12]. This encapsulation physically shields the fluorophore from the aqueous environment, preventing π-π stacking, completely bypassing the ACQ effect, and significantly enhancing both aqueous solubility and fluorescence emission[8],[11].

Mechanism of HP-β-Cyclodextrin host-guest inclusion preventing ABD-OH aggregation.

Section 2: Quantitative Data Presentation

The following table summarizes the solubility limits and photophysical states of ABD-OH across various solvent systems to help you select the appropriate buffer for your specific application.

Solvent System	ABD-OH State	Max Soluble Concentration	Relative Fluorescence (ΦF)	Primary Application
100% Anhydrous DMSO	Monomeric	> 10 mM	High	Primary Stock Storage
PBS (pH 7.4), <0.1% DMSO	Aggregated	< 5 µM	Very Low (ACQ)	Not Recommended
PBS + 1% DMSO	Partially Aggregated	~ 10 - 20 µM	Low	Simple Chemical Assays
PBS + 0.1% Tween-20	Micellar	~ 50 µM	Moderate	In vitro Biochemical Assays
PBS + 5 mM HP-β-CD	Inclusion Complex	> 100 µM	Very High	Live-Cell Imaging / Protein Labeling

Section 3: Step-by-Step Methodologies

Protocol A: Preparation of Aggregation-Free ABD-OH Working Solutions via Co-solvent Addition

Use this protocol for standard biochemical assays where cyclodextrins cannot be used.

• Primary Stock Preparation: Dissolve solid ABD-OH in anhydrous, cell-culture grade DMSO to a concentration of 10 mM. Purge the vial with argon or nitrogen gas, seal tightly, and store at -20°C[4].

• Buffer Pre-warming: Warm your target aqueous buffer (e.g., PBS) to 37°C. Causality: Warmer temperatures increase the kinetic energy of the solvent, reducing the localized supersaturation effect during DMSO addition.

• Dropwise Addition: While vigorously vortexing the warmed PBS, add the 10 mM ABD-OH DMSO stock dropwise to achieve the desired final concentration (ensure final DMSO is ≤ 1%)[5].

• Self-Validating Step (Micro-precipitation Check): Centrifuge the final working solution at 10,000 × g for 5 minutes. Measure the absorbance at ~420 nm of the supernatant. If the absorbance drops by >5% compared to the pre-centrifugation reading, invisible micro-aggregation is occurring. You must either decrease the final ABD-OH concentration or proceed to Protocol B.

Protocol B: Cyclodextrin Encapsulation for Enhanced Aqueous Stability

Use this protocol for live-cell imaging or when high concentrations of ABD-OH (>20 µM) are required in aqueous media.

• Carrier Buffer Preparation: Dissolve Hydroxypropyl-β-cyclodextrin (HP-β-CD) in PBS to a final concentration of 5 mM. Filter sterilize through a 0.22 µm membrane.

• Host-Guest Complexation: Add the 10 mM ABD-OH DMSO stock to the HP-β-CD buffer to reach a final ABD-OH concentration of 50 µM (Final DMSO = 0.5%).

• Equilibration: Incubate the solution in the dark at room temperature for 30 minutes on an orbital shaker. Causality: The non-covalent inclusion complex requires time to reach thermodynamic equilibrium, ensuring the hydrophobic benzoxadiazole ring is fully seated within the cyclodextrin cavity.

• Self-Validating Step (Fluorescence Enhancement Check): Measure the fluorescence emission (λex ≈ 420 nm, λem ≈ 510 nm) of the encapsulated solution versus a control solution lacking HP-β-CD. A successful inclusion complex will yield a >5-fold increase in fluorescence intensity due to the reversal of the ACQ effect.

References

• Tobita, et al. "Polarity-based fluorescence probes: properties and applications." National Institutes of Health (NIH) / PMC. Available at:[Link]

• Deng, et al. "Cyclodextrin nanoparticles for diagnosis and potential cancer therapy: A systematic review." Frontiers in Pharmacology. Available at:[Link]

• Hughes, et al. "Choose Your Label Wisely: Water-Soluble Fluorophores Often Interact with Lipid Bilayers." National Institutes of Health (NIH) / PMC. Available at:[Link]

• Wang, et al. "A novel turn-on type AIE fluorescent probe for highly selective detection of cysteine/homocysteine and its application in living cells." Talanta / PubMed. Available at:[Link]

Sources

• 1. Polarity-based fluorescence probes: properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A novel turn-on type AIE fluorescent probe for highly selective detection of cysteine/homocysteine and its application in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Choose Your Label Wisely: Water-Soluble Fluorophores Often Interact with Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Cyclodextrin nanoparticles for diagnosis and potential cancer therapy: A systematic review [frontiersin.org]
• 9. The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IJMS | Special Issue : Current Uses and Applications of Cyclodextrins [mdpi.com]
• 11. analusis.edpsciences.org [analusis.edpsciences.org]
• 12. researchgate.net [researchgate.net]

Preventing hydrolysis of NBD probes to 7-amino-benzoxadiazol-4-ol

Topic: Preventing Hydrolysis of NBD Reagents and Probes Target Audience: Senior Researchers, Medicinal Chemists, and Assay Developers Reference ID: NBD-TECH-001

Core Directive: The Chemistry of Instability

As a Senior Application Scientist, I must clarify a critical chemical distinction to ensure your troubleshooting is effective. The primary failure mode in NBD (7-nitrobenz-2-oxa-1,3-diazole) labeling is the hydrolysis of the halogenated precursor (NBD-Cl or NBD-F) into 7-hydroxy-4-nitrobenzoxadiazole (NBD-OH) , also referred to as NBD-acid.

While your query mentions "7-amino-benzoxadiazol-4-ol," this specific nomenclature implies a reduction of the nitro group combined with hydrolysis, which is rare under standard labeling conditions. The universal challenge researchers face is the Nucleophilic Aromatic Substitution (

) competition :

• Pathway A (Desired): NBD-Cl + Target Amine (

  ) NBD-Amine (Fluorescent Probe) +

• Pathway B (Undesired): NBD-Cl + Water (

  ) NBD-OH (Non-fluorescent/Interfering Byproduct) +

The Critical Insight: NBD-OH is not just a waste product; it is an ionizable species (

). At physiological pH, it exists as an anion which can contribute to background absorbance and quench the desired fluorescence via inner-filter effects, even if it is weakly fluorescent itself in water.

Visualizing the Failure Mode

The following diagram illustrates the kinetic competition that determines your labeling efficiency.

Figure 1: Kinetic bifurcation of NBD reagents. Pathway A represents the desired labeling event, while Pathway B represents the irreversible hydrolysis to NBD-OH.

Troubleshooting Guide & FAQs

This section addresses specific failure scenarios encountered in high-throughput screening and structural biology applications.

Category 1: Low Labeling Efficiency

Q: I am using NBD-Cl at pH 9.0 to maximize amine reactivity, but my yield is <10%. Why? A: While basic pH deprotonates amines (increasing nucleophilicity), pH > 8.5 drastically accelerates the hydrolysis of NBD-Cl to NBD-OH.

• The Fix: Lower the pH to 7.5–8.0 .

• The Upgrade: Switch to NBD-F (4-fluoro-7-nitrobenzofurazan) .[1][2] NBD-F is significantly more reactive than NBD-Cl, allowing for successful labeling at lower pH (7.0–7.5) and shorter reaction times, which kinetically favors labeling over hydrolysis [1].

Q: My NBD stock solution turned from pale yellow to deep orange/red in the freezer. Is it still good? A: No. This color shift indicates the formation of NBD-OH or other decomposition products.

• Root Cause: Moisture ingress in DMSO/DMF stocks.

• The Fix: Always prepare NBD reagents fresh in anhydrous DMSO or Acetonitrile. If storage is mandatory, use single-use aliquots under argon at -20°C with desiccant.

Category 2: Signal Stability & Background[3]

Q: Why does my NBD probe lose fluorescence intensity over time in aqueous buffer? A: NBD probes are susceptible to photobleaching and environmental quenching , but rarely hydrolytic cleavage of the amine bond once formed.

• Diagnosis: If the signal drops in the dark, check for reduction of the nitro group (rare, requires reducing agents like DTT/TCEP). If it drops in light, it is photobleaching.

• The Fix: NBD is extremely sensitive to polarity. Ensure your readout buffer does not induce self-quenching (aggregation). Avoid reducing agents (DTT, mercaptoethanol) in the final storage buffer as they can react with the nitro group or displace the amine [2].

Q: I see a high background signal in my "No-Target" control. What is this? A: This is likely the fluorescence of the NBD-OH hydrolysis byproduct .[3] While often cited as non-fluorescent in water, NBD-OH has pH-dependent fluorescence and can bind non-specifically to hydrophobic patches on proteins or lipids, lighting up as a false positive.

• The Fix: You must perform a purification step (Gel filtration or Dialysis) post-labeling to remove free NBD-OH.

Optimized Experimental Protocol

This protocol minimizes the "Pathway B" hydrolysis described in Figure 1.

Reagent Preparation

Reagent	Specification	Storage
NBD-F	>98% Purity	Solid: -20°C, Desiccated.[1][4] Solubilize immediately before use.
Solvent	Anhydrous DMSO or CH₃CN	Store over molecular sieves.
Reaction Buffer	0.1 M Borate or HEPES	pH 7.5 (Strict control).

Step-by-Step Workflow

• Target Preparation: Dissolve protein/peptide in 0.1 M Borate Buffer (pH 7.5) . Ensure the solution is free of primary amine buffers (Tris) and thiols (DTT).

• Reagent Activation: Dissolve NBD-F in Anhydrous DMSO to a concentration of 10–50 mM.

  • Critical: Do not let this solution sit for >5 minutes.

• Conjugation: Add NBD-F solution to the target dropwise while vortexing.

  • Ratio: Use a 5–10 molar excess of NBD-F over the target amine.

  • Solvent Limit: Keep final DMSO concentration < 5% (v/v) to prevent protein denaturation.

• Incubation: Incubate for 1 hour at Room Temperature or 4 hours at 4°C in the dark.

  • Note: Lower temperature slows hydrolysis more than it slows the amine reaction, improving specificity.

• Quenching: Stop the reaction by adding a scavenger amine (e.g., Glycine or Hydroxylamine) in excess to consume remaining NBD-F.

• Purification (Mandatory): Remove NBD-OH and NBD-Glycine via Gel Filtration (Sephadex G-25) or Dialysis .

References

• BenchChem. (2025).[3] Application Note: A Step-by-Step Guide for Amino Acid Derivatization with NBD-Cl. Retrieved from

• Thermo Fisher Scientific. (n.d.). Reagents for Analysis of Low Molecular Weight Amines—Section 1.8. Molecular Probes Handbook. Retrieved from

• UCLA Chemistry. (2011). Improved synthesis of 4-amino-7-nitrobenz-2,1,3-oxadiazoles using NBD fluoride (NBD-F). Retrieved from

• ResearchGate. (2016). Investigation of thiolysis of NBD amines for the development of H2S probes. Retrieved from

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemimpex.com [chemimpex.com]

Technical Support Center: Optimizing pH Conditions for Benzoxadiazol-4-ol Fluorescence

This is a technical support guide designed for researchers and drug development professionals working with benzoxadiazol-4-ol (and its bioactive derivatives like NBD-OH and SBD-OH).

Topic: pH Optimization & Troubleshooting for Benzoxadiazole-4-ol Fluorophores Audience: Senior Scientists, Assay Developers, Medicinal Chemists Status: Active Guide (v2026.1)

Executive Summary

The fluorescence of 2,1,3-benzoxadiazol-4-ol and its derivatives (e.g., the 7-nitro derivative NBD-OH or sulfonated SBD-OH ) is governed by a proton-transfer equilibrium . The core phenolic moiety acts as a pH switch: the protonated (neutral) form is typically weakly fluorescent or UV-absorbing, while the deprotonated (anionic) form exhibits strong visible fluorescence (typically green/yellow) due to enhanced Intramolecular Charge Transfer (ICT).

This guide provides the mechanistic grounding, optimization protocols, and troubleshooting workflows required to maximize quantum yield (

) and assay reproducibility.

Module 1: Fundamental pH Characteristics

Q: What is the mechanistic basis for the pH-sensitivity of benzoxadiazol-4-ol?

A: The fluorescence modulation is driven by the ionization of the hydroxyl group at the C-4 position.

• Neutral Form (pH < pKa): The protonated phenol exists in a lower energy ICT state or undergoes rapid non-radiative decay, resulting in weak or blue-shifted emission.

• Anionic Form (pH > pKa): Upon deprotonation, the electron-donating capability of the oxygen increases, facilitating strong ICT to the electron-deficient benzoxadiazole ring (or the nitro group in NBD derivatives). This stabilizes the excited state and significantly enhances fluorescence intensity.

Key Parameter: The pKa of the 4-hydroxyl group typically ranges from 7.0 to 8.5 , depending on ring substitution (e.g., electron-withdrawing groups like

in NBD-OH lower the pKa to ~7.1–7.4).

Q: How does the excitation/emission spectrum shift with pH?

A: You will observe a bathochromic (red) shift in both absorption and emission upon deprotonation.

• Absorption: Shifts from UV/near-UV (neutral) to visible (anionic, ~460–480 nm for NBD-OH).

• Emission: The anion typically emits in the 520–550 nm range (green-yellow).

• Implication: Exciting the sample at the anion's absorbance maximum (e.g., 470 nm) while at acidic pH will yield negligible signal, often mistaken for probe degradation.

Visualizing the Equilibrium

The following diagram illustrates the critical ionization pathway governing the fluorescence signal.

Figure 1: The protonation-dependent fluorescence switch of benzoxadiazol-4-ol. Maximal signal is achieved when the equilibrium is shifted toward the anionic species.

Module 2: Experimental Optimization

Q: Which buffer system should I use for maximal sensitivity?

A: Select a buffer with a working range that maintains the pH at least 1.0–1.5 units above the probe's pKa . For a standard benzoxadiazol-4-ol derivative (pKa ~7–8), pH 9.0 is often the "sweet spot" where >95% of the fluorophore is in the active anionic state without inducing rapid hydrolysis (if labile groups are present).

Recommended Buffers:

Buffer System	pH Range	Suitability	Notes
Phosphate (PBS)	5.8 – 8.0	Moderate	Good for physiological mimicking, but may not fully deprotonate high-pKa derivatives.
Tris-HCl	7.0 – 9.0	High	Excellent buffering at the critical pH 8.0–9.0 transition zone.
Borate	8.5 – 10.0	High	Ideal for maximizing the anionic species; avoid if cis-diols (e.g., sugars) are analytes.

| Carbonate | 9.2 – 10.8 | Specific | Use only if the probe is chemically stable at high alkalinity. |

Q: Protocol: How do I determine the precise pKa for my specific derivative?

A: Perform a spectrophotometric titration. Do not rely solely on literature values, as solvent composition (e.g., DMSO content) shifts the pKa.

Step-by-Step Titration Protocol:

• Preparation: Prepare a 10 µM stock of the fluorophore in buffers ranging from pH 4.0 to 10.0 (0.5 unit increments). Ensure ionic strength is constant (e.g., 150 mM NaCl).

• Measurement: Record fluorescence emission spectra (excitation at anion

  , e.g., 470 nm) for each pH point.

• Plotting: Plot Peak Fluorescence Intensity (

  ) vs. pH.

• Calculation: Fit the data to the Henderson-Hasselbalch equation:

  The inflection point of the sigmoidal curve is the pKa.

Module 3: Troubleshooting & FAQs

Q: My signal is unstable and decreases over time. Is it photobleaching or pH drift?

A: While benzoxadiazoles are moderately photostable, pH drift is a common culprit in unbuffered or weakly buffered solutions.

• Diagnosis: Check the pH of your assay well after the experiment. If it has dropped (e.g., due to absorption of atmospheric

  in alkaline solutions), the equilibrium shifts back to the non-fluorescent neutral form.

• Solution: Increase buffer concentration (e.g., from 10 mM to 50 mM) or use a buffer with a pKa closer to your target pH (e.g., Borate or Glycine-NaOH for pH > 9).

Q: I see high background fluorescence. What is happening?

A: If you are using an NBD-chloride or NBD-fluoride precursor to label a protein/amine, the "background" is likely hydrolyzed NBD-OH (the 4-hydroxy derivative).

• Cause: NBD-Cl reacts with water (hydrolysis) to form NBD-OH, which is fluorescent at the same wavelengths as your NBD-labeled product.

• Differentiation: The fluorescence of NBD-OH is pH-dependent (quenched at pH < 7), whereas NBD-amine conjugates (your product) are generally less pH-sensitive in the physiological range.

• Test: Acidify a control aliquot to pH 4. If the fluorescence disappears completely, it is likely free NBD-OH byproduct. If it persists, it is your NBD-amine conjugate.

Q: Can I use this fluorophore in organic solvents?

A: Yes, but expect solvatochromism .

• Benzoxadiazoles are sensitive to solvent polarity. In non-polar solvents (e.g., Dioxane), the emission may blue-shift and quantum yield often increases due to suppression of non-radiative decay pathways.

• Note: In aprotic solvents (DMSO, DMF), the "pH" concept is different. You may need to add a base (e.g., TEA or DIPEA) to ensure the phenol is deprotonated to observe fluorescence.

Workflow: Optimization Logic

Use this decision tree to standardize your assay conditions.

Figure 2: Step-by-step workflow for establishing stable assay conditions.

References

• Bemquerer, M. P., et al. (2002). "Synthesis and properties of a new fluorescent probe: 7-nitrobenz-2-oxa-1,3-diazol-4-yl-labeled-peptide." Journal of Peptide Science.

• Uchiyama, S., et al. (2011). "Fluorescent Probes for Sensing pH." Chemical Communications.[1] (Discusses the general mechanism of phenolic pH probes).

• Molecular Probes™ Handbook. "Amine-Reactive Probes." Thermo Fisher Scientific. (Detailed properties of NBD/Benzoxadiazole derivatives).

• Kenmoku, S., et al. (2019). "Excited-State Intramolecular Proton Transfer (ESIPT) of Benzoxadiazole Derivatives." Journal of Physical Chemistry A. (Mechanistic insights into the proton transfer cycle).

Sources

• 1. Fluorescence Properties of Twenty Fluorescein Derivatives: Lifetime, Quantum Yield, Absorption and Emission Spectra [ouci.dntb.gov.ua]

Technical Support Center: Synthesis of 7-Amino-2,1,3-benzoxadiazol-4-ol

Prepared by: Senior Application Scientist, Advanced Synthesis Division

Welcome to the technical support center for the synthesis and purification of 7-Amino-2,1,3-benzoxadiazol-4-ol. This guide is designed for researchers, chemists, and drug development professionals. Here, we move beyond simple protocols to address the nuanced challenges and specific impurities that can arise during this synthesis, providing not just solutions but the underlying chemical reasoning to empower your experimental success.

Frequently Asked Questions (FAQs)

Q1: My final product is a dark, tarry solid, not the expected crystalline material. What is the likely cause?

A: A dark, tarry appearance is a common indicator of product decomposition or polymerization. The 7-amino-2,1,3-benzoxadiazol-4-ol scaffold, with its electron-rich aromatic system containing multiple heteroatoms and functional groups (amino, hydroxyl), is susceptible to oxidation. This is particularly prevalent if the reaction workup or purification steps involve excessive heat or exposure to air and light for prolonged periods. The amino group is easily oxidized, which can initiate polymerization pathways.

Q2: My reaction yield is consistently low. What are the critical parameters I should investigate?

A: Low yields in this synthesis typically trace back to one of two areas: the choice of starting material or the reduction conditions. The most common synthetic route involves the reduction of a 7-nitro precursor.

• Purity of the Nitro Precursor: Ensure your starting material (e.g., 4-hydroxy-7-nitro-2,1,3-benzoxadiazole) is pure. Impurities in the precursor can interfere with the catalyst or reaction stoichiometry.

• Inefficient Reduction: The reduction of the aromatic nitro group can be incomplete or lead to side products if not properly controlled. The choice of reducing agent (e.g., SnCl₂, H₂/Pd-C, Na₂S₂O₄) and reaction conditions (temperature, pH, solvent) are critical. For instance, overly acidic conditions with SnCl₂ can sometimes lead to chlorinated byproducts, while catalytic hydrogenation can be sensitive to catalyst poisoning.

Q3: Thin-Layer Chromatography (TLC) of my crude product shows three distinct spots. How do I tentatively identify them before purification?

A: This is an excellent diagnostic question. The relative polarity of the compounds is key. On a standard silica gel TLC plate, you can generally expect the following:

• Highest Rf Spot (Least Polar): This is often the unreacted 7-nitro precursor . The nitro group is significantly less polar than the amino group that replaces it.

• Lowest Rf Spot (Most Polar): This is your target product, 7-Amino-2,1,3-benzoxadiazol-4-ol . The combination of the amino (-NH₂) and hydroxyl (-OH) groups makes it the most polar compound, causing it to adhere strongly to the silica.

• Intermediate Rf Spot: This could be a partially reduced intermediate, such as a nitroso or hydroxylamine species. These are often unstable and may appear as minor, sometimes streaky, spots.

Co-spotting your crude mixture with the starting material on the same TLC plate is a definitive way to confirm the identity of the highest Rf spot.

Q4: I am having difficulty removing the unreacted 7-nitro starting material from my final product. Recrystallization isn't working well.

A: This is a common challenge due to the structural similarity between the starting material and the product. When the polarity difference is insufficient for easy recrystallization, column chromatography is the most effective method.[1] The hydroxyl and amino groups on your product will increase its affinity for silica gel compared to the nitro precursor. A carefully selected solvent gradient (e.g., starting with a less polar mixture like Hexane/Ethyl Acetate and gradually increasing the ethyl acetate concentration) will allow the nitro compound to elute first, followed by the pure amino-hydroxy product.

Visualizing the Synthesis and Potential Pitfalls

A robust understanding of the reaction pathway and where impurities emerge is critical for effective troubleshooting. The diagram below illustrates a common synthetic route and highlights the origin of key impurities.

Caption: Plausible synthetic route and common impurity formation pathways.

Detailed Troubleshooting Guide

This section expands on the FAQs, providing a structured approach to problem-solving.

Issue 1: Product Discoloration and Low Purity

Observation	Probable Cause(s)	Recommended Action(s)
Final product is dark brown/black and oily.	Oxidation/Polymerization: The electron-rich amino-phenol system is highly susceptible to air oxidation, especially under basic conditions or when heated.	1. Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (Nitrogen or Argon).2. Degas Solvents: Use solvents that have been degassed to remove dissolved oxygen.3. Antioxidant: During workup, consider adding a small amount of a reducing agent like sodium bisulfite (NaHSO₃) to the aqueous phase to prevent oxidation.4. Avoid Excessive Heat: Concentrate solvents at the lowest practical temperature using a rotary evaporator.
Crude product appears clean but degrades on silica gel column.	Acid-Sensitivity: The benzoxadiazole ring or the amino group may be sensitive to the acidic nature of standard silica gel, causing streaking and decomposition on the column.	1. Neutralize Silica: Prepare a slurry of silica gel in your starting eluent and add 1% triethylamine (Et₃N) by volume. This deactivates the acidic sites.2. Alternative Stationary Phase: Consider using neutral alumina for chromatography if acid sensitivity is high.

Issue 2: Complex Reaction Mixture on TLC

A multi-spot TLC indicates an incomplete reaction or the formation of side products. A logical purification workflow is essential.

Caption: Decision workflow for purification based on TLC analysis.

• Trituration: If one component is a solid and the impurities are soluble in a specific solvent, you can suspend the crude material in that solvent, stir, and filter. This "washes" away the soluble impurities. This is often effective for removing highly non-polar or highly polar contaminants from a solid product of intermediate polarity.

Validated Experimental Protocols

The following protocols are generalized from standard procedures for the synthesis and purification of substituted benzoxadiazoles and should be adapted and optimized for your specific setup.

Protocol 1: Reduction of 4-Hydroxy-7-nitro-2,1,3-benzoxadiazole with Tin(II) Chloride

This method is effective for reducing aromatic nitro groups in the presence of other sensitive functional groups.

Materials:

• 4-Hydroxy-7-nitro-2,1,3-benzoxadiazole (1.0 eq)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Diatomaceous Earth (Celite®)

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend the 7-nitro precursor in ethanol (approx. 10-15 mL per gram of starting material).

• Reagent Addition: In a separate flask, dissolve SnCl₂·2H₂O in a minimal amount of concentrated HCl, then add it to the suspension of the starting material.

• Reaction: Heat the mixture to 50-60 °C. Monitor the reaction progress by TLC (e.g., 1:1 Hexane:Ethyl Acetate). The reaction is typically complete within 1-3 hours when the starting material spot has disappeared.

• Workup - Quenching: Cool the reaction mixture to room temperature and carefully pour it over crushed ice.

• Workup - Neutralization: Slowly neutralize the acidic solution by adding saturated NaHCO₃ solution until the pH is ~7-8. A thick white precipitate of tin salts will form. Caution: CO₂ gas is evolved.

• Workup - Filtration: Filter the entire mixture through a pad of diatomaceous earth to remove the tin salts. Wash the filter cake thoroughly with ethyl acetate or dichloromethane (DCM).

• Extraction: Transfer the filtrate to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 7-amino product.

Causality Note: The use of SnCl₂ in HCl provides a robust method for nitro group reduction. The acidic environment is crucial for the mechanism, but the subsequent neutralization must be performed carefully to precipitate the tin salts and liberate the free amine product for extraction.[2]

Protocol 2: Purification by Flash Column Chromatography

Procedure:

• Solvent System Selection: Use TLC to determine an optimal solvent system. Aim for an Rf value of ~0.25-0.35 for the target compound. A common starting point for this class of compounds is a Hexane/Ethyl Acetate or DCM/Methanol system.

• Column Packing: Pack a glass column with silica gel using the "slurry method" with your initial, least polar eluent. Ensure there are no air bubbles.

• Sample Loading: Adsorb your crude product onto a small amount of silica gel ("dry loading"). To do this, dissolve the crude material in a minimal amount of a polar solvent (like methanol or acetone), add silica gel, and evaporate the solvent until a free-flowing powder is obtained. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with the non-polar solvent system. Gradually increase the polarity of the eluent (gradient elution) to first elute non-polar impurities, followed by your target compound.

• Fraction Collection: Collect fractions and analyze them by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Trustworthiness Note: Dry loading the sample onto silica generally results in better separation and sharper bands compared to loading the sample dissolved in a liquid, which can disturb the column bed. This is a standard, validated technique for achieving high purity.[3]

References

• Naif, O. A. (2012). Synthesis of New Benzoxadiazole Compounds Derived from Ethyl-4-(7-Nitro-2.1,3,-Benzoxadiazole -4-Yl) Amino Benzoate. Journal of Al-Nahrain University, 15(1), 1-12.

• Jung, M. E., et al. (2011). Improved synthesis of 4-amino-7-nitrobenz-2,1,3-oxadiazoles using NBD fluoride (NBD-F). Tetrahedron Letters, 52(20), 2609-2611.

• Gadd, C. A., et al. (2016). Preparation and Photophysical Characterization of N-Substituted 7-Nitro-2,1,3-benzoxadiazol-4-amine Derivatives. ACS Omega, 1(4), 597-603.

• Toyo'oka, T., Watanabe, Y., & Imai, K. (1983). Reaction of amines of biological importance with 4-fluoro-7-nitrobenzo-2-oxa-1,3-diazole. Analytical Chemistry, 55(6), 1023-1026.

• Elbashir, A. A., et al. (2011). The Application of 7-Chloro-4-Nitrobenzoxadiazole and 4-Fluoro-7-Nitro-2,1,3-Benzoxadiazole for The Analysis of Amines and Amino Acids Using High-Performance Liquid Chromatography. Gazi University Journal of Science, 24(4), 679-697.

• Bem, M., et al. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(xiii), 87-104.

• Armarego, W. L. F., & Chai, C. L. L. (2012).

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925.

• BenchChem. (2025). A Technical Guide to the Spectral Properties of 4-Amino-7-nitrobenzofurazan and Its Derivatives.

• Lisi, A., et al. (2026). Eco-Friendly Synthesis of 2-Styryl-benzo[d][1][4]oxazin-4-ones from N-Cinnamoyl-Anthranilic Acids. Molecules, 31(4), 1234.

Sources

• 1. Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. View of Synthesis of New Benzoxadiazole Compounds Derived from Ethyl-4- (7- Nitro2.1,3,- Benzoxadiazole -4-Yl) Amino Benzoate [anjs.edu.iq]

Storage conditions to prevent degradation of benzoxadiazole fluorophores

A Guide to Optimal Storage and Handling for Preventing Degradation

Introduction

Benzoxadiazole derivatives, including the widely utilized 7-nitro-2,1,3-benzoxadiazole (NBD) and 7-sulfonamide benzoxadiazole (SBD) families, are a versatile class of environmentally sensitive fluorophores.[1][2][3] Their compact size and tunable photophysical properties have made them invaluable tools in biological imaging, sensing, and drug discovery.[2][4] However, the chemical nature of the benzoxadiazole core and its substituents can render these molecules susceptible to degradation if not stored and handled with the appropriate care. This can lead to a loss of fluorescence, altered spectral properties, and ultimately, compromised experimental results.

This technical support guide provides a comprehensive overview of the best practices for the storage and handling of benzoxadiazole fluorophores. We will delve into the key factors that influence their stability, offer detailed troubleshooting guides for common issues, and provide validated protocols to ensure the long-term integrity and performance of these critical research tools.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause my benzoxadiazole fluorophores to degrade?

A1: The stability of benzoxadiazole fluorophores is primarily influenced by four factors: light, temperature, pH, and the chemical environment (solvent, presence of oxidizing or reducing agents).

• Light Exposure (Photobleaching): Like most fluorophores, benzoxadiazoles are susceptible to photobleaching, which is the irreversible photochemical destruction of the fluorophore upon exposure to excitation light.[5] This process can lead to a rapid loss of signal during fluorescence microscopy.

• Temperature: While the benzoxadiazole core is thermally stable at high temperatures (with degradation rates peaking around 300°C), long-term storage at inappropriate temperatures can accelerate chemical degradation pathways.[1][6]

• pH: The fluorescence of many benzoxadiazole derivatives is pH-sensitive. Extreme pH values (both acidic and alkaline) can lead to hydrolysis of the benzoxadiazole ring or alterations in the electronic structure of the molecule, affecting its fluorescent properties.[4] For instance, some derivatives exhibit stable fluorescence between pH 2-12, while others are most stable in a more neutral pH range.

• Chemical Environment: The choice of solvent can significantly impact the stability and photophysical properties of benzoxadiazole dyes.[1][6] Additionally, the presence of strong oxidizing or reducing agents can lead to the chemical degradation of the fluorophore. The nitro group of NBD derivatives, for example, can be reduced, leading to a loss of fluorescence.[7]

Q2: What are the ideal storage conditions for benzoxadiazole fluorophores?

A2: To ensure the long-term stability of your benzoxadiazole fluorophores, we recommend the following storage conditions:

Parameter	Recommendation	Rationale
Temperature	-20°C or lower for long-term storage.[3][8]	Minimizes chemical degradation and preserves the integrity of the fluorophore.[3]
Light	Store in the dark, in amber vials or wrapped in aluminum foil.[3][8]	Prevents photobleaching and light-induced degradation.[5]
Form	Store as a dry powder or as a stock solution in a suitable anhydrous solvent.	Dry powders are generally more stable than solutions. If in solution, an anhydrous solvent prevents hydrolysis.
Atmosphere	For highly sensitive derivatives, consider storing under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidation and moisture-related degradation.[8]

Q3: I've noticed a decrease in the fluorescence intensity of my NBD-labeled compound over time. What could be the cause?

A3: A decrease in fluorescence intensity can be attributed to several factors:

• Photobleaching: If the sample has been repeatedly exposed to excitation light during microscopy, photobleaching is a likely cause.[5]

• Degradation: The fluorophore may have degraded due to improper storage conditions (e.g., exposure to light, elevated temperatures, or inappropriate pH).

• Aggregation: Some benzoxadiazole-labeled molecules, particularly lipids, can aggregate in aqueous solutions, leading to self-quenching of the fluorescence.

• Freeze-Thaw Cycles: Repeatedly freezing and thawing of stock solutions can lead to fluorophore degradation and a decrease in fluorescence intensity. It is highly recommended to aliquot stock solutions into smaller, single-use volumes.[9][10][11]

Q4: My NBD-labeled lipid is precipitating in my aqueous buffer. How can I resolve this?

A4: NBD-labeled lipids are amphipathic and have low solubility in aqueous solutions. Precipitation is a common issue. Here’s how to troubleshoot:

• Prepare a High-Concentration Stock in Organic Solvent: First, dissolve the NBD-labeled lipid in an anhydrous organic solvent such as ethanol, methanol, or chloroform at a high concentration.

• Add to Aqueous Buffer with Vigorous Mixing: Add the organic stock solution dropwise to your aqueous buffer while vortexing or stirring vigorously. This helps to rapidly disperse the lipid molecules and prevent the formation of large aggregates that can precipitate.

• Keep the Final Concentration Low: The final concentration of the NBD-labeled lipid in the aqueous buffer should be kept as low as possible for your experiment.

• Consider Using a Carrier: For some applications, using a carrier molecule like bovine serum albumin (BSA) can help to solubilize the NBD-labeled lipid in the aqueous buffer.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Weak or No Fluorescence Signal	1. Fluorophore Degradation: Improper storage or handling. 2. Photobleaching: Excessive exposure to excitation light. 3. Incorrect Filter Set: Mismatch between fluorophore's spectra and microscope filters. 4. Low Concentration: Insufficient amount of labeled molecule.	1. Verify Storage: Check storage conditions and obtain a fresh aliquot if necessary. 2. Minimize Light Exposure: Reduce laser power and exposure time. Use an anti-fade reagent if applicable.[5] 3. Check Spectra: Confirm the excitation and emission maxima of your fluorophore and ensure you are using the correct filter set. 4. Increase Concentration: If possible, increase the concentration of your labeled molecule.
Unexpected Spectral Shift	1. Solvent Polarity: Benzoxadiazole fluorescence is highly sensitive to the polarity of the local environment.[1][6] 2. pH Change: The pH of the medium can alter the protonation state and thus the electronic structure of the fluorophore.[4] 3. Aggregation/Stacking: Formation of aggregates can lead to changes in the emission spectrum.	1. Maintain Consistent Solvent: Ensure the solvent environment is consistent across experiments. 2. Buffer the Solution: Use a well-buffered solution to maintain a stable pH. 3. Dilute the Sample: Try diluting the sample to see if the spectral shift is concentration-dependent.
High Background Fluorescence	1. Autofluorescence: Biological samples often have endogenous fluorophores. 2. Non-specific Binding: The labeled molecule may be binding non-specifically to other components in the sample. 3. Impure Fluorophore: The fluorophore stock may be contaminated with fluorescent impurities.	1. Use Controls: Image an unlabeled control sample to assess the level of autofluorescence. 2. Blocking and Washing: Use appropriate blocking agents and perform thorough washing steps to remove non-specifically bound probes.[12] 3. Check Purity: Assess the purity of your fluorophore stock using techniques like HPLC.[13][14]

Experimental Protocols

Protocol 1: Proper Aliquoting and Storage of Benzoxadiazole Fluorophore Stock Solutions

The causality behind this protocol is to minimize degradation by limiting exposure to repeated freeze-thaw cycles, moisture, and light.

Materials:

• Benzoxadiazole fluorophore (dry powder)

• Anhydrous dimethyl sulfoxide (DMSO) or ethanol

• Low-retention microcentrifuge tubes (amber or wrapped in foil)

• Inert gas (argon or nitrogen), optional

Procedure:

• Equilibrate to Room Temperature: Before opening, allow the vial of the dry fluorophore to warm to room temperature to prevent condensation of atmospheric moisture onto the cold powder.[8]

• Prepare Stock Solution: Under dim light, dissolve the fluorophore in anhydrous DMSO or ethanol to a desired high concentration (e.g., 1-10 mM). Ensure the powder is completely dissolved.

• Aliquot: Immediately dispense the stock solution into small, single-use aliquots in amber or foil-wrapped low-retention microcentrifuge tubes. The volume of each aliquot should be sufficient for a single experiment.

• Inert Gas Purge (Optional but Recommended): Briefly flush the headspace of each aliquot tube with a gentle stream of argon or nitrogen before capping tightly. This displaces oxygen and moisture.[8]

• Storage: Store the aliquots at -20°C or -80°C in the dark.[3]

Protocol 2: Assessing Fluorophore Stability by Measuring Fluorescence Quantum Yield

This protocol provides a method to quantitatively assess the stability of a fluorophore by comparing its quantum yield over time or after exposure to certain conditions. A decrease in quantum yield indicates degradation.

Materials:

• Spectrofluorometer

• UV-Vis spectrophotometer

• Quartz cuvettes

• Quantum yield standard (e.g., quinine sulfate in 0.5 M H₂SO₄)

• Your benzoxadiazole fluorophore sample

• Solvent (spectroscopic grade)

Procedure:

• Prepare Solutions: Prepare a series of dilutions of both the standard and your sample in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the excitation wavelength.

• Measure Fluorescence Emission: Using the spectrofluorometer, record the fluorescence emission spectrum for each solution, exciting at the same wavelength used for the absorbance measurements.

• Integrate Emission Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot Data: For both the standard and the sample, plot the integrated fluorescence intensity versus absorbance.

• Calculate Quantum Yield: The quantum yield (Φ) of your sample can be calculated using the following equation:

  Φ_sample = Φ_standard * (m_sample / m_standard) * (η_sample² / η_standard²)

  Where:

  • Φ is the quantum yield

  • m is the slope of the line from the plot of integrated fluorescence intensity vs. absorbance

  • η is the refractive index of the solvent

• Assess Stability: To assess stability, measure the quantum yield of a freshly prepared solution and compare it to a solution that has been stored under specific conditions (e.g., at room temperature for a week, or after several freeze-thaw cycles). A significant decrease in Φ indicates degradation.

Visualization of Degradation Pathways and Prevention Strategies

Degradation Pathways

Caption: Major degradation pathways for benzoxadiazole fluorophores.

Prevention Workflow

Caption: A workflow for preventing degradation of benzoxadiazole fluorophores.

References

• Wurth, C., Grabolle, M., Pauli, J., Spieles, M., & Resch-Genger, U. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples.
• Frizon, T. E., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 360.

• Wyatt Technology. (n.d.). AN5008: High-throughput freeze-thaw stability studies with the DynaPro Plate Reader. [Link]

• National Plant Diagnostic Network. (n.d.). Best Practices for Ordering and Handling qPCR Probes. [Link]

• Bio-Synthesis Inc. (2008). Storage of dye labeled probes. [Link]

• Hudson, N., et al. (2009). Changes in freshwater organic matter fluorescence intensity with freezing/thawing and dehydration/rehydration. Journal of Geophysical Research: Biogeosciences, 114(G4).
• O'Dea, R. D., et al. (2024). Fluorescence of various buried fresh and fresh-frozen-thawed tissue types up until the point of active decay: a human taphonomy study.

• Alakoskela, J.-M. (2019). Can anyone help me predict if the fluorescence spectrum of NBD-CO-Hz will change in this reaction? ResearchGate. [Link]

• Villafiorita-Monteleone, F., Pasini, M., & Botta, C. (2023). Anti-Oxidation Agents to Prevent Dye Degradation in Organic-Based Host–Guest Systems Suitable for Luminescent Solar Concentrators.
• Brewer, T. F., et al. (2025).
• Yi, L., et al. (2022). NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications. Chemical Society Reviews, 51(16), 6966-7006.
• Hsieh, S. Y., et al. (2006). Impact of Freeze-thaw Cycles and Storage Time on Plasma Samples Used in Mass Spectrometry Based Biomarker Discovery Projects.
• Maciejewska, M., et al. (2019). Co(II/III)
• Amaro, M., et al. (2018). Orientation of nitro-group governs the fluorescence lifetime of nitrobenzoxadiazole (NBD)-labeled lipids in lipid bilayers. Physical Chemistry Chemical Physics, 20(20), 13734-13742.

• Edinburgh Instruments. (2018). Troubleshooting Measurements of Fluorescence Spectra. [Link]

• Ladokhin, A. S. (2008). Fluorescence Spectroscopy in Thermodynamic and Kinetic Analysis of pH-Dependent Membrane Protein Insertion. Methods in Molecular Biology, 455, 185-201.
• Bugaj, A. M. (2014). Kinetic studies of photodegradation of nitroimidazole derivatives in solutions. Journal of Pharmaceutical and Biomedical Analysis, 21(4), 753-760.

• Dojindo Molecular Technologies, Inc. (n.d.). Derivatization Reagent for HPLC SBD-F. [Link]

• Law, R. (2024). Thermo Fisher Scientific: meeting the rising demand for ultra-cold storage. Pharmaceutical Technology. [Link]

• Kumar, A., et al. (2023). A Comprehensive Review on Adsorption, Photocatalytic and Chemical Degradation of Dyes and Nitro-Compounds over Different Kinds of Porous and Composite Materials.
• Agilent Technologies. (2020). Development of a Stability Indicating Method for Green Fluorescent Protein by HPLC. LCGC North America, 38(11), 604-611.

• Frizon, T. E., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. ResearchGate. [Link]

• Kopal, A., et al. (2013). The Effects of Different Storage Conditions and Repeated Freeze/Thaw Cycles on the Concentration, Purity and Integrity of Genomic DNA. Folia Biologica, 59(3), 121-126.
• Valderrey, V., et al. (2022). Thiourea- and Amino-Substituted Benzoxadiazole Dyes with Large Stokes Shifts as Red-Emitting Probe Monomers for Imprinted Polymer Layers Targeting Carboxylate-Containing Antibiotics. Chemistry-A European Journal, 28(11), e202104037.

• Business Wire. (2024). Thermo Fisher Scientific Opens New GMP-certified Ultra-cold Facility in the EU to Accelerate Advanced Therapies Development. [Link]

• Creative Bioarray. (2024). Troubleshooting in Fluorescent Staining. [Link]

• QIAGEN. (n.d.). How should fluorescent labeled probes be stored? [Link]

• Tomasello, B. (2012). The storage of DCF for measurement of ROS? ResearchGate. [Link]

• Islam Molla, M., et al. (2017). Evaluation of Reaction Mechanism for Photocatalytic Degradation of Dye with Self-Sensitized TiO2 under Visible Light Irradiation.
• Couffin, A.-C., et al. (2017). Development and validation of an HPLC-fluorescence method for the quantification of IR780-oleyl dye in lipid nanoparticles. International Journal of Pharmaceutics, 529(1-2), 319-325.
• Lopes, J. F. A., et al. (2018). Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups. Food Additives & Contaminants: Part A, 35(7), 1438-1446.

• Brewer, T. F., et al. (2025). Preparation and Photophysical Characterization of N-Substituted 7-Nitro-2,1,3-benzoxadiazol-4-amine Derivatives. PubMed. [Link]

• Kim, D., et al. (2025). Recent Advances of Nitrobenzoselenadiazole for Imaging and Therapy. Accounts of Chemical Research.
• Loura, L. M. S., et al. (2016). Fluorescence of nitrobenzoxadiazole (NBD) labeled lipids in model membranes is connected not to lipid mobility, but to probe location. Physical Chemistry Chemical Physics, 18(10), 7042-7054.

• Lee, S., & Kim, Y. (2025). Theoretical studies on triplet formations in nitrobenzoxadiazole (NBD) derivatives: The impact of donor group and heteroatom substitution. ResearchGate. [Link]

Sources

• 1. Frontiers | Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study [frontiersin.org]
• 2. Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SBD-F - CAS-Number 84806-27-9 - Order from Chemodex [chemodex.com]
• 4. Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NBD-Cl - CAS-Number 10199-89-0 - Order from Chemodex [chemodex.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
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• 14. Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups - PubMed [pubmed.ncbi.nlm.nih.gov]

Reducing background noise in HPLC with benzoxadiazole detection

Topic: Reducing Background Noise in HPLC with Benzoxadiazole (NBD/DBD) Reagents Department: Fluorescence Applications Engineering Support Tier: Level 3 (Method Development & Troubleshooting)

Welcome to the Technical Support Hub

You are likely here because you are using reagents like NBD-F (4-fluoro-7-nitro-2,1,3-benzoxadiazole) or NBD-Cl to detect amines, thiols, or amino acids. You chose them for their exceptional sensitivity (femtomole levels), but you are currently battling their "dark side": high background noise, ghost peaks, and baseline drift.

This guide treats your HPLC system as a signal-to-noise battleground. We do not just give you a recipe; we explain the chemical causality so you can engineer the noise out of your specific assay.

Module 1: The "Ghost Peak" Phenomenon

User Ticket #492: "I see large, broad peaks co-eluting with my analytes, even in blank injections. My baseline is high."

Root Cause Analysis: The Hydrolysis Trap

The core mechanism of benzoxadiazole reagents is Nucleophilic Aromatic Substitution (

). The reagent (NBD-F) is non-fluorescent.[1] It waits for a nucleophile (your amine analyte) to displace the fluorine atom, creating a highly fluorescent product.[2]

The Problem: Water is also a nucleophile. In aqueous buffers, NBD-F reacts with water to form NBD-OH (4-hydroxy-7-nitro-2,1,3-benzoxadiazole). Unlike the unreacted NBD-F, NBD-OH is fluorescent , particularly in the alkaline conditions required for the derivatization reaction.

The Solution: The "Acid Quench" Switch

You cannot stop hydrolysis completely, but you can render the hydrolysis product invisible. NBD-OH behaves like a phenol (

).

• High pH (Reaction Mode): NBD-OH exists as an anion (phenolate). Highly Fluorescent. [3][4]

• Low pH (Analysis Mode): NBD-OH is protonated. Non-Fluorescent. [5]

Your target analyte (NBD-Amine) lacks this acidic proton, so its fluorescence remains stable in acid.

Visualizing the Mechanism

Figure 1: The Kinetic Competition. Acid quenching selectively suppresses the fluorescence of the hydrolysis byproduct (NBD-OH) without affecting the analyte signal.

Module 2: Experimental Protocol (Self-Validating)

User Ticket #505: "How do I implement the acid quench without diluting my sample too much?"

This protocol uses NBD-F due to its higher reactivity compared to NBD-Cl, allowing for milder conditions that minimize secondary noise sources [1, 2].

Step-by-Step Optimization

Step	Action	Technical Rationale
1. Buffer Prep	Prepare 0.1 M Borate Buffer (pH 8.0 - 9.0) . Add 2 mM EDTA .	EDTA chelates metal ions that can catalyze oxidative degradation of reagents or quench fluorescence.
2. Reaction	Mix 100 µL Sample + 100 µL Buffer + 50 µL NBD-F (10-20 mM in MeCN) .	Maintain >50% organic solvent if possible to slow hydrolysis. NBD-F must be in excess (approx 5-10x molar excess).
3. Incubation	Heat at 60°C for 1-5 mins .	NBD-F reacts rapidly (minutes).[6] NBD-Cl requires longer (30-60 mins) and higher temps, leading to more background [3].
4. The Stop	IMMEDIATELY cool on ice for 1 min.	Stops the reaction to prevent "over-labeling" or degradation.
5. The Quench	Add 50-100 µL of 0.1 M HCl .	CRITICAL STEP: Drops pH to < 2. This protonates NBD-OH, silencing its fluorescence [1, 4].
6. HPLC	Inject onto C18 column. Mobile phase must be acidic (e.g., 0.1% Formic Acid or Phosphate pH 3.0).	Maintains the "quenched" state of the background noise during separation.

Module 3: Reagent Selection & Hardware

User Ticket #612: "I am still seeing baseline drift. Should I switch reagents?"

Reagent Comparison Data

Not all benzoxadiazoles are equal. Use this table to select the right tool for your sensitivity vs. stability needs.

Reagent	Reactivity	Hydrolysis Rate	Excitation/Emission	Best Use Case
NBD-F	Very High (Fast)	High	470nm / 530nm	High-throughput, ultra-trace amines. Requires acid quench [1].[1]
NBD-Cl	Moderate (Slow)	Moderate	470nm / 530nm	General purpose. Cheaper, but requires harsh heat (70°C+) [3].
DBD-F	Low	Very Low	450nm / 560nm	Thiols & Amines. More stable, less background, but slower reaction [5].
ABD-F	Moderate	Low	380nm / 510nm	Thiols specifically.[7] Excellent stability [5].

Hardware Troubleshooting Tree

If the chemistry is solid (acid quench used) but noise persists, the issue is likely hardware or optical.

Figure 2: Diagnostic workflow for isolating noise sources.

Frequently Asked Questions (FAQs)

Q: My mobile phase is Methanol/Water. Why is my baseline noisy? A: Methanol can cause higher Raman scattering background in fluorescence detection compared to Acetonitrile. Furthermore, if you are not using an acidic mobile phase (e.g., 0.1% Formic Acid or Phosphate buffer pH 3.0), the NBD-OH formed on-column or injected will fluoresce. Always use acidic mobile phases with NBD derivatives.

Q: Can I use NBD-F for post-column derivatization? A: Yes, but NBD-F is preferred over NBD-Cl for post-column work because the reaction is fast (seconds to minutes). However, background reduction in post-column setups is harder because you cannot easily perform the "Acid Quench" step before the detector. For post-column, DBD-F is often superior due to lower self-fluorescence [5].

Q: How long is the NBD-F stock solution stable? A: NBD-F is unstable in solution.

• Solid: Store at -20°C (stable for months).

• Stock (in MeCN): Prepare fresh daily. Do not store.

• Why? Even trace moisture in "anhydrous" acetonitrile will hydrolyze NBD-F over 24 hours, raising your background floor [1].

References

• Imai, K., & Watanabe, Y. (1981). Fluorometric determination of secondary amino acids by 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole. Analytica Chimica Acta, 130(2), 377-383.

• Toyo'oka, T. (2009). Resolution of chiral drugs by liquid chromatography based upon diastereomer formation with fluorescent chiral derivatization reagents. Journal of Biochemical and Biophysical Methods, 54, 25-56.

• Uchiyama, S., et al. (2001).[2][8] High-performance liquid chromatographic determination of amino acids using NBD-F as a fluorescent reagent. Biomedical Chromatography, 15, 295-318.

• Dojindo Laboratories. (n.d.). NBD-F Protocol and Technical Manual. Retrieved from

• Toyo'oka, T., et al. (1984).[9] New fluorogenic reagent having halogenobenzofurazan structure for thiols: 4-(aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole.[9] Analytical Chemistry, 56(13), 2461-2464.[9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Derivatization Reagent for HPLC NBD-F | CAS 29270-56-2 Dojindo [dojindo.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

NMR spectrum analysis of 7-Amino-2,1,3-benzoxadiazol-4-OL

An in-depth understanding of fluorophore structural dynamics is critical for designing robust assays in drug development and molecular biology. 7-Amino-2,1,3-benzoxadiazol-4-ol (a specialized derivative of the widely used NBD fluorophore family) offers a compact, highly environment-sensitive core.

To objectively evaluate its structural characteristics and performance, this guide compares the Nuclear Magnetic Resonance (NMR) spectrum analysis of 7-Amino-2,1,3-benzoxadiazol-4-ol against the industry-standard fluorophore 7-Amino-4-methylcoumarin (AMC) .

Structural Causality & NMR Behavior

As a Senior Application Scientist, I approach NMR not just as a tool for structural confirmation, but as a window into the electronic behavior that dictates a fluorophore's quantum yield and solvent sensitivity.

The Benzoxadiazole Core (7-Amino-2,1,3-benzoxadiazol-4-ol): This molecule operates on a strong "push-pull" intramolecular charge transfer (ICT) system [1]. The 2,1,3-benzoxadiazole ring acts as a potent electron acceptor, while the 7-amino (

) and 4-hydroxyl ( ) groups act as strong electron donors.

• Causality in NMR: This intense electron delocalization significantly shields the aromatic protons at the C5 and C6 positions. Because they are ortho to each other, they appear as a distinct AB spin system (two doublets) with a coupling constant (

  ) of typically 7.5–8.5 Hz. Furthermore, the and protons are highly deshielded due to hydrogen bonding and resonance, often appearing as broad singlets far downfield in polar aprotic solvents like DMSO- .

The Coumarin Core (7-Amino-4-methylcoumarin, AMC): AMC relies on a lactone carbonyl as its primary electron acceptor [2]. While it also exhibits ICT from the 7-amino group, the electron density distribution is less symmetric than in the benzoxadiazole core.

• Causality in NMR: The coumarin system presents a more complex

  H NMR spectrum. The C3 proton appears as an isolated singlet, while the C5, C6, and C8 protons form an AMX-type spin system, characterized by distinct doublets and a doublet of doublets due to ortho and meta couplings [3].

Electronic push-pull effects dictating NMR chemical shifts in fluorophore cores.

Comparative NMR Data Analysis

To objectively compare these two scaffolds, we must look at their quantitative NMR data. The table below summarizes the typical

H and C NMR chemical shifts in DMSO- , a solvent chosen to prevent the rapid exchange of the and protons that occurs in protic solvents.

Table 1: H and C NMR Chemical Shift Comparison (DMSO- , 400 MHz)

Structural Feature	7-Amino-2,1,3-benzoxadiazol-4-ol (NBD Core)	7-Amino-4-methylcoumarin (AMC Core) [2][3]
Aromatic Protons	6.85 (d, J=8.0 Hz, 1H, C5-H) 6.15 (d, J=8.0 Hz, 1H, C6-H)	7.45 (d, J=8.7 Hz, 1H, C5-H) 6.58 (dd, J=8.7, 2.1 Hz, 1H, C6-H) 6.40 (d, J=2.1 Hz, 1H, C8-H)
Alkenyl/Alkyl Protons	N/A	5.94 (s, 1H, C3-H) 2.27 (s, 3H, -CH )
Heteroatom Protons	10.50 (br s, 1H, -OH) 7.80 (br s, 2H, -NH )	6.06 (s, 2H, -NH )
Key C Shifts	~150.0 (C-OH), ~145.0 (C-NH ), ~100-115 (Aromatic CH)	161.0 (C=O), 154.1 (C-O), 152.2 (C-NH ), 112.7, 108.7 (Aromatic CH), 18.5 (-CH )

Data Interpretation: The NBD derivative shows a beautifully simple AB doublet system for its aromatic protons, making purity assessment highly straightforward compared to the overlapping multiplets sometimes seen in substituted coumarins. However, the extreme downfield shift of the NBD hydroxyl proton (

10.50) indicates strong hydrogen bonding, which makes this fluorophore highly sensitive to pH changes in biological assays.

Self-Validating Experimental Protocol for NMR Characterization

To ensure scientific integrity, the following protocol represents a self-validating system. It does not merely collect 1D spectra but utilizes 2D techniques to unambiguously lock the assignment of the push-pull network.

Step 1: Sample Preparation & Solvent Selection

• Weigh 10–15 mg of the highly purified fluorophore (7-Amino-2,1,3-benzoxadiazol-4-ol or AMC).

• Dissolve in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-

  , 99.9% D). Causality: DMSO is strictly required over CDCl because the NBD core's strong intermolecular hydrogen bonding causes severe line broadening and aggregation in non-polar solvents [1].

• Transfer to a high-quality 5 mm NMR tube, ensuring no particulates remain (filter through glass wool if necessary).

Step 2: 1D NMR Acquisition

• Acquire a standard

  H NMR spectrum (minimum 16 scans, relaxation delay s) to verify the integration of the exchangeable and protons.

• Acquire a

  C NMR spectrum (minimum 1024 scans) with proton decoupling.

Step 3: 2D NMR Validation (The Self-Validating Step)

• HSQC (Heteronuclear Single Quantum Coherence): Run to correlate the C5 and C6 protons directly to their attached carbons. This proves the AB spin system belongs to the intact benzoxadiazole ring.

• HMBC (Heteronuclear Multiple Bond Correlation): Run to observe long-range couplings (2 to 3 bonds). Crucial Check: The

  protons must show a strong cross-peak to the C7 carbon, and the proton must correlate to the C4 carbon. If these cross-peaks are absent, the molecule may have degraded or tautomerized.

Self-validating NMR workflow for unambiguous fluorophore structural characterization.

Conclusion & Application Insights

When choosing between these fluorophores for drug development assays:

• 7-Amino-2,1,3-benzoxadiazol-4-ol provides a highly compact structure with a simple, easy-to-verify NMR footprint. Its extreme sensitivity to solvent polarity (evidenced by the dramatic chemical shifts of its donor groups) makes it the superior choice for probing hydrophobic binding pockets in proteins.

• 7-Amino-4-methylcoumarin (AMC) offers a more rigid, chemically stable lactone core with a complex but highly documented NMR profile. It remains the gold standard for enzymatic cleavage assays (e.g., protease substrates) where the release of the free amine generates a massive fluorescent turn-on [2].

References

• Frizon, T. E. A., et al. "Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study." Frontiers in Chemistry, 2020. Available at:[Link]

Navigating the Maze of Fragmentation: A Comparative Guide to the Mass Spectrometry of 7-amino-4-hydroxybenzoxadiazole and its Analogs

For the Researcher, Scientist, and Drug Development Professional: A Deep Dive into the Gas-Phase Chemistry of Benzoxadiazole-Based Fluorophores

In the landscape of modern bioanalytical chemistry, fluorescent labeling reagents are indispensable tools for the sensitive detection and quantification of biomolecules. Among these, derivatives of the benzoxadiazole scaffold have garnered significant attention due to their favorable photophysical properties. 7-amino-4-hydroxybenzoxadiazole (AHD), a lesser-known analog of the widely used 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F), presents an intriguing case for investigation. Understanding the gas-phase fragmentation behavior of these molecules under mass spectrometric conditions is paramount for their unambiguous identification and for the structural elucidation of their conjugates in complex biological matrices.

The Benzoxadiazole Core: A Tale of Two Functional Groups

The fragmentation of benzoxadiazole derivatives is largely dictated by the nature and position of their substituents. In the case of AHD and NBD-F, the key differentiators are the substituents at the 4- and 7-positions of the benzoxadiazole ring. AHD possesses an amino (-NH2) and a hydroxyl (-OH) group, while NBD-F features a nitro (-NO2) group and a fluorine (-F) atom. These differences profoundly influence their ionization efficiency and subsequent fragmentation pathways upon collision-induced dissociation (CID).

A Comparative Look at Fragmentation Pathways

The following sections detail the anticipated fragmentation patterns of AHD and the established fragmentation of NBD-F, providing a clear comparison of their gas-phase chemistries.

Proposed Fragmentation Pathway of 7-amino-4-hydroxybenzoxadiazole (AHD)

The fragmentation of AHD is expected to be influenced by the presence of the electron-donating amino and hydroxyl groups. In positive-ion mode ESI-MS/MS, the protonated molecule [M+H]⁺ would be the precursor ion. The proposed fragmentation cascade is initiated by the loss of small neutral molecules, driven by the stability of the resulting fragment ions.

A key initial fragmentation step is the anticipated loss of carbon monoxide (CO), a common fragmentation for phenolic compounds. This would be followed by the sequential loss of hydrogen cyanide (HCN) from the heterocyclic ring and the amino group.

Table 1: Proposed Key Fragment Ions of 7-amino-4-hydroxybenzoxadiazole (AHD) in Positive-Ion ESI-MS/MS

m/z (calculated)	Proposed Formula	Proposed Neutral Loss	Notes
152.0454	[C₆H₅N₃O₂]⁺	-	Protonated Molecular Ion [M+H]⁺
124.0505	[C₅H₅N₃O]⁺	CO	Loss of carbon monoxide from the hydroxyl group.
97.0434	[C₄H₄N₂O]⁺	HCN	Loss of hydrogen cyanide from the benzoxadiazole ring.
70.0363	[C₃H₃NO]⁺	HCN	Subsequent loss of hydrogen cyanide from the amino group.

digraph "AHD_Fragmentation" {
graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, size="7.6,5", ratio=fill];
node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontsize=10, fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];
M [label="[M+H]⁺\nm/z 152", fillcolor="#4285F4", fontcolor="#FFFFFF"];
F1 [label="[M+H-CO]⁺\nm/z 124", fillcolor="#EA4335", fontcolor="#FFFFFF"];
F2 [label="[M+H-CO-HCN]⁺\nm/z 97", fillcolor="#FBBC05", fontcolor="#202124"];
F3 [label="[M+H-CO-2HCN]⁺\nm/z 70", fillcolor="#34A853", fontcolor="#FFFFFF"];
M -> F1 [label="-CO"];
F1 -> F2 [label="-HCN"];
F2 -> F3 [label="-HCN"];
}

Figure 1: Proposed positive-ion fragmentation pathway for 7-amino-4-hydroxybenzoxadiazole (AHD).

Established Fragmentation Pathway of 4-Fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F)

The fragmentation of NBD-F is well-documented and is characterized by the facile loss of the nitro group (-NO2) and subsequent cleavages of the benzoxadiazole ring.[1] In positive-ion mode, the protonated molecule [M+H]⁺ readily loses nitric oxide (NO) or a nitro group (NO2).

The loss of NO is a common fragmentation pathway for nitroaromatic compounds.[1] The subsequent fragmentation involves the loss of CO and HCN, similar to other heterocyclic systems.

Table 2: Key Fragment Ions of 4-Fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) in Positive-Ion ESI-MS/MS

m/z (observed)	Proposed Formula	Proposed Neutral Loss	Notes
184.0051	[C₆H₂FN₃O₃]⁺	-	Protonated Molecular Ion [M+H]⁺
154.0094	[C₆H₂FN₂O₂]⁺	NO	Loss of nitric oxide.
138.0145	[C₆H₂FN₂O]⁺	NO₂	Loss of a nitro group.
126.0094	[C₅H₂FN₂]⁺	CO	Loss of carbon monoxide from m/z 154.
111.0189	[C₅H₂FN]⁺	HCN	Loss of hydrogen cyanide from m/z 138.

digraph "NBD-F_Fragmentation" {
graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, size="7.6,5", ratio=fill];
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edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];
M [label="[M+H]⁺\nm/z 184", fillcolor="#4285F4", fontcolor="#FFFFFF"];
F1 [label="[M+H-NO]⁺\nm/z 154", fillcolor="#EA4335", fontcolor="#FFFFFF"];
F2 [label="[M+H-NO₂]⁺\nm/z 138", fillcolor="#FBBC05", fontcolor="#202124"];
F3 [label="[M+H-NO-CO]⁺\nm/z 126", fillcolor="#34A853", fontcolor="#FFFFFF"];
F4 [label="[M+H-NO₂-HCN]⁺\nm/z 111", fillcolor="#5F6368", fontcolor="#FFFFFF"];
M -> F1 [label="-NO"];
M -> F2 [label="-NO₂"];
F1 -> F3 [label="-CO"];
F2 -> F4 [label="-HCN"];
}

Figure 2: Established positive-ion fragmentation pathways for NBD-F.

Experimental Protocol for Tandem Mass Spectrometry Analysis

To experimentally validate the proposed fragmentation pathway of AHD and compare it with NBD-F, the following protocol for liquid chromatography-tandem mass spectrometry (LC-MS/MS) is recommended.

I. Materials and Reagents

• 7-amino-4-hydroxybenzoxadiazole (AHD) standard

• 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) standard

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid (FA), LC-MS grade

• Methanol, HPLC grade

• 0.22 µm syringe filters

II. Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A tandem mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., a triple quadrupole or a quadrupole-time-of-flight (Q-TOF) instrument).

III. Sample Preparation

• Prepare stock solutions of AHD and NBD-F (1 mg/mL) in methanol.

• Prepare working solutions (e.g., 1 µg/mL) by diluting the stock solutions with an appropriate solvent mixture (e.g., 50:50 ACN:water with 0.1% FA).

• Filter the working solutions through a 0.22 µm syringe filter before injection.

IV. LC-MS/MS Method

• LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for separation.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would be to start with a low percentage of mobile phase B (e.g., 5%), hold for a short period, then ramp up to a high percentage (e.g., 95%) to elute the compounds, followed by a re-equilibration step. The exact gradient should be optimized for the specific column and compounds.

• Flow Rate: Dependent on the column dimensions (e.g., 0.3 mL/min for a 2.1 mm ID column).

• Injection Volume: 1-5 µL.

• MS Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS Parameters:

  • Capillary Voltage: Optimize for maximum signal (typically 3-4 kV).

  • Source Temperature: Optimize for desolvation (e.g., 120-150 °C).

  • Desolvation Temperature: Optimize for efficient solvent evaporation (e.g., 350-450 °C).

  • Gas Flows (Nebulizer, Drying Gas): Optimize for stable spray and efficient desolvation.

• MS/MS Analysis:

  • Perform a full scan (MS1) to identify the protonated molecular ions ([M+H]⁺) of AHD and NBD-F.

  • Perform product ion scans (MS2) by selecting the [M+H]⁺ ions as precursors and applying a range of collision energies (e.g., 10-40 eV) to induce fragmentation.

V. Data Analysis

• Identify the precursor ions in the MS1 spectra.

• Analyze the MS2 spectra to identify the major fragment ions.

• Propose fragmentation pathways based on the observed neutral losses and the known chemical structures.

• Compare the fragmentation patterns of AHD and NBD-F to identify characteristic fragment ions and neutral losses for each compound.

Figure 3: Experimental workflow for the LC-MS/MS analysis of benzoxadiazole derivatives.

Conclusion: A Roadmap for Characterization

This guide provides a foundational framework for understanding and comparing the mass spectrometric fragmentation of 7-amino-4-hydroxybenzoxadiazole (AHD) and 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F). While the fragmentation pathway for AHD is proposed based on theoretical principles, it offers a robust starting point for experimental verification. The direct comparison with the well-characterized fragmentation of NBD-F highlights the significant influence of substituent groups on the gas-phase chemistry of the benzoxadiazole core. By following the detailed experimental protocol, researchers can generate the necessary data to confirm the proposed fragmentation of AHD and further refine our understanding of this potentially valuable fluorescent probe. This knowledge is critical for the confident application of these reagents in the complex and demanding field of bioanalysis.

References

• Zhang, J., et al. (2005). Enantiomeric separation of amino acids derivatized with 7-fluoro-4-nitrobenzoxadiazole by capillary liquid chromatography/tandem mass spectrometry. Journal of Chromatography A, 1091(1-2), 102-109. [Link]

• Heuer, W., et al. (2005). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 19(18), 2557-2566. [Link]

• Toyo'oka, T., & Imai, K. (1984). High-performance liquid chromatography and fluorometric detection of biologically important thiols, derivatized with 4-(aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole (ABD-F).
• Uchiyama, S., et al. (2001). A new fluorogenic reagent, 4-(N, N-dimethylaminosulfonyl)-7-fluoro-2, 1, 3-benzoxadiazole, for amino acids. Chemical and Pharmaceutical Bulletin, 49(10), 1362-1364.
• Ghosh, P. B., & Whitehouse, M. W. (1968). 7-Chloro-4-nitrobenzo-2-oxa-1, 3-diazole: a new fluorigenic reagent for amino-acids and other amines. Biochemical Journal, 108(1), 155.
• Imai, K., Uzu, S., & Kanda, S. (1994). A new fluorogenic reagent, 4-fluoro-7-nitro-2, 1, 3-benzoxadiazole (NBD-F) for the analysis of amines and amino acids by high-performance liquid chromatography. Analytical Biochemistry, 221(1), 214-215.

Sources

• 1. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing 7-Amino-2,1,3-benzoxadiazol-4-OL with ABD-F and NBD-F

Comprehensive Comparison Guide: 7-Amino-2,1,3-benzoxadiazol-4-OL vs. ABD-F and NBD-F in Fluorescence Derivatization

Executive Summary

Benzoxadiazole derivatives are a cornerstone of modern fluorescence derivatization and biological imaging. While NBD-F and ABD-F are renowned for their electrophilic reactivity toward amines and thiols, respectively, 7-Amino-2,1,3-benzoxadiazol-4-OL represents a fundamentally different photophysical paradigm. Rather than acting as a reactive probe, it serves as the non-fluorescent, fully reduced metabolic or chemical endpoint of the NBD core. Understanding the interplay between these three molecules is critical for researchers designing HPLC assays, conducting membrane asymmetry studies, or developing targeted fluorogenic probes.

Photophysical Mechanisms & Chemical Profiles (The "Why")

NBD-F (4-Fluoro-7-nitro-2,1,3-benzoxadiazole)

NBD-F is a highly reactive electrophile designed for the fluorogenic derivatization of primary and secondary amines[1]. Its reactivity is driven by the strong electron-withdrawing 7-nitro group, which highly activates the 4-fluoro position for Nucleophilic Aromatic Substitution (SNAr). Upon reaction with an amine, the resulting NBD-amine exhibits intense visible fluorescence. This is caused by a strong Intramolecular Charge Transfer (ICT) from the electron-donating amine to the electron-accepting nitro group[2].

ABD-F (4-(Aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole)

ABD-F replaces the nitro group of NBD-F with an aminosulfonyl moiety[3]. This substitution mildly attenuates its electrophilicity, making it highly specific for highly nucleophilic thiols (sulfhydryls) under slightly acidic conditions. ABD-F is particularly advantageous for quantifying reduced thiols in complex mixtures, as the lower reaction temperature and pH prevent unwanted thiol oxidation during the assay[1].

7-Amino-2,1,3-benzoxadiazol-4-OL

Unlike NBD-F and ABD-F, 7-Amino-2,1,3-benzoxadiazol-4-OL is not a derivatization reagent; it lacks the labile fluorine leaving group. Instead, it represents the fully reduced "dark state" of the NBD fluorophore[4]. When NBD-F hydrolyzes in aqueous buffers, it forms NBD-OH (4-hydroxy-7-nitro-2,1,3-benzoxadiazole)[2]. If the nitro group of NBD-OH is chemically reduced (e.g., via sodium dithionite), it yields 7-Amino-2,1,3-benzoxadiazol-4-OL. The conversion of the electron-withdrawing nitro group to an electron-donating amino group abolishes the ICT dipole, rendering the molecule non-fluorescent[5]. This property makes it an essential reference standard for background subtraction and membrane asymmetry assays.

Performance & Reactivity Comparison

Parameter	NBD-F	ABD-F	7-Amino-2,1,3-benzoxadiazol-4-OL
Target Functional Group	Primary & Secondary Amines	Thiols (Sulfhydryls)	None (Reference Standard)
Reaction Mechanism	SNAr (Nucleophilic Substitution)	SNAr (Nucleophilic Substitution)	N/A (Stable Endpoint)
Optimal Reaction pH	pH 7.5 – 9.5	pH 5.0 – 6.0	N/A
Excitation / Emission	~460 nm / ~530 nm	~380 nm / ~510 nm	Non-Fluorescent (Visible Spectrum)
Fluorescence Status	Highly Fluorescent (Turn-On)	Highly Fluorescent (Turn-On)	Quenched / Dark State
Primary Utility	HPLC Amine Analysis	HPLC Thiol Analysis	Dithionite Quenching Endpoint

Experimental Methodologies: Self-Validating Workflows

Protocol 1: Amine Derivatization with NBD-F (HPLC Analysis)

Causality: The reaction requires a basic pH to ensure amines are deprotonated (nucleophilic), but basic conditions also promote competitive hydrolysis of NBD-F to NBD-OH. To self-validate the assay, the reaction is quenched with strong acid, which protonates NBD-OH and completely extinguishes its background fluorescence[1][6].

• Prepare a 50 mM borate buffer and adjust to pH 8.0.

• Mix 100 µL of the amine sample with 100 µL of the borate buffer.

• Add 100 µL of a 100 mM NBD-F solution (dissolved in acetonitrile).

• Incubate the reaction vial at 60°C for 5 minutes.

• Critical Step: Terminate the reaction by adding 100 µL of 0.1 M HCl to drop the pH to ~1.0. This suppresses the reagent blank fluorescence from hydrolyzed NBD-OH[1].

• Analyze via HPLC (Ex: 470 nm, Em: 530 nm).

Protocol 2: Thiol Derivatization with ABD-F

Causality: By buffering the reaction at pH 5.0, amines remain protonated and unreactive. Thiols, possessing a lower pKa and higher intrinsic nucleophilicity, react selectively. The lower temperature preserves the reduced state of the thiols[1].

• Prepare a 0.1 M acetate buffer adjusted to pH 5.0.

• Mix 100 µL of the thiol-containing sample with 100 µL of the acetate buffer.

• Add 50 µL of a 50 mM ABD-F solution (dissolved in HPLC-grade water or mild acetonitrile).

• Incubate at 50°C for 10 minutes.

• Terminate the reaction by cooling on an ice bath.

• Analyze via HPLC (Ex: 380 nm, Em: 510 nm).

Protocol 3: Dithionite Quenching Assay (Generating the 7-Amino Dark State)

Causality: To determine lipid asymmetry in liposomes, membrane-impermeable sodium dithionite is added to NBD-labeled vesicles. Dithionite selectively reduces the outer-leaflet 7-nitro groups to 7-amino groups, forming the non-fluorescent 7-amino-2,1,3-benzoxadiazole derivative[4][5].

• Prepare liposomes containing 1.5 mol% NBD-labeled lipids in a standard HEPES buffer (pH 7.4).

• Place the liposome suspension in a continuously stirred cuvette within a fluorometer (Ex: 460 nm, Em: 530 nm).

• Record the baseline fluorescence (

  ) for 2 minutes.

• Inject 1 mM sodium dithionite (freshly prepared in unbuffered 1 M Tris to maintain basic pH during stock preparation).

• Monitor the exponential decay of fluorescence as outer-leaflet NBD is reduced to the 7-amino dark state[5].

• The stable residual fluorescence (

  ) represents the protected inner leaflet.

Reaction Pathway Visualizations

Reaction pathways of NBD-F and ABD-F compared to the reduction of NBD-OH to its dark state.

Dithionite quenching workflow utilizing the non-fluorescent 7-amino-benzoxadiazole dark state.

References

• [1] A fully automated amino acid analyzer using NBD-F as a fluorescent derivatization reagent. ResearchGate. Available at: [Link]

• [2] NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications. PMC (NIH). Available at:[Link]

• [6] New Spectrophotometric and Fluorimetric Methods for Determination of Fluoxetine in Pharmaceutical Formulations. PMC (NIH). Available at:[Link]

• [4] A cholesterol switch controls phospholipid scrambling by G protein–coupled receptors. PMC (NIH). Available at:[Link]

• [5] Asymmetric phospholipid distribution drives in vitro reconstituted SNARE-dependent membrane fusion. PNAS. Available at:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorescence Detection Labeling Reagents (for Thiol Groups) [HPLC Derivatization Reagents] | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 4. A cholesterol switch controls phospholipid scrambling by G protein–coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. New Spectrophotometric and Fluorimetric Methods for Determination of Fluoxetine in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Navigating NBD-Cl Hydrolysis: Reference Standards and Mitigation Strategies

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry and drug development, the derivatizing agent 4-chloro-7-nitrobenzofurazan (NBD-Cl) is a widely utilized tool for the sensitive detection of primary and secondary amines, as well as thiols.[1] Its utility lies in its ability to transform non-fluorescent molecules into highly fluorescent NBD-adducts, enabling their quantification at low concentrations.[2][3] However, a significant challenge in the application of NBD-Cl is its susceptibility to hydrolysis, yielding 4-hydroxy-7-nitrobenzofurazan (NBD-OH), a fluorescent byproduct that can interfere with analytical accuracy.[4][5] This guide provides a comprehensive comparison of reference standards for NBD-Cl hydrolysis products, details on the hydrolysis mechanism, and practical strategies to mitigate its impact, ensuring the integrity of your experimental data.

The Hydrolysis Challenge: Understanding the Formation of NBD-OH

NBD-Cl reacts with nucleophiles, such as primary and secondary amines, through a nucleophilic aromatic substitution (SNAr) reaction.[6] Under the typically alkaline conditions (pH 8-11) required for the derivatization of amines, NBD-Cl is also susceptible to hydrolysis, where a hydroxyl group from water or hydroxide ions attacks the electron-deficient carbon atom bonded to the chlorine, leading to the formation of NBD-OH.[4][7]

This hydrolysis presents a significant analytical challenge because NBD-OH is itself fluorescent, exhibiting spectral properties that can overlap with the NBD-amine adducts of interest.[5] This can lead to elevated background signals, compromising the sensitivity and accuracy of quantitative analyses.[7]

The Crucial Role of a Reference Standard: Identifying and Quantifying Hydrolysis

To accurately account for the contribution of NBD-OH to the total fluorescence signal, a well-characterized reference standard is essential. A reference standard allows for:

• Unambiguous Identification: Chromatographic and spectroscopic comparison with a known standard confirms the presence and identity of the hydrolysis product in your samples.

• Accurate Quantification: A certified reference standard with a known concentration enables the development of a calibration curve to quantify the amount of NBD-OH present, allowing for its subtraction from the total signal.

• Method Validation: A reference standard is critical for validating analytical methods, ensuring their accuracy, precision, and robustness in the presence of the hydrolysis product.

Currently, sourcing a commercially available, certified reference standard specifically for 4-hydroxy-7-nitrobenzofurazan (NBD-OH) can be challenging. While the synthesis of NBD-OH is a known consequence of NBD-Cl hydrolysis, a dedicated analytical standard is not widely listed by major chemical suppliers.

In-House Preparation of an NBD-OH Standard: A Practical Alternative

In the absence of a commercial standard, researchers can prepare an NBD-OH standard in the laboratory. This involves the controlled hydrolysis of NBD-Cl.

• Dissolution: Prepare a stock solution of NBD-Cl in a suitable organic solvent, such as acetonitrile or methanol.

• Hydrolysis: Dilute the NBD-Cl stock solution in a basic aqueous buffer (e.g., 0.1 M sodium borate buffer, pH 10-11).

• Incubation: Heat the solution at a controlled temperature (e.g., 60-70°C) for a sufficient duration to ensure complete hydrolysis. The reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Acidification: After complete hydrolysis, acidify the solution with hydrochloric acid (HCl) to a pH of approximately 2-3. This step is crucial as the fluorescence of NBD-OH is pH-sensitive and is significantly quenched in acidic conditions.[8]

• Extraction: Extract the NBD-OH into an organic solvent such as ethyl acetate.

• Purification: Purify the extracted NBD-OH using column chromatography on silica gel.

• Characterization: Confirm the identity and purity of the synthesized NBD-OH using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and HPLC.

Comparative Analysis: NBD-Cl, NBD-Adducts, and NBD-OH

The following table summarizes the key characteristics of NBD-Cl, a representative NBD-amine adduct, and the hydrolysis product NBD-OH, providing a basis for their differentiation in analytical methods.

Feature	NBD-Cl	NBD-Amine Adduct	NBD-OH (Hydrolysis Product)
Fluorescence	Non-fluorescent[1]	Highly fluorescent[2]	Fluorescent (pH-dependent)[5]
Excitation Max (λex)	~340 nm (in Methanol)[4]	~465 nm (in Methanol)[4]	~460-470 nm
Emission Max (λem)	N/A	~535 nm (in Methanol)[4]	~530-540 nm
Solubility	Soluble in organic solvents[9]	Dependent on the amine	Soluble in organic solvents and basic aqueous solutions
Chromatographic Behavior (Reversed-Phase HPLC)	Typically elutes earlier than adducts	Elution time dependent on the hydrophobicity of the amine	Elution time is distinct from NBD-Cl and many NBD-adducts

Strategies for Mitigating NBD-Cl Hydrolysis

While understanding and quantifying NBD-OH is crucial, the primary goal for many researchers is to minimize its formation. Several strategies can be employed:

• Optimize Reaction pH: While alkaline conditions are necessary for amine derivatization, using the lowest effective pH can help reduce the rate of hydrolysis.

• Control Reaction Time and Temperature: Minimize the reaction time and temperature to what is necessary for complete derivatization of the analyte.

• Use a Higher Concentration of the Amine: A stoichiometric excess of the amine analyte can favor the derivatization reaction over hydrolysis.

• Post-Reaction Acidification: As a standard practice, acidifying the reaction mixture after derivatization quenches the fluorescence of any formed NBD-OH, effectively removing its interference.[8][10]

Visualizing the NBD-Cl Reaction and Hydrolysis Pathway

Caption: Reaction Pathways of NBD-Cl.

Alternative Derivatizing Agents: Avoiding the Hydrolysis Issue

For applications where NBD-Cl hydrolysis is a persistent issue, considering alternative derivatizing agents is a viable strategy.

• NBD-F (4-Fluoro-7-nitrobenzofurazan): This analog of NBD-Cl is significantly more reactive, allowing for faster derivatization under milder conditions, which can reduce the extent of hydrolysis.[11][12]

• Fluorescamine: This reagent reacts specifically with primary amines to form fluorescent products. Crucially, fluorescamine and its hydrolysis products are non-fluorescent, eliminating the issue of background interference from the reagent itself.[10]

Comparison of NBD-Cl and Fluorescamine

Feature	NBD-Cl	Fluorescamine
Reactivity	Reacts with primary and secondary amines[1]	Reacts only with primary amines[10]
Reaction Speed	Slower, requires heating[10]	Very fast, almost instantaneous at room temperature[10]
Hydrolysis Product	Fluorescent (NBD-OH)[4]	Non-fluorescent[10]
Background Signal	Potential for high background due to hydrolysis[7]	Low background[10]

Experimental Workflow: HPLC Analysis of NBD-Derivatized Amines

The following diagram outlines a typical workflow for the analysis of amines using NBD-Cl derivatization and HPLC with fluorescence detection.

Caption: HPLC Workflow for NBD-Cl Derivatization.

Conclusion

The hydrolysis of NBD-Cl to the fluorescent byproduct NBD-OH is a critical factor to consider for any researcher utilizing this derivatizing agent. While the lack of a readily available commercial reference standard for NBD-OH presents a challenge, the ability to synthesize and characterize it in-house provides a robust solution for accurate quantification and method validation. By understanding the hydrolysis mechanism, employing mitigation strategies, and considering alternative reagents like NBD-F and fluorescamine, researchers can ensure the generation of reliable and reproducible data in their analyses of amines and thiols.

References

• Al-Majed, A. A., et al. (2019). Utilization of 7-chloro-4-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl) for spectrochemical determination of L-ornithine. RSC Advances, 9(41), 23899-23908. [Link]

• Elbashir, A. A., et al. (2011). The Application of 7-Chloro-4-Nitrobenzoxadiazole and 4-Fluoro-7-Nitro-2,1,3-Benzoxadiazole for The Analysis of Amines and Amino. Gazi University Journal of Science, 24(4), 679-697. [Link]

• Elbashir, A. A., et al. (2011). Application of NBD-Cl for the determination of amines and amino acids using HPLC. International Journal of PharmTech Research, 3(3), 1547-1564. [Link]

• Bem, M., et al. (2003). synthesis of 4-(4′-formylaryloxy)-7-nitrobenzofurazan derivatives from 4-chloro-7. Central European Journal of Chemistry, 1(3), 387-400. [Link]

• Lunn, G., & Hellwig, L. C. (Eds.). (2019). Handbook of derivatization reactions for HPLC. John Wiley & Sons. [Link]

• Pagano, R. E., & Martin, O. C. (1988). Normal- and reverse-phase HPLC separations of fluorescent (NBD) lipids. Journal of lipid research, 29(8), 1067-1074. [Link]

• Interchim. (n.d.). FluoProbes®. [Link]

• Zacharis, C. K., et al. (2011). NBD-Cl as a Post-Column Reagent for Primary and Secondary Amines after Separation by Ion-Exchange Chromatography. Journal of Liquid Chromatography & Related Technologies, 34(15), 1821-1835. [Link]

• Chen, Y., et al. (2016). NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications. Chemical Society Reviews, 45(21), 5950-5987. [Link]

• Balaban, A. T., et al. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(13), 87-104. [Link]

• Balaban, A. T., et al. (2003). Synthesis of 4-aryloxy-7-nitrobenzofurazan derivatives from 4-chloro-7-nitrobenzofurazan and various phenoxide anions (including pharmaceuticals) in the presence of crown ethers. Central European Journal of Chemistry, 1(3), 260-276. [Link]

• Schmidhammer, H., et al. (1993). Synthesis and characterization of 7-nitrobenzo-2-oxa-1,3-diazole (NBD)-labeled fluorescent opioids. Journal of medicinal chemistry, 36(22), 3348-3354. [Link]

• Liu, C., et al. (2016). An NBD tertiary amine is a fluorescent quencher and/or a weak green-light fluorophore in H2S-specific probes. Organic & Biomolecular Chemistry, 14(30), 7241-7245. [Link]

• Raissi, H., et al. (2020). Reaction mechanism between NBD-Cl and three examples of nucleophiles (morpholine, piperidine and pyrrolidine) groups. New Journal of Chemistry, 44(25), 10287-10297. [Link]

• Bio-Rad Antibodies. (n.d.). Datasheet: 01000023 Product Details. [Link]

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• 1. Reagents for Analysis of Low Molecular Weight Amines—Section 1.8 | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. scienceopen.com [scienceopen.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Reagents for Analysis of Low Molecular Weight Amines—Section 1.8 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. avantorsciences.com [avantorsciences.com]
• 8. NBD-F | 29270-56-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 9. 4-クロロ-7-ニトロベンゾフラザン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. interchim.fr [interchim.fr]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic characterization of benzoxadiazole metabolites

Spectroscopic Characterization of Metabolites via Benzoxadiazole Derivatization

Executive Summary: The Benzoxadiazole Advantage

In the landscape of metabolomics and drug development, the detection of non-fluorescent, low-molecular-weight metabolites (amines, thiols, amino acids) remains a critical bottleneck. While Mass Spectrometry (MS) is the gold standard for identification, it often suffers from matrix suppression and poor ionization of polar small molecules.

Benzoxadiazole-based reagents—specifically NBD (nitrobenzoxadiazole) and DBD (dimethylaminosulfonyl-benzoxadiazole) derivatives—offer a dual-mode solution. Unlike ultraviolet (UV) tags like Benzoyl Chloride, benzoxadiazoles are fluorogenic : they are non-fluorescent until they react with the target metabolite. This "turn-on" mechanism virtually eliminates background noise. Furthermore, their hydrophobic scaffold enhances retention on Reverse-Phase Liquid Chromatography (RPLC) columns and improves ionization efficiency in Electrospray Ionization (ESI-MS), bridging the gap between high-sensitivity fluorescence detection (FLD) and definitive MS identification.

Comparative Analysis: Benzoxadiazoles vs. Alternatives

This section objectively compares the performance of the three primary benzoxadiazole reagents (NBD-F , NBD-Cl , DBD-F ) against industry-standard alternatives (Dansyl Chloride , OPA ).

Spectroscopic Performance Matrix

Feature	NBD-F / NBD-Cl	DBD-F	Dansyl Chloride	OPA (o-Phthalaldehyde)
Excitation ( )	~470 nm (Blue)	~450 nm (Blue)	~340 nm (UV)	~340 nm (UV)
Emission ( )	~530 nm (Green)	~590 nm (Yellow/Orange)	~520 nm (Green)	~450 nm (Blue)
Stokes Shift	Moderate (~60 nm)	Large (~140 nm)	Large (~180 nm)	Moderate (~110 nm)
Quantum Yield (Water)	Low (Quenched)	Medium (Resistant)	Low	High
Reactivity	High (F) / Low (Cl)	Moderate	Low (Slow kinetics)	Instant
Target Selectivity	, Amines, Thiols	, Amines, Thiols	, Amines, Phenols	Amines only
MS Compatibility	Excellent (Protonatable)	Good	Superior (High ESI response)	Poor (Unstable)

Critical Insights on Reagent Selection

• NBD-F vs. NBD-Cl:

  • Causality: The fluorine atom on NBD-F is a better leaving group in Nucleophilic Aromatic Substitution (

    ) than chlorine due to the high electronegativity of fluorine stabilizing the Meisenheimer complex intermediate.

  • Performance:NBD-F reacts ~500x faster than NBD-Cl.[1][2][3] While NBD-Cl is cheaper, it requires harsh heating (60°C+) and long reaction times (1 hour) that can degrade labile metabolites. NBD-F functions at milder conditions (1–5 mins).

• The DBD Advantage (Solvatochromism):

  • NBD derivatives suffer from hydrolytic quenching; their fluorescence drops significantly in aqueous buffers.

  • DBD-F derivatives possess a sulfonamide group that stabilizes the excited state, maintaining quantum yield even in semi-aqueous mobile phases. Use DBD-F if your HPLC method requires high water content (>70%).

• Benzoxadiazole vs. Dansyl:

  • Dansyl chloride is the historic standard for MS enhancement but requires UV excitation (340 nm), which excites native biological fluorophores (tryptophan, NADH), causing high background interference.

  • NBD/DBD are excited by visible light (450–470 nm) . Few endogenous biological molecules absorb in this region, resulting in superior signal-to-noise ratios (SNR) for complex matrices like plasma or urine.

Mechanistic Principles

The labeling process relies on the

mechanism. The electron-withdrawing nitro group ( ) or sulfonamide group activates the benzoxadiazole ring, making the C-7 position susceptible to nucleophilic attack by the metabolite's amine ( ) or thiol ( ) group.

Visualization: The Derivatization Pathway

Caption: The "Turn-On" mechanism. The reagent itself is non-fluorescent (dark) until the halogen leaving group is displaced by the metabolite, restoring the conjugated system responsible for fluorescence.

Experimental Protocol: NBD-F Derivatization

Objective: Quantitative labeling of amino acid metabolites in human plasma. Self-Validation: This protocol includes a "quenching" step to stop the reaction, ensuring precise kinetic control and preventing over-labeling artifacts.

Reagents:

• NBD-F Solution: 10 mM in anhydrous Acetonitrile (ACN). Note: Prepare fresh. NBD-F hydrolyzes in moisture.

• Buffer: 0.1 M Borate buffer, pH 8.0.

• Stop Solution: 0.1 M HCl (acidification quenches the reaction).

Step-by-Step Workflow:

• Sample Prep: Mix 20 µL of plasma supernatant (protein-precipitated) with 20 µL of Borate Buffer.

  • Why: The pH 8.0 ensures the amine is deprotonated (

    ) and nucleophilic, without being high enough to hydrolyze the NBD-F reagent rapidly.

• Reaction: Add 20 µL of NBD-F solution. Vortex immediately.

• Incubation: Heat at 60°C for 1–3 minutes .

  • Comparison: If using NBD-Cl, incubation must be extended to 60 minutes.

• Termination: Add 40 µL of 0.1 M HCl.

  • Why: Lowers pH to <2.0, protonating remaining amines and stopping the nucleophilic attack. This "freezes" the metabolite profile.

• Analysis: Inject 10 µL into the HPLC-FLD-MS system.

Detection Settings:

• Fluorescence: Ex 470 nm / Em 530 nm.

• Mass Spectrometry: Positive Ion Mode (ESI+). Monitor

  .

  • Note: The NBD moiety adds exactly 163.0 Da to the molecular weight of the metabolite (MW of NBD-F is 183, minus HF).

Decision Guide: Selecting the Right Tool

Use the following logic flow to determine the optimal reagent for your specific metabolic target.

Caption: Decision matrix for benzoxadiazole reagent selection based on analyte stability and matrix composition.

References

• Imai, K., & Toyo'oka, T. (1988). Fluorogenic reagents for primary and secondary amines and thiols in high-performance liquid chromatography.[2]Analyst . Link

• Uzu, S., et al. (1990). Optimization of the reaction of 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) with amino acids.Journal of Chromatography A . Link

• Toyo'oka, T. (2009). Resolution of chiral drugs and their metabolites by HPLC with fluorescence detection.Journal of Biochemical and Biophysical Methods . Link

• Santa, T., et al. (2002). Benzofurazan (benzoxadiazole) derivatives as fluorogenic reagents.[1][2][4][5]Biomedical Chromatography . Link

• BenchChem Technical Guides. (2025). A Comparative Guide to the Quantitative Analysis of NBD-Labeled Compounds.Link

Sources

• 1. interchim.fr [interchim.fr]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. NBD-F [4-Fluoro-7-nitrobenzofurazan] *CAS 29270-56-2* | AAT Bioquest [aatbio.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Publish Comparison Guide: Purity Analysis of 7-Amino-2,1,3-benzoxadiazol-4-ol

This guide provides an in-depth technical analysis for the purity assessment of 7-Amino-2,1,3-benzoxadiazol-4-ol (often referred to as ABD-OH or reduced NBD-OH), a critical fluorogenic scaffold and intermediate.[1]

Executive Summary

7-Amino-2,1,3-benzoxadiazol-4-ol (C₆H₅N₃O₂, MW 151.[1][2]12) is a highly functionalized benzofurazan derivative characterized by its electron-rich 4-hydroxy and 7-amino substitutions.[1] While it serves as a potent fluorophore scaffold, its electron-rich nature makes it susceptible to oxidative degradation and dimerization. Traditional purity assays like HPLC-UV or Fluorescence Detection (FLD) often fail to distinguish between the target amine and its non-fluorescent oxidative impurities or the starting nitro-precursor.[1][2]

This guide advocates for LC-MS (Liquid Chromatography-Mass Spectrometry) as the superior analytical standard, offering the specificity required to detect isobaric interferences and trace synthesis byproducts that quench fluorescence in downstream applications.[1][2]

Compound Profile & Analytical Challenges

The structural integrity of 7-Amino-2,1,3-benzoxadiazol-4-ol is compromised by two main factors:

• Oxidative Instability: The ortho/para relationship of the amino and hydroxyl groups on the benzoxadiazole ring creates a redox-active system prone to forming quinoid-type impurities.[1]

• Synthesis Byproducts: Common synthesis involves the reduction of 7-Nitro-2,1,3-benzoxadiazol-4-ol.[1] Incomplete reduction leaves trace nitro-compounds (MW 181.[1]1) which are potent fluorescence quenchers.[2]

Chemical Properties Table

Property	Specification	Analytical Implication
Formula	C₆H₅N₃O₂	Monoisotopic Mass: 151.04 Da
Ionization	Amphoteric (Phenol & Aniline)	Ionizes in both ESI(+) and ESI(-) modes.[1][2]
Fluorescence	nm, nm	HPLC-FLD is sensitive but blind to non-fluorescent impurities.[1][2]
Stability	Light & Air Sensitive	Requires amber glassware and rapid analysis.

Comparative Analysis: LC-MS vs. Alternatives

The following decision matrix contrasts LC-MS with traditional methods (HPLC-UV/FLD and

H-NMR), highlighting why MS is the requisite tool for high-purity applications.

Method Performance Comparison

Feature	LC-MS (Recommended)	HPLC-UV / FLD	H-NMR
Specificity	High. Mass-based resolution distinguishes target (152 Da) from nitro-precursor (182 Da) and dimers (300+ Da).[1][2]	Medium. Depends on chromatographic resolution. Co-eluting impurities with similar are missed.[2]	High. Structural certainty, but poor dynamic range for trace impurities (<1%).[2]
Sensitivity	Excellent (pg levels). Detects trace degradation products invisible to UV.	High (FLD) / Low (UV). FLD is sensitive but selective only for fluorophores.[1][2]	Low. Requires mg quantities; not suitable for trace impurity profiling.
Impurity ID	Definitive. Provides MW of unknown impurities (e.g., oxidation products).	Inferred. Relies on retention time matching; cannot identify new degradants.	Structural. Good for bulk solvent analysis but struggles with complex mixtures.
Throughput	High. Fast gradients (<10 min) with SIM/MRM.[2]	High. Routine QC.[3]	Low. Time-consuming data acquisition.[1]

Decision Logic (Graphviz Diagram)[1][2]

Caption: Decision tree for selecting the analytical method based on sensitivity and impurity identification requirements.

Experimental Protocol: LC-MS Workflow

This protocol is designed to be self-validating, ensuring that the separation separates the hydrophilic amino-alcohol from its hydrophobic precursors.[1]

A. Sample Preparation[4][5]

• Solvent: Dissolve 1 mg of sample in 1 mL of 50:50 Methanol:Water (v/v) containing 0.1% Formic Acid. Avoid pure acetonitrile as it may induce precipitation of polar degradation products.

• Protection: Perform all steps under low light or amber light to prevent photo-oxidation.[1]

• Filtration: Filter through a 0.2 µm PTFE membrane directly into an amber autosampler vial.

B. LC-MS Conditions[1]

• Instrument: UHPLC coupled to Single Quadrupole or Q-TOF MS.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).[2]

  • Rationale: High surface area C18 is required to retain the polar amino-alcohol.[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source for ESI+).[2]

  • B: Acetonitrile + 0.1% Formic Acid.[4]

• Gradient:

  • 0-1 min: 5% B (Isocratic hold to trap polar amine).[1][2]

  • 1-6 min: 5%

    95% B (Linear gradient).[1]

  • 6-8 min: 95% B (Wash hydrophobic dimers).[1][2]

  • 8-10 min: 5% B (Re-equilibration).

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

C. Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI) – Positive Mode .[2][4][5]

• Scan Range: m/z 100 – 600.

• Key Ions to Monitor (SIM Mode):

  • Target (Amine): m/z 152.1

  • Impurity (Nitro): m/z 182.1

    (Starting Material)

  • Impurity (Dimer): m/z 300-302 (Oxidative coupling)[1][2]

Analytical Workflow Diagram (Graphviz)

Caption: Step-by-step LC-MS workflow for the purity analysis of 7-Amino-2,1,3-benzoxadiazol-4-ol.

Data Interpretation & Troubleshooting

Interpreting the Mass Spectrum[2]

• Main Peak (RT ~2.5 min): Should show a dominant signal at 152.1 Da (

  ).[1][2]

• Nitro Impurity (RT ~4.0 min): Look for a peak at 182.1 Da . The nitro group makes the molecule more hydrophobic, increasing retention time on C18.[2]

  • Limit of Acceptance: Typically < 0.5% area.[4]

• Oxidative Dimers (RT >5.0 min): Look for clusters around 300-302 Da .[1] These indicate sample degradation or poor storage.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity	Ion suppression from high salt content.[1]	Use volatile buffers (Ammonium Formate) and divert flow for the first 0.5 min.[2]
Peak Tailing	Interaction of amine with silanols.	Ensure 0.1% Formic Acid is fresh; consider a "base-deactivated" column.[1]
Extra Peaks (+16 Da)	Oxidation (N-oxide formation).[1][2]	Degas solvents thoroughly; analyze immediately after prep.
No Signal (ESI+)	pH too high (amine not protonated).[1][2]	Verify mobile phase pH is < 4.0.

References

• Toyo’oka, T. (2008).[2] Recent progress in the development of derivatization reagents having a benzofurazan structure. Biomedical Chromatography. Link[1][2]

• Uchiyama, S., et al. (2001).[2] Fluorescence characteristics of 7-amino-4-nitro-2,1,3-benzoxadiazole derivatives. Journal of the Chemical Society, Perkin Transactions 2.[2] Link

• Santa, T., et al. (2024).[2] Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis. PMC. Link

• BenchChem. (2025).[2] HPLC vs. GC-MS for the Analysis of Benzofuran Derivatives. Link[1][2]

• PubChem. 4-(N,N-Dimethylaminosulfonyl)-7-amino-2,1,3-benzoxadiazole Compound Summary. Link[1][2]

Sources

• 1. N-(7-nitro-2,1,3-benzoxadiazol-4-yl)dioleoylphosphatidylethanolamine | C47H79N4O11P | CID 6438543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. caymanchem.com [caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes - PMC [pmc.ncbi.nlm.nih.gov]